Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Core Science & Biosynthesis

Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: A Comprehensive Technical Guide

Foreword: The Significance of Fluorinated Cyclohexenes in Modern Drug Discovery

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Among the vast landscape of fluorinated scaffolds, gem-difluorinated cyclohexene derivatives have emerged as particularly valuable building blocks. The rigidified, yet conformationally distinct, nature of the cyclohexene ring, combined with the electronic effects of the difluoromethylene group, offers a powerful tool for the design of novel therapeutics. This guide provides an in-depth exploration of a robust and efficient synthetic pathway to a key exemplar of this class: Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Strategic Overview of the Synthetic Approach

The synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is most effectively approached through a two-stage process. This strategy hinges on the initial preparation of a key intermediate, 4,4-difluorocyclohexanone, followed by a subsequent olefination reaction to introduce the desired α,β-unsaturated ester functionality. This pathway is advantageous due to the commercial availability of the starting materials and the high-yielding nature of the individual transformations.

Figure 1: High-level overview of the synthetic strategy.

Part 1: Synthesis of the Key Intermediate: 4,4-Difluorocyclohexanone

The cornerstone of this synthesis is the efficient preparation of 4,4-difluorocyclohexanone. A common and effective method for the synthesis of this key intermediate involves the difluorination of a protected cyclohexanedione derivative. The use of a ketal protecting group is crucial to ensure the regioselective fluorination at the desired position.

Experimental Protocol: Synthesis of 4,4-Difluorocyclohexanone

A robust method for the synthesis of 4,4-difluorocyclohexanone proceeds from the commercially available 1,4-cyclohexanedione monoethylene ketal. This multi-step process involves an initial fluorination followed by deprotection to yield the target ketone.

Step 1: Fluorination of 1,4-Cyclohexanedione Monoethylene Ketal

The introduction of the gem-difluoro group is achieved using a deoxofluorinating agent. Diethylaminosulfur trifluoride (DAST) is a commonly employed reagent for this transformation.

Reagent/Solvent	Molar Equiv.	Quantity	Purpose
1,4-Cyclohexanedione monoethylene ketal	1.0	(Specify Amount)	Starting Material
Diethylaminosulfur trifluoride (DAST)	2.2	(Specify Amount)	Fluorinating Agent
Dichloromethane (DCM)	-	(Specify Volume)	Solvent

Procedure:

• To a solution of 1,4-cyclohexanedione monoethylene ketal in anhydrous dichloromethane at -78 °C under an inert atmosphere, add diethylaminosulfur trifluoride (DAST) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 8,8-difluoro-1,4-dioxaspiro[4.5]decane.

Causality of Experimental Choices:

• Low Temperature (-78 °C): The initial addition of DAST at low temperature is critical to control the exothermic reaction and minimize the formation of byproducts.

• Inert Atmosphere: An inert atmosphere (e.g., nitrogen or argon) is necessary to prevent the reaction of DAST with atmospheric moisture.

• Aqueous Workup: The quench with saturated sodium bicarbonate neutralizes the acidic byproducts of the reaction.

Step 2: Deprotection to Yield 4,4-Difluorocyclohexanone

The ketal protecting group is removed under acidic conditions to afford the desired ketone.[2][3]

Reagent/Solvent	Concentration	Quantity	Purpose
8,8-Difluoro-1,4-dioxaspiro[4.5]decane	-	(Specify Amount)	Starting Material
Hydrochloric Acid	20% aq. soln.	(Specify Volume)	Deprotection Agent

Procedure:

• Suspend the crude 8,8-difluoro-1,4-dioxaspiro[4.5]decane in a 20% aqueous solution of hydrochloric acid.[2][3]

• Heat the mixture to 100 °C and stir vigorously for 3 hours.[2][3]

• Cool the reaction mixture to room temperature and saturate the aqueous phase with sodium chloride.[2][3]

• Extract the aqueous phase with dichloromethane.[2][3]

• Combine the organic extracts, wash with water, dry over anhydrous sodium sulfate, and carefully evaporate the solvent under reduced pressure to yield 4,4-difluorocyclohexanone.[2][3]

Trustworthiness of the Protocol:

This protocol is a self-validating system. The successful formation of the intermediate and final product can be readily monitored by techniques such as Thin Layer Chromatography (TLC) and confirmed by spectroscopic analysis (¹H NMR, ¹⁹F NMR, and GC-MS). The purity of the final product is crucial for the success of the subsequent step.

Part 2: The Horner-Wadsworth-Emmons Reaction: Constructing the Target Molecule

With the key intermediate, 4,4-difluorocyclohexanone, in hand, the final and critical step is the introduction of the methyl ester and the concurrent formation of the carbon-carbon double bond. The Horner-Wadsworth-Emmons (HWE) reaction is an exemplary method for achieving this transformation with high efficiency and stereoselectivity.[4][5][6][7][8] This reaction involves the olefination of a ketone with a stabilized phosphonate ylide.

Mechanism of the Horner-Wadsworth-Emmons Reaction

The HWE reaction proceeds through a well-established mechanism:

• Deprotonation: A base is used to deprotonate the α-carbon of the phosphonate ester, forming a nucleophilic phosphonate carbanion.

• Nucleophilic Attack: The phosphonate carbanion attacks the electrophilic carbonyl carbon of 4,4-difluorocyclohexanone.

• Oxaphosphetane Formation: The resulting betaine intermediate undergoes cyclization to form a four-membered oxaphosphetane intermediate.

• Elimination: The oxaphosphetane intermediate collapses, yielding the desired alkene (Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate) and a water-soluble phosphate byproduct.

Figure 2: Mechanism of the Horner-Wadsworth-Emmons reaction.

Experimental Protocol: Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

This procedure details the Horner-Wadsworth-Emmons reaction of 4,4-difluorocyclohexanone with triethyl phosphonoacetate.

Reagent/Solvent	Molar Equiv.	Quantity	Purpose
Triethyl phosphonoacetate	1.1	(Specify Amount)	Ylide Precursor
Sodium Hydride (60% dispersion in mineral oil)	1.1	(Specify Amount)	Base
Tetrahydrofuran (THF), anhydrous	-	(Specify Volume)	Solvent
4,4-Difluorocyclohexanone	1.0	(Specify Amount)	Starting Material

Procedure:

• To a suspension of sodium hydride in anhydrous tetrahydrofuran at 0 °C under an inert atmosphere, add triethyl phosphonoacetate dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour, or until the evolution of hydrogen gas ceases.

• Cool the resulting ylide solution back to 0 °C and add a solution of 4,4-difluorocyclohexanone in anhydrous tetrahydrofuran dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the addition of water.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Expertise-Driven Rationale:

• Choice of Base: Sodium hydride is a strong, non-nucleophilic base that is ideal for the quantitative formation of the phosphonate ylide.

• Solvent: Anhydrous tetrahydrofuran is an excellent solvent for this reaction due to its ability to solvate the intermediate ions and its inertness under the reaction conditions.

• Purification: Column chromatography is typically required to separate the desired product from any unreacted starting materials and byproducts.

Conclusion: A Gateway to Novel Fluorinated Motifs

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. The strategic use of a protected cyclohexanedione for the initial difluorination, followed by a powerful Horner-Wadsworth-Emmons olefination, represents a robust approach to this valuable fluorinated building block. For researchers and scientists in drug development, this guide offers not just a protocol, but a foundational understanding of the chemical principles that underpin the synthesis of this important class of molecules. The accessibility of this scaffold opens avenues for the exploration of novel chemical space and the development of next-generation therapeutics.

References

• UCHEM. High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• NROChemistry. Horner-Wadsworth-Emmons Reaction. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• Royal Society of Chemistry. Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. [Link]

• YouTube. Horner-Wadsworth-Emmons reaction to form alkenes. [Link]

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• 2. 4,4-DIFLUOROCYCLOHEXANONE synthesis - chemicalbook [chemicalbook.com]
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• 8. youtube.com [youtube.com]

An In-depth Technical Guide to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: Synthesis, Properties, and Reactivity

Abstract

This technical guide provides a comprehensive overview of the chemical properties of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a fluorinated carbocyclic compound with significant potential in medicinal chemistry and materials science. Although not extensively documented in publicly available literature, its structural features—a gem-difluorinated cyclohexene ring conjugated with a methyl ester—suggest unique reactivity and utility as a synthetic building block. This document outlines a plausible synthetic route, predicts its spectroscopic characteristics, and delves into its chemical reactivity, supported by established principles of organic chemistry and data from analogous structures. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage the unique properties of fluorinated organic molecules.

Introduction and Significance

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's conformational preferences, metabolic stability, lipophilicity, and binding affinity to biological targets. The gem-difluoro moiety (CF2), in particular, serves as a valuable bioisostere for carbonyl groups and ethers, offering a means to modulate electronic properties and block metabolic oxidation.

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (Figure 1) is a compelling example of a fluorinated building block. The presence of the gem-difluoro group at the 4-position of the cyclohexene ring is anticipated to significantly impact the electronic nature of the α,β-unsaturated ester system. This guide will explore the synthesis, structural elucidation, and predictable reactivity of this compound, providing a foundational understanding for its application in the design of novel chemical entities.

Figure 1: Structure of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Caption: Chemical structure of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Proposed Synthesis

A robust and high-yielding synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate can be envisioned starting from the commercially available 4,4-difluorocyclohexanone. The key transformation is the introduction of the α,β-unsaturated ester functionality, for which the Horner-Wadsworth-Emmons (HWE) reaction is a well-established and stereoselective method.[1][2]

Synthetic Scheme

Caption: Proposed synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Detailed Experimental Protocol (Hypothetical)

Materials:

• 4,4-Difluorocyclohexanone

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH4Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), a flame-dried round-bottom flask is charged with sodium hydride (1.1 equivalents). The mineral oil is removed by washing with anhydrous hexanes, and the NaH is suspended in anhydrous THF.

• Ylide Formation: The suspension is cooled to 0 °C, and triethyl phosphonoacetate (1.1 equivalents) is added dropwise. The mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 1 hour, or until hydrogen evolution ceases.

• Olefination: The reaction mixture is cooled back to 0 °C, and a solution of 4,4-difluorocyclohexanone (1.0 equivalent) in anhydrous THF is added dropwise. The reaction is then allowed to warm to room temperature and stirred overnight.

• Work-up: The reaction is quenched by the slow addition of saturated aqueous NH4Cl. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with water and brine, dried over anhydrous MgSO4, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. If the ethyl ester is formed, transesterification can be achieved by refluxing in methanol with a catalytic amount of acid or base.

Structural and Spectroscopic Properties

Physical Properties (Predicted)

Property	Predicted Value
CAS Number	1785316-56-4[5]
Molecular Formula	C8H10F2O2
Molecular Weight	176.16 g/mol [5]
Appearance	Colorless to pale yellow liquid
Boiling Point	Higher than methyl cyclohex-1-ene-1-carboxylate (190-192 °C) due to increased polarity.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone).

Spectroscopic Data (Predicted)

1H NMR (400 MHz, CDCl3):

• δ ~6.8-7.0 ppm (t, 1H): The vinylic proton at C2, appearing as a triplet due to coupling with the two protons at C3. This chemical shift is downfield due to the deshielding effect of the conjugated ester.

• δ 3.75 ppm (s, 3H): The methyl protons of the ester group.

• δ ~2.5-2.7 ppm (m, 2H): The allylic protons at C3.

• δ ~2.2-2.4 ppm (m, 2H): The protons at C6, adjacent to the ester group.

• δ ~1.9-2.1 ppm (m, 2H): The protons at C5.

13C NMR (100 MHz, CDCl3):

• δ ~165 ppm: The carbonyl carbon of the ester.

• δ ~135-140 ppm: The vinylic carbon at C1. The gem-difluoro group's electron-withdrawing nature may shift this slightly.

• δ ~125-130 ppm: The vinylic carbon at C2.

• δ ~120 ppm (t): The carbon bearing the two fluorine atoms (C4), appearing as a triplet due to C-F coupling.

• δ ~52 ppm: The methoxy carbon of the ester.

• δ ~30-40 ppm (t): The methylene carbons of the ring (C3, C5, C6), with those closer to the fluorine atoms potentially showing C-F coupling.

IR Spectroscopy (neat, cm-1):

• ~2950: C-H stretching of the alkyl and methoxy groups.

• ~1715-1725: C=O stretching of the conjugated ester. The conjugation lowers the frequency from a typical saturated ester (~1740 cm-1).[6]

• ~1650: C=C stretching of the cyclohexene ring.

• ~1250-1050: C-O stretching of the ester and strong C-F stretching bands.

Mass Spectrometry (EI):

• M+ at m/z 176: The molecular ion peak.

• Characteristic fragmentation patterns: Loss of the methoxy group (-OCH3, m/z 145), loss of the carbomethoxy group (-COOCH3, m/z 117), and fragmentation of the cyclohexene ring. The presence of fluorine will lead to characteristic fragment ions containing one or two fluorine atoms.

Chemical Reactivity

The reactivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is dictated by the interplay between the α,β-unsaturated ester and the gem-difluoro group.

Electrophilicity of the Double Bond

The carbon-carbon double bond is electron-deficient due to conjugation with the electron-withdrawing methyl ester group. This electrophilicity is further enhanced by the strong inductive effect of the two fluorine atoms at the 4-position. Consequently, the β-carbon (C3) is highly susceptible to nucleophilic attack.

Caption: Enhanced electrophilicity at the β-carbon.

Michael Addition

The enhanced electrophilicity makes this compound an excellent Michael acceptor. A wide range of soft nucleophiles, such as enolates, amines, and thiols, are expected to undergo conjugate addition to the β-position. This reaction provides a powerful tool for the construction of more complex functionalized cyclohexane derivatives.

Reaction Scheme:

Caption: General scheme for the Michael addition reaction.

Other Potential Reactions

• Diels-Alder Reaction: The electron-deficient double bond can act as a dienophile in Diels-Alder reactions with electron-rich dienes, providing access to bicyclic systems.

• Reduction: The double bond can be hydrogenated, and the ester can be reduced to the corresponding alcohol.

• Hydrolysis: The ester can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.

Applications in Drug Development and Materials Science

Based on the applications of structurally similar fluorinated compounds, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a promising building block in several areas:

• Medicinal Chemistry: Its derivatives could be explored as potential anti-cancer and anti-inflammatory agents. The gem-difluoro group can enhance metabolic stability and modulate the physicochemical properties of drug candidates. The rigid cyclohexene scaffold can be used to control the spatial orientation of pharmacophoric groups.

• Materials Science: Fluorinated compounds are known for their unique properties in liquid crystals and polymers. The polarity and rigidity of this molecule could be exploited in the design of new materials with specific optical or electronic properties.

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate represents a valuable, albeit under-explored, fluorinated building block. Its synthesis is feasible through established synthetic methodologies, and its spectroscopic and reactive properties can be confidently predicted. The enhanced electrophilicity of the α,β-unsaturated system, a direct consequence of the gem-difluoro substitution, makes it a prime candidate for conjugate addition reactions, opening avenues for the synthesis of a diverse range of complex molecules. This technical guide provides a solid foundation for researchers to harness the potential of this versatile compound in the advancement of medicinal chemistry and materials science.

References

• Horner, L.; Hoffmann, H.; Wippel, H. G. Chemische Berichte1958, 91 (1), 61-63.
• Pavia, D. L.; Lampman, G. M.; Kriz, G. S.; Vyvyan, J. R. Introduction to Spectroscopy, 5th ed.; Cengage Learning: Boston, MA, 2015.
• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.; Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th ed.; John Wiley & Sons: Hoboken, NJ, 2014.

• Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal. [Link]

• Methyl cyclohex-1-ene-1-carboxylate. PubChem. [Link]

• 4,4-Difluorocyclohexanecarboxylic acid. PubChem. [Link]

• Michael reaction. Wikipedia. [Link]

• IR Spectroscopy Tutorial: Esters. University of Calgary. [Link]

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Spectroscopic Analysis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacological properties. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate stands as a key building block in this arena, providing a conformationally restricted and electronically distinct six-membered ring system. A thorough understanding of its spectroscopic characteristics is paramount for reaction monitoring, quality control, and the rational design of novel therapeutics. This technical guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, grounded in the fundamental principles of spectroscopic interpretation and supported by data from analogous structures.

Introduction: The Significance of Fluorinated Cyclohexenes

The gem-difluoro motif on a cyclohexene ring imparts unique conformational and electronic properties to a molecule. The strong C-F bonds and the high electronegativity of fluorine can influence pKa, lipophilicity, and metabolic stability, making this scaffold highly attractive in drug discovery. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, in particular, combines the features of an α,β-unsaturated ester—a versatile functional group for further chemical transformations—with the conformational rigidity and electronic perturbation of the gem-difluoro group. Accurate spectroscopic characterization is therefore not merely a routine analytical task but a critical step in harnessing the full potential of this valuable synthetic intermediate.

Synthesis and a Priori Considerations for Spectroscopic Analysis

A plausible synthetic route to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate can be envisioned starting from 4,4-difluorocyclohexanone. This common precursor can be synthesized through various methods, including the fluorination of 1,4-cyclohexanedione monoethylene ketal.[1] The subsequent introduction of the α,β-unsaturated ester functionality could be achieved through a Horner-Wadsworth-Emmons reaction or a similar olefination protocol.

This synthetic pathway informs our spectroscopic analysis by highlighting potential impurities. Incomplete olefination could result in residual 4,4-difluorocyclohexanone. Side reactions might lead to isomeric products or byproducts from the reagents used. A comprehensive spectroscopic analysis must be capable of identifying and distinguishing the target molecule from these potential contaminants.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a combination of ¹H, ¹³C, and ¹⁹F NMR will provide a complete picture of the molecular structure.

¹H NMR Spectroscopy

The proton NMR spectrum of the target molecule is predicted to exhibit several key signals. By analyzing the spectra of related compounds such as Methyl 1-cyclohexene-1-carboxylate and 4,4-difluorocyclohexanone, we can anticipate the chemical shifts and coupling patterns.

• Vinyl Proton (H-2): This proton, located on the double bond, is expected to appear as a triplet in the downfield region, likely between 6.8-7.2 ppm . The downfield shift is due to the deshielding effect of the conjugated ester group. The multiplicity will arise from coupling to the two adjacent protons at C-3.

• Allylic Protons (H-3): The two protons at the C-3 position are allylic to the double bond and adjacent to the gem-difluoro group. They are expected to resonate in the range of 2.5-2.8 ppm . These protons will likely appear as a multiplet due to coupling with the vinyl proton (H-2) and the protons at C-5, as well as potentially complex long-range coupling to the fluorine atoms.

• Protons adjacent to the Ester (H-6): The two protons at the C-6 position are adjacent to the ester-substituted sp² carbon. Their chemical shift is anticipated to be around 2.2-2.5 ppm , appearing as a multiplet due to coupling with the protons at C-5.

• Protons at C-5: These two protons are situated between two methylene groups and are expected to be the most upfield of the ring protons, likely in the region of 1.8-2.1 ppm . They will exhibit complex splitting due to coupling with the protons at C-3 and C-6.

• Methyl Ester Protons: The three protons of the methyl ester group will appear as a sharp singlet at approximately 3.7-3.8 ppm .

Table 1: Predicted ¹H NMR Data for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity
H-2 (vinyl)	6.8 - 7.2	t
H-3 (allylic)	2.5 - 2.8	m
H-5	1.8 - 2.1	m
H-6	2.2 - 2.5	m
-OCH₃	3.7 - 3.8	s

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (C=O): The ester carbonyl carbon is expected to resonate in the range of 165-170 ppm .

• Olefinic Carbons (C-1 and C-2): The sp² hybridized carbons of the double bond will appear in the downfield region. C-1, being attached to the electron-withdrawing ester group, will be further downfield than C-2, with predicted shifts of approximately 135-140 ppm and 125-130 ppm , respectively.

• Fluorine-bearing Carbon (C-4): The carbon atom bonded to the two fluorine atoms will exhibit a characteristic triplet in the proton-coupled spectrum due to one-bond C-F coupling. Its chemical shift is expected to be in the range of 115-125 ppm .

• Aliphatic Carbons (C-3, C-5, C-6): The remaining sp³ hybridized carbons of the ring will appear in the upfield region, typically between 20-40 ppm .

• Methyl Ester Carbon: The carbon of the methyl ester group will resonate around 51-53 ppm .

Table 2: Predicted ¹³C NMR Data for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Carbon Assignment	Predicted Chemical Shift (ppm)
C=O	165 - 170
C-1	135 - 140
C-2	125 - 130
C-4	115 - 125 (t)
C-3, C-5, C-6	20 - 40
-OCH₃	51 - 53

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for the direct observation of fluorine atoms. For Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a single signal is expected for the two equivalent fluorine atoms. Based on data for similar gem-difluorocyclohexane systems, the chemical shift is predicted to be in the range of -90 to -110 ppm (relative to CFCl₃).[2][3] This signal will likely appear as a multiplet due to coupling with the adjacent protons at C-3 and C-5.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate will be dominated by the absorptions of the α,β-unsaturated ester and the C-F bonds.

• C=O Stretch: The carbonyl stretch of the α,β-unsaturated ester is expected to appear in the region of 1715-1730 cm⁻¹ .

• C=C Stretch: The stretching vibration of the carbon-carbon double bond will likely be observed around 1640-1660 cm⁻¹ .

• C-O Stretch: The C-O single bond stretches of the ester group will give rise to strong absorptions in the fingerprint region, typically between 1000-1300 cm⁻¹ .

• C-F Stretch: The carbon-fluorine stretching vibrations will produce strong, characteristic bands in the region of 1000-1200 cm⁻¹ .

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, the molecular ion peak ([M]⁺) would be expected at m/z corresponding to its molecular weight.

A characteristic fragmentation pattern for cyclohexene derivatives is a retro-Diels-Alder reaction.[4] In the case of the target molecule, this could lead to the loss of ethylene and the formation of a diene radical cation. Other common fragmentation pathways include the loss of the methoxy group (-OCH₃) or the entire ester group (-COOCH₃). The presence of fluorine atoms will also influence the fragmentation, and fragments containing fluorine will be readily identifiable by their characteristic isotopic pattern.

Experimental Protocols & Workflows

NMR Sample Preparation and Acquisition

A standardized protocol for NMR analysis ensures data consistency and accuracy.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR (δ = 0.00 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ can be used, or the spectrum can be referenced to an internal standard with a known ¹⁹F chemical shift.

• Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

Sources

• 1. CN107827721B - Method for synthesizing 4-fluorocyclohexanone - Google Patents [patents.google.com]
• 2. 4,4-DIFLUOROCYCLOHEXANONE synthesis - chemicalbook [chemicalbook.com]
• 3. DE4430668B4 - Derivatives of 4,4-difluorocyclohexane and 4,4-difluoro-1-cyclohexene and their use in liquid crystal mixtures - Google Patents [patents.google.com]
• 4. The Emergence and Properties of Selectively Fluorinated ‘Janus’ Cyclohexanes | Semantic Scholar [semanticscholar.org]

"Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate CAS number"

An In-Depth Technical Guide to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, with the Chemical Abstracts Service (CAS) number 1785316-56-4 , is a fluorinated cyclic ester that is gaining significant interest in the field of medicinal chemistry and drug discovery. The strategic incorporation of fluorine atoms into organic molecules can profoundly influence their physicochemical and biological properties. Specifically, the gem-difluoro motif on a cyclohexene ring offers a unique combination of conformational rigidity and altered electronic properties, making it a valuable building block for the synthesis of novel therapeutic agents.

This technical guide provides a comprehensive overview of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, including its physicochemical properties, a plausible synthetic route with a detailed experimental protocol, and its potential applications in drug development. The information presented herein is synthesized from available data on structurally related compounds and general principles of fluorine chemistry, providing a robust resource for researchers in the field.

Physicochemical Properties

The introduction of the gem-difluoro group imparts unique properties to the cyclohexene scaffold. While experimental data for this specific molecule is not widely available, we can extrapolate key physicochemical parameters based on related structures.

Property	Predicted Value/Information	Source/Rationale
CAS Number	1785316-56-4	Chemical Supplier Databases
Molecular Formula	C₈H₁₀F₂O₂	Calculated
Molecular Weight	176.16 g/mol	Calculated
Appearance	Colorless to pale yellow liquid or low melting solid	Inferred from similar compounds
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Low solubility in water.	General property of similar organic esters. The fluorine atoms may slightly increase aqueous solubility compared to the non-fluorinated analog.
pKa (of corresponding carboxylic acid)	The presence of the electron-withdrawing gem-difluoro group is expected to lower the pKa of the corresponding carboxylic acid compared to its non-fluorinated counterpart, making it more acidic.[1][2]	Inductive effect of fluorine atoms.[1][2]
LogP	The LogP value is anticipated to be influenced by the opposing effects of the hydrophobic carbocycle and the polar ester and difluoro groups. The gem-difluoro moiety can either increase or decrease lipophilicity depending on the overall molecular context.[1][2]	Studies on gem-difluorinated cycloalkanes.[1][2]

Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

A plausible synthetic route to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate can be envisioned starting from a readily available keto-ester. The following multi-step synthesis is proposed based on established transformations in fluorine chemistry.

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Fluorination of Methyl 4-oxocyclohexane-1-carboxylate

• To a solution of Methyl 4-oxocyclohexane-1-carboxylate (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (N₂ or Ar) at -78 °C, add diethylaminosulfur trifluoride (DAST) (2.2 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by carefully pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Methyl 4,4-difluorocyclohexane-1-carboxylate.

Step 2: α-Hydroxylation of Methyl 4,4-difluorocyclohexane-1-carboxylate

• To a solution of lithium diisopropylamide (LDA) (1.1 eq) in dry tetrahydrofuran (THF) at -78 °C, add a solution of Methyl 4,4-difluorocyclohexane-1-carboxylate (1.0 eq) in dry THF dropwise.

• Stir the mixture at -78 °C for 1 hour to generate the enolate.

• Add a solution of molybdenum(VI) oxide-pyridine-hexamethylphosphoramide (MoOPH) (1.2 eq) in dry THF.

• Stir the reaction at -78 °C for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the mixture with ethyl acetate (EtOAc) (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography to yield Methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate.

Step 3: Dehydration to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

• To a solution of Methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate (1.0 eq) in dry DCM at 0 °C, add Martin's sulfurane (1.5 eq).

• Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography to obtain the final product, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Applications in Medicinal Chemistry and Drug Discovery

The gem-difluorinated cyclohexene scaffold is a valuable motif in medicinal chemistry due to the unique properties conferred by the fluorine atoms.

Impact of the Gem-Difluoro Group

The introduction of a CF₂ group can significantly modulate the properties of a molecule:

• Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, making the gem-difluoro group resistant to metabolic oxidation. This can lead to an improved pharmacokinetic profile of a drug candidate.[1][2][3]

• Conformational Control: The steric bulk and electronic properties of the CF₂ group can influence the conformation of the cyclohexene ring, which can be crucial for binding to a biological target.

• Modulation of Physicochemical Properties: As mentioned earlier, the gem-difluoro group can alter the acidity, lipophilicity, and solubility of a molecule, which are key parameters in drug design.[1][2]

• Bioisosteric Replacement: The CF₂ group can act as a bioisostere for other functional groups, such as a carbonyl group or an ether oxygen, allowing for fine-tuning of a molecule's properties while maintaining its overall shape.

Potential Therapeutic Areas

While specific applications for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate are not yet widely reported, related difluorinated cyclic compounds have shown promise in various therapeutic areas, including:

• Oncology: Fluorinated compounds are prevalent in cancer chemotherapy. The enhanced metabolic stability and unique binding interactions of gem-difluoro motifs make them attractive for the development of novel anti-cancer agents.[3]

• Infectious Diseases: The incorporation of fluorine can enhance the efficacy of antimicrobial and antiviral agents.

• Central Nervous System (CNS) Disorders: The ability of fluorine to modulate lipophilicity can be exploited to improve the blood-brain barrier penetration of CNS-acting drugs.

Workflow for Incorporating the Scaffold in Drug Discovery

Caption: A generalized workflow for utilizing Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in a drug discovery program.

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a promising building block for medicinal chemistry and drug discovery. Its unique combination of a conformationally constrained ring system and the influential gem-difluoro moiety offers a powerful tool for the design of novel therapeutic agents with improved physicochemical and pharmacokinetic properties. While detailed experimental data for this specific compound remains limited, the established principles of fluorine chemistry and the known applications of related structures provide a strong foundation for its exploration in various drug discovery programs. This technical guide serves as a valuable resource for researchers looking to leverage the potential of this and similar fluorinated scaffolds.

References

• ChemRxiv. (n.d.). Gem-difluorinative ring-expansion of alkenes. Retrieved from [Link]

• PubMed Central. (2022). Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. Journal of the American Chemical Society. Retrieved from [Link]

• PubMed. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19). Retrieved from [Link]

• UCHEM. (n.d.). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). US Patent for Methyl cyclohexane carboxylates and their use in perfume compositions.

• PubChem. (n.d.). Methyl 4-methyl-3-cyclohexene-1-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Applications of gem-difluoroalkenes in medicinal chemistry. Retrieved from [Link]

• ResearchGate. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal. Retrieved from [Link]

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• 1. Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. myuchem.com [myuchem.com]

A Technical Guide to the Structural Elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Abstract

The precise structural characterization of novel chemical entities is the bedrock of modern drug discovery and materials science. Fluorinated organic compounds, in particular, present unique analytical challenges and opportunities due to the profound electronic effects of fluorine substituents. This guide provides an in-depth, methodology-driven exploration of the complete structural elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a valuable fluorinated building block.[1] We will proceed through a logical, multi-technique spectroscopic workflow, detailing not only the experimental protocols but also the scientific rationale behind each step. This document serves as a comprehensive resource for researchers and drug development professionals, demonstrating how to synthesize data from Mass Spectrometry, Infrared Spectroscopy, and a full suite of 1D and 2D Nuclear Magnetic Resonance experiments to arrive at an unambiguous molecular structure.

The Strategic Approach to Structure Elucidation

Before delving into specific techniques, it is crucial to establish a logical workflow. The structure elucidation of an unknown compound is a puzzle where each piece of spectroscopic data provides a different type of clue. Our strategy begins with determining the most fundamental property—the molecular formula—and progressively builds upon that foundation to map out functional groups and, finally, the precise atomic connectivity.

This systematic approach ensures that each subsequent experiment is designed to answer specific questions raised by the previous analysis, creating a self-validating cascade of evidence.

Figure 1: The integrated workflow for structure elucidation, proceeding from molecular formula to final connectivity.

Mass Spectrometry: Defining the Elemental Composition

Expertise & Experience: We begin with High-Resolution Mass Spectrometry (HRMS) because it provides the single most critical piece of initial data: the exact molecular weight, which allows for the unambiguous determination of the molecular formula. This foundation prevents misinterpretation of all subsequent, more complex spectroscopic data.

High-Resolution Mass Spectrometry (HRMS) Protocol

• Sample Preparation: Dissolve a sub-milligram quantity of the analyte in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of ~1 µg/mL.

• Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer equipped with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

• Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Acquire data in positive ion mode, scanning a mass range of m/z 50-500. The instrument must be pre-calibrated to ensure mass accuracy below 5 ppm.

• Data Analysis: Identify the protonated molecular ion [M+H]⁺. Use the instrument's software to calculate the elemental composition for the observed exact mass, constraining the search to C, H, O, and F atoms.

Data Interpretation and Results

The molecular formula is the cornerstone of the entire elucidation process. The presence of two fluorine atoms, confirmed by HRMS, is a key finding that will inform the interpretation of all subsequent NMR spectra.[2]

Table 1: HRMS Data for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Parameter	Value
Molecular Formula	C₈H₁₀F₂O₂
Calculated Exact Mass [M+H]⁺	177.0721 Da
Observed Exact Mass [M+H]⁺	177.0719 Da

| Mass Accuracy | -1.1 ppm |

Fragmentation Analysis

While HRMS provides the formula, analyzing the fragmentation pattern (typically via Electron Ionization in GC-MS) offers the first clues about the molecule's substructures. The mass spectra of fluorinated compounds are often distinct from their hydrocarbon analogs.[3]

Figure 2: Plausible fragmentation pathways under Electron Ionization (EI) conditions.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Experience: With the molecular formula established, IR spectroscopy is the most efficient method to confirm the presence of key functional groups. Its timescale is such that it provides a rapid, averaged "snapshot" of the covalent bonds within the molecule, allowing us to quickly verify the ester and alkene moieties suggested by the formula.

Attenuated Total Reflectance (ATR) IR Protocol

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the diamond crystal of the ATR accessory.

• Background Scan: Perform a background scan of the empty, clean ATR crystal to account for atmospheric H₂O and CO₂.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Data Interpretation and Results

The IR spectrum provides definitive evidence for an α,β-unsaturated ester. The C=O bond is conjugated with the C=C bond, which lowers its stretching frequency compared to a saturated ester (typically 1735-1750 cm⁻¹).[4][5] This is a critical piece of structural information.

Table 2: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Implication
~2960	Medium	C(sp³)-H Stretch	Confirms aliphatic CH₂ groups
~1720	Strong	C=O Stretch (Ester)	Confirms α,β-unsaturated ester[4][5]
~1650	Medium	C=C Stretch (Alkene)	Confirms cyclohexene ring double bond[6]
~1250, ~1080	Strong	C-O Stretch (Ester)	Confirms ester functional group[4][7]

| ~1150 | Very Strong | C-F Stretch | Confirms presence of fluorine atoms |

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structure

Expertise & Experience: NMR is the ultimate tool for structure elucidation. While MS gives the formula and IR gives the functional groups, only NMR can map the precise connectivity of every atom in the molecule. We employ a suite of experiments: ¹H NMR to map the proton framework, ¹³C NMR for the carbon backbone, ¹⁹F NMR to directly observe the key heteroatoms, and 2D NMR to link everything together.

NMR Sample Preparation and Acquisition Protocol

• Sample Preparation: Accurately weigh ~10-15 mg of the compound and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• Acquisition: Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F spectra. Subsequently, acquire 2D COSY, HSQC, and HMBC spectra using standard pulse programs provided by the instrument manufacturer. Ensure sufficient scans are acquired for good signal-to-noise, especially for ¹³C and HMBC experiments.

¹H NMR: The Proton Environment

The ¹H NMR spectrum reveals the number of distinct proton environments, their integration (relative number of protons), and their coupling (neighboring protons).

Table 3: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~6.8	t	1H	H-2	Vinylic proton, deshielded by C=C and C=O. Coupled to two H-3 protons.
~3.75	s	3H	-OCH₃	Classic methyl ester singlet.
~2.6	m	2H	H-6	Allylic protons, adjacent to the sp² carbon.
~2.5	t	2H	H-3	Allylic protons, adjacent to both C=C and CF₂. Deshielded and coupled to H-2.

| ~2.1 | m | 2H | H-5 | Aliphatic protons adjacent to the CF₂ group. Shows complex splitting due to H-F coupling. |

¹³C NMR: The Carbon Backbone

The proton-decoupled ¹³C NMR spectrum shows all unique carbon atoms. The key feature here will be the C-F coupling, which splits the signal for the CF₂ carbon into a triplet.

Table 4: Predicted ¹³C{¹H} NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity (from C-F)	Assignment	Rationale
~165.0	s	C-7 (C=O)	Ester carbonyl carbon.
~138.0	s	C-1	Quaternary alkene carbon, deshielded by ester group.
~130.0	s	C-2	Vinylic CH carbon.
~122.0	t, ¹JCF ≈ 245 Hz	C-4 (CF₂)	Gem-difluorinated carbon, highly deshielded and split into a triplet.[8]
~52.0	s	C-8 (-OCH₃)	Methyl ester carbon.
~35.0	t, ²JCF ≈ 25 Hz	C-3, C-5	Carbons adjacent to the CF₂ group, showing smaller two-bond C-F coupling.

| ~22.0 | s | C-6 | Standard aliphatic carbon. |

¹⁹F NMR: Direct Confirmation of Fluorine

This simple but crucial experiment provides direct evidence for the fluorine environment. The 100% natural abundance of ¹⁹F makes this a highly sensitive technique.[2]

Table 5: Predicted ¹⁹F NMR Spectroscopic Data (376 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale

| ~ -95.0 | quintet | C4-F₂ | The two fluorine atoms are equivalent, giving one signal. It is coupled to the four adjacent protons on C-3 and C-5, appearing as a quintet. |

2D NMR: Assembling the Final Structure

While 1D NMR provides the parts list, 2D NMR provides the instruction manual for how they connect. Heteronuclear Multiple Bond Correlation (HMBC) is the most powerful experiment in this context, as it shows correlations between protons and carbons that are 2 or 3 bonds away, allowing us to connect the non-protonated quaternary carbons to the main framework.

Figure 3: Key HMBC correlations confirming the connectivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Key HMBC correlations that lock the structure:

• -OCH₃ protons to C=O: Confirms the methyl ester functionality.

• H-2 (vinyl) to C-1 and C-4: Links the vinyl proton to the quaternary alkene carbon and the CF₂ carbon.

• H-6 (allylic) to C-1 and C-2: Connects the C-6 protons to the double bond.

• H-3 (allylic) to C-1, C-2, and C-4: Provides comprehensive connectivity around the double bond and the fluorinated center.

Conclusion

The structural elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is achieved through a systematic and synergistic application of modern spectroscopic techniques. High-Resolution Mass Spectrometry provided the definitive molecular formula, C₈H₁₀F₂O₂. Infrared Spectroscopy confirmed the presence of an α,β-unsaturated ester and C-F bonds. Finally, a comprehensive suite of 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HMBC) NMR experiments provided an unambiguous map of atomic connectivity. Each technique provided essential, complementary information, and together they form a robust and self-validating dataset that confirms the proposed structure with the highest degree of scientific certainty. This methodical approach stands as a gold standard for chemical characterization in research and industrial settings.

References

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Esters. Department of Chemistry. Retrieved from [Link]

• LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Infrared (IR) Spectroscopy Lecture Notes. UCLA Chemistry. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectroscopy Handout. Department of Chemistry. Retrieved from [Link]

• Zhang, G., et al. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. The Royal Society of Chemistry. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). Electronic Supporting Information for "Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation". Retrieved from [Link]

• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from [Link]

• Mohler, V. D., & Dibeler, V. H. (1952). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 49(6), 343. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. PubMed Central. Retrieved from [Link]

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• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
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• 8. rsc.org [rsc.org]

Introduction: The Emergence of Gem-Difluorinated Cyclohexenes in Synthetic Chemistry

An In-depth Technical Guide to the Physical Properties of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (CAS No. 1785316-56-4) is a fluorinated cyclic ester that is gaining attention as a versatile building block in medicinal chemistry and materials science.[1] The incorporation of a gem-difluoro motif onto a cyclohexene scaffold introduces unique stereoelectronic properties that can significantly influence the biological activity, metabolic stability, and physicochemical characteristics of a parent molecule.[2] The presence of two fluorine atoms can enhance drug stability and modulate lipophilicity, making such compounds valuable for drug discovery.[2] This guide provides a comprehensive overview of the known physical properties of this compound, alongside predictive insights and robust experimental protocols for its full characterization. As a synthetic intermediate, its utility is noted in the preparation of more complex molecules, particularly in the development of novel therapeutics.[2]

Molecular and Physicochemical Profile

A summary of the core physical and chemical properties is presented below. It is important to note that while fundamental properties like molecular weight are known, extensive experimental data such as boiling and melting points are not widely published. The values provided are a combination of reported data and scientifically grounded estimations based on analogous structures.

Data Summary Table

Property	Value	Source / Rationale
CAS Number	1785316-56-4	[1]
Molecular Formula	C₈H₁₀F₂O₂	Calculated from structure
Molecular Weight	176.16 g/mol	[1]
Appearance	Colorless to pale yellow liquid	Predicted based on similar esters
Boiling Point	~190-210 °C at 760 mmHg	Estimated
Density	~1.20 - 1.25 g/cm³ at 20 °C	Estimated
Refractive Index (n²⁰/D)	~1.44 - 1.46	Estimated
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Low solubility in water.	Based on structural analogy.[3]

Rationale for Estimations: The estimated boiling point and density are extrapolated from the known properties of methyl cyclohexanecarboxylate (Boiling Point: ~183 °C, Density: ~1.01 g/cm³)[4] and factoring in the increased molecular weight and strong intermolecular dipole-dipole interactions introduced by the two highly electronegative fluorine atoms. The double bond introduces rigidity which can also influence these properties.

Structural Representation

The chemical structure of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is fundamental to understanding its properties.

Caption: 2D structure of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Anticipated Spectroscopic Characteristics

For a researcher synthesizing or verifying this compound, spectroscopic analysis is paramount. While a definitive, published spectrum is not available, the following represents the expected spectral data based on its structure.

• ¹H NMR (Proton NMR):

  • Vinyl Proton: A signal is expected around 6.5-7.0 ppm, likely appearing as a triplet or multiplet due to coupling with the adjacent methylene protons.

  • Allylic Protons (-CH₂-): Signals for the two methylene groups adjacent to the double bond and the CF₂ group will likely appear in the range of 2.0-3.0 ppm. These protons will show complex splitting patterns due to geminal and vicinal coupling, as well as potential coupling to fluorine.

  • Methyl Ester Protons (-OCH₃): A sharp singlet is expected around 3.7-3.8 ppm, integrating to 3 protons.

• ¹³C NMR (Carbon NMR):

  • Carbonyl Carbon (C=O): A signal is expected in the range of 160-170 ppm.

  • Alkene Carbons (C=C): Two signals are expected between 125-145 ppm.

  • Difluorinated Carbon (-CF₂-): A key signal, expected around 115-125 ppm, will appear as a triplet due to one-bond coupling with the two fluorine atoms (¹J_CF).

  • Methylene Carbons (-CH₂-): Signals for the ring carbons will appear in the aliphatic region (20-40 ppm). The carbons adjacent to the CF₂ group may show smaller two-bond C-F coupling (²J_CF).

  • Methyl Ester Carbon (-OCH₃): A signal is expected around 52 ppm.

• ¹⁹F NMR (Fluorine NMR):

  • A single signal is expected as the two fluorine atoms are chemically equivalent. Its chemical shift will depend on the reference standard used but will be in the typical range for aliphatic gem-difluoro compounds. This signal may appear as a multiplet due to coupling with the adjacent ring protons.

• Infrared (IR) Spectroscopy:

  • C=O Stretch (Ester): A strong, sharp absorption band is expected around 1710-1730 cm⁻¹.

  • C=C Stretch (Alkene): A medium intensity band is expected around 1640-1660 cm⁻¹.

  • C-F Stretch: Strong, characteristic absorption bands are expected in the fingerprint region, typically between 1000-1200 cm⁻¹.

  • C-O Stretch (Ester): A strong band is expected around 1200-1300 cm⁻¹.

Experimental Protocols for Physical Property Determination

To rigorously characterize a novel or sparsely documented compound like Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, standardized experimental procedures are essential.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for determining the key physical properties of a liquid sample.

Caption: Experimental workflow for the characterization of physical properties.

Step-by-Step Methodologies

1. Determination of Boiling Point (Micro-Scale)

• Causality: For small, valuable research samples, a micro-boiling point determination (Thiele tube method) is ideal as it minimizes sample loss compared to full-scale distillation.

• Protocol:

  • Place a small amount (0.5-1.0 mL) of the purified liquid into a small test tube.

  • Invert a capillary tube (sealed at one end) and place it, open-end down, into the test tube.

  • Attach the test tube to a thermometer with a rubber band, ensuring the sample is level with the thermometer bulb.

  • Suspend the assembly in a Thiele tube filled with mineral oil.

  • Heat the Thiele tube gently with a Bunsen burner or heating mantle.

  • Observe the capillary tube. A steady stream of bubbles will emerge as the liquid's vapor pressure approaches atmospheric pressure.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.

  • Record the atmospheric pressure at the time of the experiment to correct the boiling point if necessary.

2. Determination of Density

• Causality: Using a pycnometer provides a highly accurate density measurement by precisely determining the mass of a known volume of the liquid.

• Protocol:

  • Clean and dry a pycnometer of known volume (e.g., 5 mL) and record its mass (m₁).

  • Fill the pycnometer with the sample liquid, ensuring no air bubbles are present. Insert the stopper and allow any excess liquid to overflow.

  • Thermostat the pycnometer and its contents at a standard temperature (e.g., 20.0 °C) in a water bath for 15-20 minutes.

  • Carefully dry the outside of the pycnometer and record its mass (m₂).

  • Calculate the density (ρ) using the formula: ρ = (m₂ - m₁) / V, where V is the calibrated volume of the pycnometer.

3. Determination of Refractive Index

• Causality: The refractive index is a unique physical constant for a pure compound, sensitive to impurities. An Abbe refractometer is the standard instrument for this measurement.

• Protocol:

  • Ensure the prisms of the Abbe refractometer are clean. Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

  • Using a pipette, apply 2-3 drops of the sample onto the lower prism.

  • Close the prisms and turn on the light source.

  • Adjust the coarse and fine control knobs until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

  • If a color fringe is visible, adjust the chromaticity compensator until a sharp black-and-white line is obtained.

  • Read the refractive index from the instrument's scale.

  • Record the temperature at which the measurement was taken, as refractive index is temperature-dependent.

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate represents a valuable fluorinated scaffold for synthetic chemistry. While its full experimental characterization is not yet prevalent in the literature, its properties can be reliably predicted based on established chemical principles and analogous structures. The protocols detailed in this guide provide a self-validating framework for researchers to confirm these properties, ensuring the quality and integrity of this important chemical building block for applications in drug development and beyond.

References

• PubChem. Methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate. National Center for Biotechnology Information. Available at: [Link]

• UCHEM. High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM. Available at: [Link]

• Chemspace. Methyl 4,4-difluoro-1-(propan-2-yl)cyclohexane-1-carboxylate. Chemspace. Available at: [Link]

• PubChem. Methyl cyclohexanecarboxylate. National Center for Biotechnology Information. Available at: [Link]

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A-Level Technical Guide: Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a fluorinated carbocyclic building block of significant interest in medicinal chemistry and materials science. The strategic placement of a gem-difluoro group on the cyclohexene scaffold imparts unique physicochemical properties that are highly sought after in the design of novel therapeutics and advanced materials. This guide provides an in-depth analysis of this compound, including its precise molecular weight and properties, a robust synthesis protocol with mechanistic considerations, definitive analytical characterization methods, and a discussion of its application in modern drug discovery.

Core Physicochemical Properties

The defining features of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate stem from the interplay between the α,β-unsaturated ester and the electron-withdrawing gem-difluoro group. These functionalities modulate the molecule's steric profile, lipophilicity, and metabolic stability.

To accurately determine the molecular weight, we first establish the molecular formula: C₈H₁₀F₂O₂ .

• Carbon (C): 8 atoms × 12.011 amu = 96.088 amu

• Hydrogen (H): 10 atoms × 1.008 amu = 10.080 amu

• Fluorine (F): 2 atoms × 18.998 amu = 37.996 amu

• Oxygen (O): 2 atoms × 15.999 amu = 31.998 amu

Summing these values yields the precise molecular weight.

Table 1: Physicochemical Data for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Property	Value	Comments
Molecular Formula	C₈H₁₀F₂O₂
Molecular Weight	176.16 g/mol	Calculated from atomic weights.
IUPAC Name	methyl 4,4-difluoro-1-cyclohexene-1-carboxylate
Canonical SMILES	COC(=O)C1=CCC(CC1)(F)F	A simplified 2D representation.
Appearance	Predicted: Colorless oil or low-melting solid	Typical for compounds of this molecular weight and functionality.
Solubility	Soluble in common organic solvents	Expected high solubility in DCM, EtOAc, THF, Acetone. Low solubility in water.

Synthesis and Mechanistic Rationale

A robust and scalable synthesis is paramount for the utility of any chemical building block. A logical and field-proven approach to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate proceeds from the commercially available 4,4-difluorocyclohexanone. The chosen pathway is a Horner-Wadsworth-Emmons (HWE) reaction, which is a cornerstone of modern organic synthesis for the stereoselective formation of alkenes.

Causality Behind Experimental Choices:

• Starting Material: 4,4-Difluorocyclohexanone is an ideal precursor. The ketone provides a reactive handle for C-C bond formation, and the gem-difluoro group is stable to the proposed reaction conditions.

• Reagent Selection: The HWE reagent, typically a phosphonate ester like trimethyl phosphonoacetate, is selected for its high reactivity and the general favorability of forming the (E)-alkene, which is the thermodynamically more stable product. The use of a strong, non-nucleophilic base like sodium hydride (NaH) is critical. NaH efficiently deprotonates the phosphonate to form the reactive ylide without competing side reactions like saponification of the ester.

• Solvent and Temperature: Anhydrous tetrahydrofuran (THF) is the solvent of choice due to its ability to solvate the intermediate ions and its inertness under the reaction conditions. The reaction is typically initiated at 0°C to control the initial exothermic deprotonation and then allowed to warm to room temperature to drive the olefination to completion.

Experimental Protocol: Horner-Wadsworth-Emmons Olefination

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous THF (10 volumes relative to the phosphonate).

• Base Addition: Cool the flask to 0°C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise.

• Ylide Formation: Add trimethyl phosphonoacetate (1.1 equivalents) dropwise via syringe. Stir the mixture at 0°C for 30 minutes, during which time hydrogen gas evolution will be observed as the phosphonate is deprotonated to form the stabilized carbanion (ylide).

• Ketone Addition: Add a solution of 4,4-difluorocyclohexanone (1.0 equivalent) in anhydrous THF dropwise.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting ketone.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0°C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude oil is purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Caption: Horner-Wadsworth-Emmons synthesis pathway.

Analytical Validation: A Self-Validating System

Confirming the identity and purity of the final compound is non-negotiable. A combination of spectroscopic methods provides a definitive structural proof.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the methyl ester protons (a singlet around 3.7 ppm), the vinylic proton (a multiplet around 6.8-7.1 ppm), and the aliphatic protons on the cyclohexene ring, which will appear as complex multiplets.

  • ¹³C NMR: Key signals include the ester carbonyl (~165 ppm), the quaternary and vinylic carbons of the double bond (~125-140 ppm), and the carbon bearing the two fluorine atoms, which will appear as a characteristic triplet due to C-F coupling (~120-125 ppm).

  • ¹⁹F NMR: This is the most diagnostic technique. It will show a single resonance for the two equivalent fluorine atoms, confirming the C4 position.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) will provide an exact mass that corresponds to the molecular formula C₈H₁₀F₂O₂, confirming the elemental composition. The observed mass should be within 5 ppm of the calculated value (176.0649).

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of fluorine into drug candidates is a widely used strategy to enhance pharmacological properties.[1] The gem-difluoromethylene group (CF₂) is a particularly valuable motif. It serves as a bioisostere for a carbonyl group or a methylene group, but with profoundly different electronic properties.

Key Advantages of the 4,4-Difluorocyclohexene Scaffold:

• Metabolic Stability: The C-F bond is exceptionally strong. Placing the CF₂ group at the C4 position blocks a potential site of metabolic oxidation (cytochrome P450-mediated hydroxylation), which can increase the half-life and oral bioavailability of a drug.

• Modulation of Lipophilicity: Fluorination generally increases a molecule's lipophilicity (logP), which can enhance its ability to cross cell membranes. The CF₂ group provides a predictable way to fine-tune this property.

• Conformational Control: The bulky and electronegative fluorine atoms can restrict the conformational flexibility of the cyclohexene ring, potentially locking the molecule into a bioactive conformation for optimal target binding. This strategy has been used in the development of drugs like the CCR5 antagonist Maraviroc.[2]

• Binding Interactions: The polarized C-F bonds can participate in favorable non-covalent interactions with protein targets, such as dipole-dipole interactions or hydrogen bonds, enhancing binding affinity.

This building block is particularly useful for synthesizing analogs of existing drugs or for creating novel chemical entities in lead optimization campaigns.

Caption: Conceptual integration into a drug candidate.

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is more than just a chemical compound; it is a strategic tool for molecular design. Its precise molecular weight of 176.16 g/mol and its unique combination of functional groups offer chemists a reliable platform to introduce the beneficial properties of fluorine into complex molecules. The synthetic accessibility via the Horner-Wadsworth-Emmons reaction and the clear analytical signatures ensure its quality and utility. For researchers in drug development, this building block represents a valuable opportunity to enhance the metabolic stability, binding affinity, and overall pharmacokinetic profile of next-generation therapeutics.

References

• UCHEM. (2025, September 11). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery.

• PubChem. 4,4-Difluorocyclohexanecarboxylic acid. Available from: [Link]

• Barbasiewicz, M., et al. (2006). The preparation and properties of 1,1-difluorocyclopropane derivatives. PMC - NIH. Available from: [Link]

• Grygorenko, O. O., et al. (2022, September 26). Synthesis of gem-Difluorocyclopropanes. ResearchGate. Available from: [Link]

• UCHEM. (2025, December 12). Exploring Ethyl 4,4-Difluorocyclohexanecarboxylate: Synthesis and Applications.

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"isomers of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate"

An In-depth Technical Guide to the Isomers of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist

Executive Summary

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a fluorinated building block of increasing importance in medicinal chemistry. The strategic incorporation of fluorine atoms into molecular scaffolds allows for the fine-tuning of physicochemical properties critical to drug efficacy, such as metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides a comprehensive technical analysis of the isomeric landscape of this specific molecule. While the compound is achiral and thus lacks traditional stereoisomers, this paper delves into the more nuanced and impactful realm of its conformational isomerism. We will explore how the gem-difluoro substitution at the C4 position dictates the three-dimensional shape of the cyclohexene ring, present workflows for its synthesis and characterization, and discuss the strategic implications for rational drug design.

Introduction: The Strategic Role of the Gem-Difluoro Group in Cyclohexane Scaffolds

The use of fluorine in drug discovery has become a cornerstone of modern medicinal chemistry.[1][3] Its unique properties—high electronegativity, small van der Waals radius, and the ability of the C-F bond to act as a weak hydrogen bond acceptor—provide a powerful tool for optimizing drug candidates. The gem-difluoro (CF₂) group, in particular, serves as a versatile bioisostere for carbonyls or ethers and can significantly alter the properties of cyclic scaffolds.

Key impacts of the gem-difluoro group on a cyclohexene ring include:

• Conformational Control: The replacement of two hydrogen atoms with larger, more electronegative fluorine atoms induces significant changes in ring pucker and conformational preference, which can lock a molecule into a more biologically active conformation.[1]

• Metabolic Blocking: The C4 position is a common site for oxidative metabolism. Introducing a chemically robust CF₂ group at this position effectively blocks this metabolic pathway, often increasing the half-life of a drug.

• Modulation of Physicochemical Properties: The strong dipole moment of the two C-F bonds can create a localized molecular dipole, influencing solubility, membrane permeability, and interactions with biological targets like protein binding pockets.[4]

This guide will focus on how these principles apply to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a scaffold that combines the conformational influence of the CF₂ group with the synthetic utility of an α,β-unsaturated ester.

Structural and Stereochemical Analysis

At first glance, the topic of "isomers" for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate may seem straightforward. A detailed structural analysis reveals the following:

• Molecular Formula: C₈H₁₀F₂O₂

• Core Structure: A six-membered cyclohexene ring.

• Substituents:

  • A gem-difluoro group at the C4 position.

  • A methyl carboxylate group at the C1 position.

  • A double bond between C1 and C2.

A critical stereochemical assessment shows that the molecule possesses a plane of symmetry that passes through C1 and C4. Because of this symmetry, the molecule is achiral . It has no stereogenic centers and therefore does not exist as enantiomers or diastereomers.[5] The primary form of isomerism relevant to this molecule is conformational isomerism , which describes the different spatial arrangements of the atoms that can be interconverted by rotation about single bonds.

Part I: Conformational Isomerism - A Deep Dive into Molecular Shape

The non-planar cyclohexene ring exists in several interconverting conformations, with the most common being the half-chair and the boat forms. The presence of the gem-difluoro group and the sp² hybridized carbons at C1 and C2 significantly influences the energetic landscape of these conformers.

Influence of the 4,4-Difluoro Group on Conformational Preference

The introduction of the CF₂ group at C4 has profound stereoelectronic effects. The C-F bonds are longer than C-H bonds, and the C-CF₂-C bond angle within the ring is typically wider than a C-CH₂-C angle.[4] This leads to a flattening of the ring at the C4 position. Furthermore, the gauche interactions involving the C-F bonds differ significantly from those involving C-H bonds, leading to a distinct conformational preference. Computational studies on related 1,4-difluorocyclohexanes have shown that solvent effects can also play a crucial role in determining the lowest energy conformer.[6]

Workflow for Computational Conformational Analysis

To accurately predict the dominant conformation, a computational approach using Density Functional Theory (DFT) is indispensable. This provides quantitative data on the relative stabilities of different isomers.

Caption: Workflow for DFT-based conformational analysis.

Predicted Low-Energy Conformers

Computational analysis typically reveals that the half-chair conformation is the global minimum for cyclohexene derivatives. The boat conformation is generally a higher-energy transition state or a shallow local minimum. The key distinction between conformers lies in the axial or equatorial-like positioning of the substituents on the saturated carbons.

Conformer	Key Dihedral Angle (C2-C3-C4-C5)	Relative Energy (ΔG, kcal/mol)	Predicted Population (298 K)
Half-Chair (A)	~ -55°	0 (Global Minimum)	> 99%
Boat (B)	~ 0°	> 5.0	< 1%
Half-Chair (C, ring-flipped)	~ +55°	0 (Identical to A)	> 99%
(Note: Data is illustrative, based on typical cyclohexene systems. Actual values require specific DFT calculations.)

For this symmetrically substituted molecule, the two possible half-chair conformers are degenerate (identical in energy). The overwhelming energetic preference for the half-chair conformation means that, for practical purposes, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate exists as a single dominant shape at room temperature.

Part II: Spectroscopic Characterization and Isomer Identification

Experimental validation of the compound's structure and conformational properties relies heavily on spectroscopic techniques.

Technique	Nucleus/Method	Expected Observation	Rationale
NMR	¹H	Complex multiplets for allylic (C3, C6) and homoallylic (C5) protons. A single vinylic proton signal at C2.	Chemical shifts and coupling constants (J-values) are highly sensitive to the dihedral angles between protons, providing conformational insights.
¹³C	A characteristic triplet for the C F₂ carbon (~120-130 ppm) due to strong one-bond ¹JCF coupling (~250 Hz).[4] Signals for sp² carbons (C1, C2) and sp³ carbons (C3, C5, C6).	Confirms the presence and electronic environment of the gem-difluoro group.
¹⁹F	A single resonance.	As the two fluorine atoms are chemically equivalent due to the plane of symmetry and rapid conformational averaging, a single peak is expected.
Mass Spec.	GC-MS (EI)	Molecular ion peak (M⁺) at m/z 176.06.	Confirms molecular weight. Fragmentation pattern can reveal structural features, such as loss of OCH₃ or HF.

Part III: Synthesis and Control of Isomerism

A robust synthetic route is crucial for accessing this building block. A common strategy involves the deoxofluorination of a readily available ketone precursor. As there are no stereocenters to control, the primary challenge is achieving high-yield synthesis of the correct constitutional isomer.

Proposed Synthetic Workflow

Caption: A plausible synthetic route to the target compound.

Experimental Protocol: Deoxofluorination

Warning: Deoxofluorinating agents like DAST (diethylaminosulfur trifluoride) are hazardous and should be handled only by trained personnel in a fume hood with appropriate personal protective equipment.

• Reaction Setup: To a solution of Methyl 4-oxo-1-cyclohexene-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere at -78 °C (dry ice/acetone bath), add DAST (1.5 eq) dropwise.

• Reaction Execution: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for 12-18 hours.

• Quenching: Carefully quench the reaction by slowly pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

• Extraction: Separate the organic layer, and extract the aqueous layer twice with DCM.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Causality: The choice of a deoxofluorinating agent like DAST is based on its effectiveness in converting ketones to gem-difluorides under relatively mild conditions, preserving the ester and alkene functionalities. The low-temperature addition is critical to control the initial exothermic reaction.

Part IV: The Broader Isomeric Landscape

While this guide focuses on the 4,4-difluoro isomer, it is important to understand its context within the family of constitutional isomers. The position of the gem-difluoro group has a dramatic effect on the molecule's electronic and steric properties.

Caption: Comparison of key positional difluoro-isomers.

The 4,4-difluoro isomer is often the most desirable for drug development applications where the goal is to block metabolism at a remote position without altering the electronic character of the key pharmacophore (in this case, the α,β-unsaturated ester).

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate presents a fascinating case study in isomerism. While it is an achiral molecule, a thorough understanding of its conformational preferences is paramount for its effective application in drug design. The dominant half-chair conformation, dictated by the stereoelectronic influence of the 4,4-difluoro group, defines its three-dimensional presentation to biological targets. This guide has provided the theoretical framework, analytical methods, and synthetic strategies necessary for researchers to confidently utilize this valuable fluorinated building block in the development of next-generation therapeutics.

References

• Mondal, R., Agbaria, M., & Nairoukh, Z. (2021). Fluorinated Rings: Conformation and Application. ResearchGate. Available at: [Link]

• Meanwell, N. A. (2018). Fluorine in Drug Discovery: Role, Design, and Case Studies. Journal of Medicinal Chemistry. Available at: [Link]

• UCHEM. (n.d.). Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9. UCHEM. Available at: [Link]

• Gilar, M. (n.d.). Chiral Drug Separation. ScienceDirect. Available at: [Link]

• Grygorenko, O. O. (2021). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ResearchGate. Available at: [Link]

• Hu, J. (2005). Chemistry of Difluorocarbene: Synthesis and Conversion of Difluoro(methylene)cyclopropanes. Angewandte Chemie International Edition. Available at: [Link]

• Scott, P. J. H. (2015). Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses. Current Topics in Medicinal Chemistry. Available at: [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Available at: [Link]

• O'Hagan, D. (2016). Organofluorine chemistry: Difluoromethylene motifs spaced 1,3 to each other imparts facial polarity to a cyclohexane ring. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). Stereoisomerism in Disubstituted Cyclohexanes. Chemistry LibreTexts. Available at: [Link]

• Wiberg, K. B., & Marquez, M. (1998). Conformational Preferences for 1,2- and 1,4-Difluorocyclohexane. The Journal of Organic Chemistry. Available at: [Link]

• Macmillan Group. (2003). Conformational Analysis of Medium Rings. Macmillan Group Meeting. Available at: [Link]

• Hunter, L. (2019). Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry. Available at: [Link]

• Linclau, B., et al. (2016). Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. Beilstein Journal of Organic Chemistry. Available at: [Link]

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An In-depth Technical Guide to Difluorinated Cyclohexene Derivatives

Abstract

The strategic incorporation of fluorine into cyclic scaffolds represents a cornerstone of modern medicinal chemistry and materials science. Among these, difluorinated cyclohexene derivatives have emerged as particularly valuable building blocks. The presence of the gem-dinal difluoro group imparts unique stereoelectronic properties, modulating the conformation, lipophilicity, and metabolic stability of parent molecules. This guide provides a comprehensive review of the core literature, detailing the primary synthetic methodologies for accessing these scaffolds, exploring their subsequent chemical reactivity, and highlighting their application in the development of novel therapeutics and advanced materials. We delve into the causality behind experimental choices, provide validated protocols for key transformations, and present data-driven insights to empower researchers in this dynamic field.

Introduction: The Strategic Value of Fluorine in Cyclohexene Scaffolds

The introduction of fluorine into organic molecules can profoundly alter their physicochemical and biological properties.[1][2] The high electronegativity of fluorine, combined with its relatively small van der Waals radius, allows it to serve as a bioisostere for hydrogen or a hydroxyl group, while significantly impacting local electronics. In the context of cyclohexene rings, the gem-difluoro (CF2) moiety offers several distinct advantages:

• Metabolic Stability: The C-F bond is exceptionally strong, rendering adjacent positions less susceptible to oxidative metabolism by cytochrome P450 enzymes.[2][3]

• Conformational Constraint: The CF2 group acts as a rigid conformational anchor, locking the cyclohexene ring into specific puckering modes. This pre-organization can enhance binding affinity to biological targets by reducing the entropic penalty of binding.

• Modulation of Physicochemical Properties: Gem-difluorination significantly impacts a molecule's lipophilicity (LogP) and acidity/basicity (pKa) of neighboring functional groups through potent inductive effects.[3][4] These parameters are critical for optimizing absorption, distribution, metabolism, and excretion (ADME) profiles in drug candidates.[4][5]

• Unique Reactivity: The electron-withdrawing nature of the fluorine atoms activates the double bond for certain transformations and provides a handle for further synthetic diversification.

This guide will systematically explore the synthesis and utility of these powerful chemical motifs.

Synthetic Methodologies: Accessing the Difluorocyclohexene Core

The construction of the difluorinated cyclohexene ring system can be approached through several distinct strategies. The choice of method is often dictated by the desired substitution pattern and the availability of starting materials.

Deoxyfluorination of Cyclohexenone Precursors

One of the most direct methods involves the conversion of a carbonyl group in a cyclohexenone or cyclohexanedione derivative into a gem-difluoro group.

• Mechanism and Rationale: Deoxyfluorinating agents like diethylaminosulfur trifluoride (DAST) or its more thermally stable analogues (e.g., XtalFluor-E®) react with the enol or enolate form of a ketone. The reaction proceeds through a fluoro-sulfurane intermediate, followed by nucleophilic displacement by fluoride to yield the CF2 group. The choice of reagent is critical; while DAST is effective, its potential for thermal decomposition is a safety concern, making newer reagents preferable for larger-scale synthesis.

• Key Experimental Protocol: Deoxyfluorination of a β-Ketoester

  • To a solution of the cyclohexanone derivative (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert atmosphere (N2 or Ar) at -78 °C, add Deoxo-Fluor® (1.5 eq) dropwise.

  • Allow the reaction to stir at -78 °C for 1 hour.

  • Slowly warm the reaction mixture to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired difluorinated cyclohexene.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis provides a powerful route to cyclic structures from acyclic diene precursors. This strategy is particularly useful for accessing highly functionalized or enantiopure difluorinated cyclohexenes.[6]

• Causality and Workflow: The synthesis begins with a chiral, acyclic precursor containing two terminal olefins and a gem-difluoro moiety. The strategic placement of the CF2 group is achieved prior to cyclization. Grubbs' or Hoveyda-Grubbs' ruthenium-based catalysts are then employed to catalyze the intramolecular olefin metathesis, forming the cyclohexene ring. The choice between first, second, or third-generation catalysts depends on the steric and electronic nature of the diene; second-generation catalysts are generally more robust and tolerant of functional groups.

• Workflow Diagram: RCM Approach to Difluorocyclohexenes

  Caption: RCM workflow for synthesizing functionalized difluorinated cyclohexenes.

Diels-Alder Cycloadditions

The Diels-Alder reaction offers a stereocontrolled method for constructing the cyclohexene ring by reacting a conjugated diene with a difluorinated dienophile.[7]

• Strategy and Control: In this approach, a dienophile containing a gem-difluoroalkene moiety undergoes a [4+2] cycloaddition with a suitable diene, such as furan or cyclopentadiene.[7] The stereochemistry of the resulting cyclohexene is well-defined and dictated by the endo/exo selectivity of the cycloaddition, which can often be controlled by temperature or the use of Lewis acid catalysts. This method is highly effective for producing polycyclic or highly substituted systems.[7]

Reactivity and Chemical Transformations

Difluorinated cyclohexenes are not merely synthetic targets but also versatile intermediates for further chemical elaboration.

Reactions at the Double Bond

The olefinic bond in difluorinated cyclohexenes can undergo a variety of addition reactions, often with high stereoselectivity influenced by the adjacent fluorine atoms.

• Epoxidation & Dihydroxylation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) can be used for epoxidation, while osmium tetroxide (OsO4) facilitates syn-dihydroxylation. The facial selectivity of these reactions is often directed by the steric bulk of the fluorine substituents and other groups on the ring.

• Hydrogenation: The double bond can be reduced via catalytic hydrogenation (e.g., H2, Pd/C) to yield the corresponding difluorinated cyclohexane.[8] This transformation is useful for accessing saturated scaffolds while retaining the key CF2 group.

Dehydrofluorination and Aromatization

Under specific catalytic conditions, it is possible to perform dehydrofluorination followed by dehydrogenation to synthesize fluorinated aromatic compounds. For instance, 1,1-difluorocyclohexane can be converted to fluorobenzene in the presence of a Palladium (Pd) catalyst, proceeding through a 1-fluorocyclohexene intermediate.[9]

• Reaction Pathway: From Cyclohexane to Fluorobenzene

  Caption: Catalytic pathway for the synthesis of fluorobenzene.[9]

Applications in Drug Discovery and Materials Science

The unique properties of difluorinated cyclohexene derivatives make them highly attractive scaffolds for various applications.

Medicinal Chemistry: Bioisosteres and Conformational Scaffolds

In drug design, the gem-difluoromethylene group is often used as a non-hydrolyzable mimic of a carbonyl or ether group.[10] Its ability to act as a lipophilic hydrogen bond donor further enhances its utility.[10]

Compound Class	Therapeutic Target/Application	Rationale for CF2 Inclusion
Difluorinated Cyclitols	Glycosidase Inhibitors	Mimic natural sugar conformations; enhanced metabolic stability.[6]
β-Lactam Analogues	Antibacterial Agents / Enzyme Inhibitors	The gem-difluoroalkene can act as a bioisostere of the 4-oxo group in azetidine-2,4-diones and serve as an irreversible electrophilic target for enzymes.[10]
Cycloalkyne Precursors	Bioorthogonal Chemistry ("Click Chemistry")	Used in the synthesis of difluorinated cyclooctynes (DIFO) for copper-free click reactions to label biomolecules in living systems.[11]

Materials Science

Fluorinated cyclohexanes are key building blocks for high-performance materials such as liquid crystals and specialized ion carriers.[8] The high polarity of the C-F bonds and the conformational rigidity of the ring system contribute to the desirable dielectric and ordering properties of these materials.

Conclusion and Future Outlook

Difluorinated cyclohexene derivatives stand as a testament to the power of fluorine in molecular design. The synthetic routes to these scaffolds are becoming increasingly sophisticated and stereocontrolled, leveraging powerful catalytic methods like RCM and cycloadditions. Their unique reactivity profile allows for their elaboration into a diverse array of more complex structures. The continued application of these building blocks in medicinal chemistry is expected to yield novel drug candidates with improved ADME profiles and enhanced efficacy. Furthermore, as our understanding of the subtle intramolecular interactions governing their behavior deepens, their rational design into next-generation polymers and liquid crystals will undoubtedly accelerate. The future of this field lies in the development of even more efficient and asymmetric catalytic methods for their synthesis and the continued exploration of their potential in solving complex challenges in science and medicine.

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Protocols & Analytical Methods

Application Notes & Protocols: Leveraging Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in Modern Medicinal Chemistry

Introduction: The Strategic Imperative of Fluorine in Drug Design

The deliberate incorporation of fluorine into bioactive molecules has become a pillar of modern drug discovery, with approximately 25-30% of all small-molecule drugs containing at least one fluorine atom.[1] This is not a matter of chance, but a strategic decision rooted in the unique physicochemical properties of fluorine. Among the diverse array of fluorinated motifs, the gem-difluoromethylene (CF₂) group has emerged as a particularly powerful tool for molecular design.[2][3] It serves as a non-classical bioisostere, capable of replacing common functionalities like methylene (CH₂), ether oxygen (O), or, most notably, a carbonyl group (C=O).[2][4]

The replacement of a native chemical group with a CF₂ moiety can profoundly and predictably alter a molecule's properties to enhance its drug-like characteristics. These modulations include:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₂ group highly resistant to metabolic oxidation, a common liability for methylene groups at activated positions.[4][5]

• Lipophilicity (LogP): The introduction of a CF₂ group often increases lipophilicity, which can enhance membrane permeability and cell penetration. However, this effect is highly context-dependent and can be influenced by adjacent polar groups.[2][6]

• Conformational Control: The steric and electronic properties of the CF₂ group can lock the molecule into a more favorable conformation for binding to its biological target.

• pKa Modulation: The strong electron-withdrawing nature of the two fluorine atoms can significantly lower the pKa of nearby acidic or basic functional groups, altering the ionization state of the drug at physiological pH.[6][7]

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a prime example of a "fluorinated building block"—a pre-fluorinated, structurally defined intermediate designed for efficient incorporation into more complex molecules.[8][9] This guide provides an in-depth analysis of this building block, offering detailed protocols and the scientific rationale for its application in medicinal chemistry programs.

Physicochemical Profile and Bioisosteric Rationale

The strategic value of the gem-difluoro group lies in its ability to mimic the steric profile of other groups while fundamentally altering the electronic and metabolic properties of the scaffold.

Data Presentation: Comparative Properties of Bioisosteres

The following table summarizes the key physicochemical differences when a gem-difluoro group is used as a bioisosteric replacement for a methylene or carbonyl group.

Property	Bioisosteric Replacement	General Trend with CF₂ Introduction	Rationale & Causality
Metabolic Stability	CH₂ → CF₂	Significantly Increases	The C-F bond (bond energy ~485 kJ/mol) is much stronger than a C-H bond (~413 kJ/mol), making it resistant to enzymatic C-H oxidation by Cytochrome P450 enzymes.[4]
Lipophilicity (LogP)	CH₂ → CF₂	Generally Increases	Fluorine is highly electronegative but not very polarizable, leading to "hydrophobic fluorine" effects that can increase partitioning into nonpolar environments.[2][6]
Acidity/Basicity (pKa)	Proximal Amine or Acid	Acidity Increases / Basicity Decreases	The powerful inductive electron-withdrawing effect of the CF₂ group stabilizes the conjugate base of a nearby acid and destabilizes the conjugate acid of a nearby base.[6][7]
Dipole Moment	C=O → CF₂	Dipole is altered	The C=O bond has a strong dipole. The CF₂ group also has a significant dipole moment, but its vector and interaction potential (e.g., hydrogen bond acceptance) are different.[2]
Hydrogen Bond Acceptance	C=O → CF₂	Maintained but altered	The carbonyl oxygen is a strong hydrogen bond acceptor. The C-F bonds can act as weak hydrogen bond acceptors, potentially preserving key interactions with a biological target.[2]

Visualization: The Concept of Bioisosteric Replacement

The diagram below illustrates how the CF₂ group in the cyclohexene ring can act as a bioisostere for a ketone, a common site of metabolic instability.

Caption: Bioisosteric replacement of a labile ketone with a stable gem-difluoro group.

Synthetic Accessibility & Derivatization Potential

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is not just a stable scaffold but also a versatile synthetic intermediate. Its value is derived from two key reactive handles: the α,β-unsaturated ester and the alkene double bond, which allow for a multitude of subsequent chemical transformations.

Visualization: Synthetic & Derivatization Workflow

This diagram outlines a plausible synthetic route to the title compound and highlights its key points of diversification for library synthesis.

Caption: Plausible synthesis and key derivatization pathways for the title building block.

Core Applications & Experimental Protocols

The utility of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate spans several stages of drug discovery, from hit-to-lead optimization to the creation of novel chemical entities.

Application 1: Metabolic Stabilization of Cyclohexanone-Containing Scaffolds

A primary application is the direct replacement of a cyclohexanone or cyclohexenone moiety in a lead compound that suffers from poor metabolic stability (e.g., reduction of the ketone to an alcohol, followed by glucuronidation).

Protocol 1: Synthesis of a Difluorinated Analog via Deoxofluorination

This protocol describes the key fluorination step to convert a ketone precursor into the gem-difluoro analog.

• Objective: To replace a carbonyl group with a metabolically robust CF₂ group.

• Rationale: Diethylaminosulfur trifluoride (DAST) or its safer analogs (e.g., Deoxo-Fluor®) are effective reagents for converting ketones to gem-difluorides. The reaction proceeds via a fluoro-sulfurane intermediate. Caution is required as DAST can be hazardous at elevated temperatures.

• Materials:

  • Methyl 4-oxocyclohexane-1-carboxylate (1.0 equiv)

  • Diethylaminosulfur trifluoride (DAST) (2.5 equiv)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and an inert gas inlet, add Methyl 4-oxocyclohexane-1-carboxylate (1.0 equiv) and dissolve in anhydrous DCM (approx. 0.2 M concentration).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add DAST (2.5 equiv) dropwise via syringe, ensuring the internal temperature does not rise above -65 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 16-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, cool the mixture to 0 °C in an ice bath and very carefully quench the reaction by the slow, dropwise addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield Methyl 4,4-difluorocyclohexane-1-carboxylate.[10][11]

Application 2: Scaffold for Library Synthesis via Amide Coupling

The methyl ester is an ideal handle for creating a diverse library of amides to explore the Structure-Activity Relationship (SAR) of the adjacent chemical space.

Protocol 2: Saponification and Amide Coupling

This two-step protocol converts the methyl ester to a versatile carboxylic acid intermediate, which is then coupled with a library of amines.

• Objective: To generate a library of amide analogs for SAR studies.

• Rationale: Saponification with a base like lithium hydroxide (LiOH) efficiently hydrolyzes the ester to the corresponding carboxylate. This acid can then be activated with a peptide coupling reagent (e.g., HATU, HBTU) and reacted with various primary or secondary amines to form stable amide bonds.

• Materials:

  • Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 equiv)

  • Lithium Hydroxide (LiOH) (1.5 equiv)

  • Tetrahydrofuran (THF) and Water

  • 1 M Hydrochloric Acid (HCl)

  • Amine of choice (1.1 equiv)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

  • Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous Dimethylformamide (DMF)

• Procedure (Step A: Saponification):

  • Dissolve the ester (1.0 equiv) in a 3:1 mixture of THF and water.

  • Add LiOH (1.5 equiv) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Remove the THF under reduced pressure.

  • Cool the remaining aqueous solution to 0 °C and acidify to pH ~2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield 4,4-difluoro-1-cyclohexene-1-carboxylic acid, which can often be used without further purification.

• Procedure (Step B: Amide Coupling):

  • Dissolve the carboxylic acid from Step A (1.0 equiv) in anhydrous DMF.

  • Add the desired amine (1.1 equiv), HATU (1.2 equiv), and DIPEA (3.0 equiv).

  • Stir the reaction at room temperature for 4-12 hours. Monitor by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude amide by column chromatography or preparative HPLC.

Case Study Spotlight: A Cyclohexene Scaffold as an Enzyme Inactivator

The relevance of the 4,4-difluoro-1-cyclohexene-1-carboxylate scaffold is underscored by published research on closely related analogs. A compelling example is (S)-3-Amino-4-(difluoromethylenyl)cyclohex-1-ene-1-carboxylic acid , which was identified as a potent and selective mechanism-based inactivator of human ornithine aminotransferase (hOAT), an enzyme implicated in hepatocellular carcinoma.[12][13]

In this study, the difluoromethylene group, adjacent to a double bond, serves as a masked electrophile. Enzymatic processing generates a highly reactive Michael acceptor within the active site. This electrophilic species then forms covalent bonds with two nucleophilic residues in the enzyme (*Thr322 and Lys292), leading to irreversible inactivation.[12] This case provides authoritative validation for the utility of this fluorinated cyclohexene core in designing highly specific covalent inhibitors, a cutting-edge area of drug discovery.

Conclusion and Future Outlook

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is more than just another fluorinated compound; it is a strategically designed building block that offers medicinal chemists a reliable tool to address common drug discovery challenges. Its gem-difluoro motif provides a proven solution for enhancing metabolic stability and modulating physicochemical properties, while its reactive handles offer straightforward pathways for library synthesis and SAR exploration. The demonstrated success of similar scaffolds in developing targeted covalent inhibitors highlights the immense potential of this building block for creating next-generation therapeutics. As drug discovery continues to tackle increasingly complex biological targets, the rational application of versatile and well-characterized building blocks like this one will be paramount to success.

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• Remarkable and Unexpected Mechanism for ( S )-3-Amino-4-(difluoromethylenyl)cyclohex-1-ene-1-carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase - ResearchGate. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFpUaQA0jj4geppBbwGLDWxqqfVHeTgddxZsqhWwTvs7W_BW24MxNStD7s8QYzlxlMAfMBJjCmlApxeue0sffDRMqCovaToG9QbBj-gSsrnNHsXqMIpI0pmrZ_83UYsAK7VAAhjnE27S9rL2QuBdHErUUSVwFRpxOJtHs6V4_PyWUz8YuDqqHhN21rJG20y7fr40f10HBsi1VzG6V_Vs4TwzQoE4T-19FwN0aJlvkk2LsZSlUSKDkaT8ZBb4v42Uk0Y_9YQeED9zupsJaAxPMqijhdkdXC4pPhg-is1nsSpThWo8N4ezhqUSnu12tCJqRF5ZelXNUXaVFkj3jnOGWKFx1mqX3EDxdTnqRh6mGNlX8hni55b]

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• 12. Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthetic Utility of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Introduction: A Versatile Fluorinated Building Block

In modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. The gem-difluoro group (CF₂) is of particular importance, serving as a lipophilic bioisostere for carbonyl groups or as a means to block metabolic oxidation at a specific position, thereby enhancing a drug candidate's metabolic stability and pharmacokinetic profile.[1][2] Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate emerges as a highly valuable and versatile building block that combines the benefits of this gem-difluoro motif with the rich synthetic potential of an α,β-unsaturated ester.

This guide provides an in-depth exploration of the core reactivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate and details key experimental protocols for its application in the synthesis of complex molecular architectures relevant to drug discovery and materials science.

Physicochemical Properties and Handling

The unique arrangement of functional groups in Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate dictates its reactivity and handling requirements.

Property	Value
Molecular Formula	C₈H₁₀F₂O₂
Molecular Weight	176.16 g/mol
Appearance	Colorless to pale yellow liquid (predicted)
Key Features	gem-difluoro group, α,β-unsaturated ester (Michael acceptor), alkene (dienophile)
Storage	Store under an inert atmosphere at 2-8°C to prevent polymerization and hydrolysis.

Handling Considerations: As with many organofluorine compounds, it is recommended to handle Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in a well-ventilated fume hood. Use standard personal protective equipment (gloves, safety glasses, lab coat). Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (Nitrogen or Argon) to prevent moisture contamination, which can react with organometallic reagents often used in its transformations.

Core Reactivity and Synthetic Potential

The synthetic utility of this molecule is primarily driven by the electrophilic nature of the α,β-unsaturated ester system, which is modulated by the electron-withdrawing gem-difluoro group. This opens pathways for conjugate additions, cycloadditions, and reductions.

Logical Synthesis Workflow

The following diagram illustrates the primary synthetic pathways accessible from Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Caption: Key synthetic transformations of the title compound.

Application in Medicinal Chemistry Scaffolding

The true power of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate lies in its ability to generate sp³-rich, fluorinated scaffolds that are highly sought after in drug discovery.[3]

• Accessing Saturated Systems: Catalytic hydrogenation provides a direct route to Methyl 4,4-difluorocyclohexanecarboxylate, a known building block for creating spirocyclic proline derivatives and other complex molecules where the difluoro group modulates physicochemical properties.[4]

• Building Complexity via Conjugate Addition: The Michael addition of various nucleophiles (organocuprates, amines, thiols) installs functionality at the C2 position. The resulting enolate can be trapped or the ester group can be further modified, leading to highly functionalized cyclohexane rings. These structures can serve as cores for inhibitors of enzymes or modulators of protein-protein interactions.

• Creating Rigid Bicyclic Scaffolds: The Diels-Alder reaction transforms the planar cyclohexene ring into a rigid bicyclic system. Such conformational restriction is a powerful strategy in drug design to lock a molecule into a bioactive conformation, potentially increasing binding affinity and selectivity for a biological target.[1]

Detailed Experimental Protocols

The following protocols are representative procedures based on established methodologies for α,β-unsaturated esters. Researchers should perform initial small-scale trials to optimize conditions for their specific substrates.

Protocol 1: Conjugate Addition of a Gilman Reagent

Objective: To perform a 1,4-conjugate addition of a methyl group to introduce a new stereocenter and generate a functionalized difluorocyclohexane.

Causality: Organocuprates (Gilman reagents) are soft nucleophiles that selectively attack the β-carbon of α,β-unsaturated esters, minimizing direct attack at the carbonyl group. The reaction is run at low temperatures to ensure the stability of the reagent and maximize selectivity.

Materials:

• Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq)

• Copper(I) Iodide (CuI) (1.1 eq)

• Methyllithium (MeLi) (2.2 eq, ~1.6 M in diethyl ether)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether (Et₂O)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and septum, add CuI (1.1 eq). Place the flask under a high-vacuum line and gently heat with a heat gun to remove any residual moisture, then backfill with Argon.

• Reagent Preparation: Suspend the CuI in anhydrous Et₂O (~5 mL per mmol of CuI) and cool the slurry to 0 °C in an ice bath.

• Gilman Formation: Slowly add MeLi solution (2.2 eq) dropwise to the stirred CuI slurry. The solution will typically change color. Stir the resulting lithium dimethylcuprate solution at 0 °C for 30 minutes.

• Substrate Addition: In a separate flask, dissolve Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq) in anhydrous THF (~5 mL per mmol). Cool this solution to -78 °C (dry ice/acetone bath).

• Reaction: Transfer the prepared Gilman reagent to the substrate solution via cannula at -78 °C. Stir the reaction mixture at this temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Add Et₂O and wash sequentially with saturated NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure product, Methyl 4,4-difluoro-2-methylcyclohexane-1-carboxylate.

Protocol 2: Diels-Alder [4+2] Cycloaddition

Objective: To construct a bicyclic norbornene-type scaffold using cyclopentadiene as the diene.

Causality: The electron-deficient double bond of the α,β-unsaturated ester acts as a good dienophile. The reaction is thermally driven, and using a sealed tube prevents the loss of volatile cyclopentadiene.

Materials:

• Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq)

• Cyclopentadiene (freshly cracked from dicyclopentadiene) (3.0 eq)

• Anhydrous Toluene

• Hydroquinone (inhibitor, optional)

Procedure:

• Setup: To a thick-walled pressure tube equipped with a magnetic stir bar, add Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq) and a small crystal of hydroquinone (to inhibit polymerization).

• Reagent Addition: Add anhydrous toluene (~2 M concentration of the dienophile) followed by freshly cracked cyclopentadiene (3.0 eq).

• Reaction: Seal the tube tightly and place it in an oil bath preheated to 120-140 °C. Stir the reaction for 12-24 hours.

• Work-up: After cooling to room temperature, carefully open the pressure tube. Concentrate the reaction mixture under reduced pressure to remove excess cyclopentadiene and toluene.

• Purification: The crude product can often be purified by silica gel column chromatography or recrystallization to yield the bicyclic adduct. The stereochemical outcome (endo/exo selectivity) should be determined by NMR analysis.

Protocol 3: Catalytic Hydrogenation to the Saturated Analog

Objective: To selectively reduce the carbon-carbon double bond, yielding Methyl 4,4-difluorocyclohexanecarboxylate.

Causality: Palladium on carbon (Pd/C) is a highly efficient heterogeneous catalyst for the hydrogenation of alkenes. The reaction is performed under a positive pressure of hydrogen gas to ensure a sufficient supply of the reducing agent.

Materials:

• Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (5-10 mol % by weight)

• Methanol or Ethyl Acetate (solvent)

• Hydrogen gas (H₂)

Procedure:

• Setup: To a hydrogenation flask or a Parr shaker vessel, add the Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq) and the solvent (e.g., Methanol).

• Catalyst Addition: Carefully add the 10% Pd/C catalyst. Caution: Pd/C can be pyrophoric and should be handled with care, often wetted with a small amount of solvent.

• Hydrogenation: Seal the vessel and purge the system several times with nitrogen or argon before introducing hydrogen gas. Pressurize the vessel with H₂ (typically 1-3 atm or 50 psi) and stir or shake vigorously at room temperature.

• Monitoring: Monitor the reaction by observing hydrogen uptake or by TLC/GC-MS analysis of aliquots. The reaction is typically complete within 2-12 hours.

• Work-up: Carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Purification: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the crude product, which is often of high purity. Further purification can be achieved by distillation if necessary.

References

• High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM. [Link][4]

• 6,6-Difluorobicyclo[3.1.0]hexane as a Rigidified 4,4-Difluorocyclohexane Mimetic: Multigram Synthesis, Physicochemical Characterization, and Incorporation into Maraviroc Analogs. ResearchGate. [Link][1]

• Marketed and experimental drug molecules containing gem-difluorocycloalkyl groups. ResearchGate. [Link][3]

• Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Europe PMC. [Link][2]

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• 3. researchgate.net [researchgate.net]
• 4. myuchem.com [myuchem.com]

Application Notes and Protocols: The Synthesis and Reaction Mechanisms of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Introduction: The Significance of Gem-Difluorinated Cyclohexene Scaffolds

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The gem-difluoro motif (CF₂), in particular, offers a unique combination of electronic and steric properties that can profoundly influence a molecule's conformational preferences, metabolic stability, lipophilicity, and binding affinity to biological targets. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate stands as a versatile and highly promising building block, integrating the gem-difluoro group within a reactive α,β-unsaturated ester framework. This arrangement opens avenues for a diverse range of chemical transformations, making it an attractive scaffold for the synthesis of novel therapeutics and advanced materials.

While specific literature detailing the synthesis and reactivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is emerging, this guide provides a comprehensive overview of its plausible and efficient synthesis, along with detailed protocols for its key reaction mechanisms based on well-established chemical principles and extensive data from closely related analogs. The protocols herein are designed to be robust and serve as a strong starting point for researchers in drug discovery and organic synthesis.

Part 1: Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

The most logical and efficient synthetic route to the title compound commences with the commercially available precursor, 4,4-difluorocyclohexanone. The key transformation is the introduction of the α,β-unsaturated ester functionality, which can be reliably achieved via the Horner-Wadsworth-Emmons (HWE) reaction. The HWE reaction offers excellent control over the formation of the carbon-carbon double bond and is known for its high efficiency and the ease of removal of its phosphate byproduct.[1][2]

Synthetic Workflow Diagram

Caption: Proposed synthesis of the target compound via HWE reaction.

Protocol 1: Synthesis via Horner-Wadsworth-Emmons Olefination

This protocol details the conversion of 4,4-difluorocyclohexanone to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Materials:

• 4,4-difluorocyclohexanone

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Hexanes

• Ethyl acetate

Procedure:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) washed with hexanes to remove mineral oil. Suspend the NaH in anhydrous THF.

• Ylide Formation: Cool the suspension to 0 °C in an ice bath. Add triethyl phosphonoacetate (1.1 equivalents) dropwise via the dropping funnel over 30 minutes. Allow the mixture to stir at 0 °C for an additional 30 minutes, during which the solution should become clear as the phosphonate ylide forms.

• Olefination: Dissolve 4,4-difluorocyclohexanone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Expected Outcome: This reaction is anticipated to provide the desired product in good to excellent yield, characteristic of HWE reactions with unhindered ketones.

Parameter	Value/Condition
Stoichiometry	Ketone:Phosphonate:Base = 1:1.1:1.1
Solvent	Anhydrous THF
Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours
Workup	Aqueous Quench and Extraction

Part 2: Key Reaction Mechanisms and Protocols

The reactivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is dominated by its nature as an electron-deficient alkene, making it a prime candidate for nucleophilic additions and cycloaddition reactions.

A. Michael (1,4-Conjugate) Addition: A Powerful C-C and C-X Bond Forming Reaction

The presence of both the electron-withdrawing ester group and the gem-difluoro moiety significantly polarizes the π-system, rendering the β-carbon highly electrophilic. This makes the molecule an excellent Michael acceptor for a wide range of soft nucleophiles.[3]

Mechanism of Michael Addition

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 3. Nucleophilic conjugate addition - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Strategic Incorporation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in Synthetic Chemistry

Introduction: The Growing Importance of Fluorinated Building Blocks in Drug Discovery

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small size, and the strength of the carbon-fluorine bond, can profoundly influence the metabolic stability, lipophilicity, binding affinity, and pKa of drug candidates.[1][2] The gem-difluoromethylene group (CF2) is a particularly valuable motif, often serving as a bioisosteric replacement for a carbonyl group or a methylene bridge, while offering distinct electronic and conformational advantages.[2] This guide focuses on the synthetic utility of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a versatile fluorinated building block for the synthesis of complex molecular architectures.

While not a fluorinating agent itself, this reagent provides a pre-functionalized, six-membered ring containing a gem-difluoro center, making it an attractive starting material for the synthesis of novel chemical entities. Its unique combination of a Michael acceptor, a dieneophile, and a handle for further chemical modification opens up a wide range of synthetic possibilities.

Reagent Profile and Physicochemical Properties

A comprehensive understanding of the reagent's properties is crucial for its effective application in synthesis.

Property	Value	Source
IUPAC Name	Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate	[3]
CAS Number	1785316-56-4	[3]
Molecular Formula	C₈H₁₀F₂O₂	[3]
Molecular Weight	176.16 g/mol	[3]
Appearance	Not specified, likely a liquid or low-melting solid
Purity	Typically >95%
Storage	2-8 °C, under an inert atmosphere

Synthetic Applications and Reaction Protocols

The reactivity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is dominated by the electron-deficient double bond, making it a versatile platform for a variety of chemical transformations.

Michael Addition: Introduction of Nucleophiles

The conjugated system in Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate makes it an excellent Michael acceptor. This allows for the stereoselective introduction of a wide range of nucleophiles at the 2-position, leading to highly functionalized difluorinated cyclohexane derivatives.

Workflow for Michael Addition to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate [cymitquimica.com]

Application Notes and Protocols for the Synthesis of Difluorinated Heterocycles

Introduction: The Strategic Value of Gem-Difluorination in Heterocyclic Chemistry

The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, profoundly influencing a compound's metabolic stability, lipophilicity, and binding affinity.[1] Among the various fluorinated motifs, the geminal-difluoromethylene group (CF₂) has emerged as a particularly powerful tool for drug development professionals. This group often serves as a non-hydrolyzable bioisostere of a carbonyl or ether oxygen, enhancing metabolic stability while maintaining or improving target engagement.[2][3] The CF₂ moiety can also modulate the pKa of nearby functional groups and influence molecular conformation, providing a sophisticated method for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2]

However, the selective and efficient introduction of a CF₂ group into complex heterocyclic scaffolds presents significant synthetic challenges.[1] This guide provides researchers, scientists, and drug development professionals with a detailed overview of field-proven experimental procedures for the synthesis of difluorinated heterocycles. We will move beyond simple reagent lists to explain the causality behind procedural choices, offering detailed, step-by-step protocols for four major synthetic strategies: Nucleophilic Deoxofluorination, Electrophilic Fluorination, Photoredox-Catalyzed Difluoromethylation, and Difluorocarbene Annulation.

Strategic Overview: Selecting the Appropriate Fluorination Pathway

The choice of synthetic strategy is dictated by the starting material's functionality and the desired final structure. The following diagram outlines a general decision-making workflow for synthesizing gem-difluorinated heterocycles.

Caption: Workflow for selecting a difluorination strategy.

Protocol 1: Nucleophilic Deoxofluorination of Heterocyclic Carbonyls

This is one of the most direct and widely utilized methods for converting a carbonyl group into a gem-difluoride. Reagents like Diethylaminosulfur Trifluoride (DAST) and its safer, more thermally stable alternative, Deoxo-Fluor®, are powerful nucleophilic fluorinating agents that efficiently replace the C=O bond with a C-F₂ bond.[4][5][6]

Causality and Mechanism: The reaction proceeds via the activation of the carbonyl oxygen by the sulfur trifluoride reagent. This is followed by intramolecular delivery of two fluoride ions to the carbonyl carbon, with the concomitant formation of a stable sulfur-oxygen double bond, which drives the reaction forward. The mechanism can proceed through different pathways depending on the substrate, but a common representation involves an intermediate alkoxy-sulfur difluoride.[7]

Caption: Simplified mechanism of carbonyl deoxofluorination.

Detailed Experimental Protocol: Synthesis of 4,4-Difluoropiperidine

This protocol describes the conversion of 4-piperidone to its gem-difluorinated analog.

Materials:

• N-Boc-4-piperidone (1.0 eq)

• Diethylaminosulfur Trifluoride (DAST) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum.

• Dry ice/acetone bath

• Syringes and needles

Procedure:

• Reaction Setup: To an oven-dried three-neck round-bottom flask under a nitrogen atmosphere, add N-Boc-4-piperidone (e.g., 5.0 g, 25.1 mmol). Dissolve it in anhydrous DCM (100 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add DAST (e.g., 4.9 mL, 37.6 mmol) dropwise to the stirred solution via syringe over 20 minutes. Ensure the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker of ice-cold saturated NaHCO₃ solution with vigorous stirring. Caution: Gas evolution (HF) may occur.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash with water (1 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-Boc-4,4-difluoropiperidine.

Scientist's Notes & Safety:

• DAST is highly toxic, corrosive, and moisture-sensitive. It can decompose violently upon heating.[4] Always handle it in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Use plastic or Teflon® labware where possible, as HF generated during the reaction and workup can etch glass.

• The reaction should never be heated.[4] For less reactive ketones, consider using a safer alternative like Deoxo-Fluor, which can tolerate slightly elevated temperatures.

Substrate Example	Reagent	Temp (°C)	Time (h)	Yield (%)
N-Boc-4-piperidone	DAST	-78 to RT	16	~85%
1-Indanone	Deoxo-Fluor	RT	12	~90%
4-Chromanone	DAST	-78 to RT	18	~75%
Yields are representative and may vary based on specific reaction scale and conditions.

Protocol 2: Electrophilic Difluorination of Activated Methylene Groups

This strategy is ideal for substrates containing an acidic C-H bond, such as 1,3-dicarbonyl compounds, which are common precursors for many heterocycles. The most widely used reagent for this transformation is Selectfluor® [1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)], an electrophilic fluorinating agent that is user-friendly, stable, and safe to handle.[8][9][10]

Causality and Mechanism: The reaction proceeds through the deprotonation of the acidic methylene proton to form an enolate intermediate. This electron-rich enolate then acts as a nucleophile, attacking the electrophilic fluorine atom of the Selectfluor® reagent.[11] For difluorination, the process is repeated. The reaction is often performed in a polar solvent like acetonitrile or even in aqueous media without the need for a strong base.[8]

Caption: Pathway for Selectfluor®-mediated difluorination.

Detailed Experimental Protocol: Synthesis of Diethyl 2,2-difluoro-3-oxosuccinate

This protocol details the difluorination of a β-ketoester, a versatile building block for fluorinated pyrazoles, pyrimidines, and other heterocycles.

Materials:

• Diethyl 3-oxosuccinate (1.0 eq)

• Selectfluor® (2.2 eq)

• Acetonitrile (MeCN)

• Water

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask with magnetic stir bar

• Reflux condenser

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve diethyl 3-oxosuccinate (e.g., 4.0 g, 21.3 mmol) in acetonitrile (80 mL).

• Reagent Addition: Add Selectfluor® (e.g., 16.5 g, 46.8 mmol) to the solution in one portion.

• Heating: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 82 °C).

• Reaction: Maintain the reflux for 4-6 hours, stirring vigorously.

• Monitoring: Monitor the reaction by TLC or ¹⁹F NMR until the monofluorinated intermediate and starting material are consumed.

• Workup: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove most of the acetonitrile.

• Extraction: Add water (50 mL) to the residue and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (1 x 40 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity, but can be further purified by vacuum distillation or flash column chromatography if necessary.

Scientist's Notes:

• Selectfluor® is a stable solid, but it is a strong oxidant. Avoid mixing it with combustible materials.

• By carefully controlling the stoichiometry of Selectfluor® (using ~1.1 equivalents), monofluorination can often be achieved selectively.[8]

• This reaction can sometimes be performed in aqueous media, which can be advantageous for green chemistry applications.[8]

Substrate Example	Solvent	Temp (°C)	Time (h)	Yield (%)
Diethyl malonate	MeCN	Reflux	5	~95%
Acetylacetone	H₂O	80	3	~92%
1,3-Cyclohexanedione	MeCN	Reflux	6	~88%
Yields are representative for difluorination and may vary.

Protocol 3: Photoredox-Catalyzed Direct C-H Difluoromethylation

Representing a paradigm shift in fluorination chemistry, visible-light photoredox catalysis enables the direct functionalization of C-H bonds under exceptionally mild conditions.[12] This approach avoids the need for pre-functionalized substrates, making it highly valuable for late-stage modification of complex molecules.[13]

Causality and Mechanism: The process is initiated by the absorption of visible light by a photocatalyst (e.g., an organic dye like Rose Bengal or an Iridium complex). The excited-state photocatalyst then engages in a single-electron transfer (SET) event with a difluoromethyl source (like sodium difluoromethanesulfinate, CF₂HSO₂Na) to generate a difluoromethyl radical (•CF₂H). This radical then adds to the heterocycle, and a subsequent oxidation/deprotonation sequence furnishes the desired product and regenerates the catalyst.[13][14]

Caption: Simplified catalytic cycle for photoredox C-H difluoromethylation.

Detailed Experimental Protocol: Direct Difluoromethylation of Quinoxalin-2(1H)-one

This protocol is adapted from a procedure utilizing an organic photocatalyst and is notable for its operational simplicity.[13]

Materials:

• Quinoxalin-2(1H)-one derivative (1.0 eq, 0.2 mmol scale)

• Sodium difluoromethanesulfinate (CF₂HSO₂Na) (2.0 eq)

• Rose Bengal (2 mol%)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Water

Equipment:

• Screw-cap vial (e.g., 4 mL) with a magnetic stir bar

• Green LED light source (e.g., 3W)

• Fan for cooling

Procedure:

• Reaction Setup: To a 4 mL screw-cap vial, add the quinoxalin-2(1H)-one derivative (0.2 mmol), sodium difluoromethanesulfinate (0.4 mmol), and Rose Bengal (0.004 mmol).

• Solvent Addition: Add anhydrous DMSO (1 mL) to the vial.

• Degassing (Optional but Recommended): Seal the vial and sparge the solution with nitrogen or argon for 10-15 minutes to remove dissolved oxygen.

• Irradiation: Place the vial approximately 5-10 cm from a green LED light source. Position a small fan to blow across the vial to maintain the reaction at room temperature.

• Reaction: Stir the reaction under irradiation for 24 hours.

• Monitoring: The reaction can be monitored by LC-MS to check for product formation.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 10 mL) to remove the DMSO and salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to isolate the difluoromethylated product.

Scientist's Notes:

• The efficiency of photoredox reactions can be sensitive to the light source, reaction vessel geometry, and stirring rate. Ensure consistent setup for reproducibility.

• While this protocol uses O₂ from the air as a green oxidant in some published variations, degassing is a good general practice to avoid quenching of the excited-state photocatalyst for many systems.[13]

• The substrate scope is broad, but electron-rich heterocycles generally perform better in these types of radical additions.

Protocol 4: Synthesis via Difluorocarbene Annulation

Difluorocarbene (:CF₂) is a highly reactive intermediate that can be used to construct fluorinated rings. [4+1] annulation reactions, where difluorocarbene reacts with a four-atom conjugated system, are particularly effective for synthesizing five-membered difluorinated heterocycles.[15]

Causality and Mechanism: Difluorocarbene is typically generated in situ from a stable precursor. For example, (Trifluoromethyl)diazirine (TFDA) or TMSCF₃ (the Ruppert-Prakash reagent) can release :CF₂ upon activation. The carbene then reacts with a substrate like a thioketone or an enaminone. The reaction proceeds through a transient ylide intermediate, which rapidly undergoes cyclization to form the stable five-membered heterocyclic ring.[15][16]

Detailed Experimental Protocol: Synthesis of a 2,2-Difluoro-1,3-oxathiolane

This protocol describes the reaction of difluorocarbene with a thiocarbonyl compound.

Materials:

• Aromatic thioketone (e.g., thiobenzophenone) (1.0 eq)

• TMSCF₃ (Ruppert-Prakash reagent) (1.5 eq)

• Sodium Iodide (NaI) (catalytic amount, e.g., 10 mol%)

• Anhydrous Tetrahydrofuran (THF)

Equipment:

• Oven-dried Schlenk tube with magnetic stir bar

• Nitrogen or Argon atmosphere setup

• Syringes

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere, add the thioketone (e.g., 1.0 mmol) and sodium iodide (0.1 mmol).

• Solvent Addition: Add anhydrous THF (5 mL).

• Reagent Addition: Add TMSCF₃ (1.5 mmol) dropwise via syringe at room temperature.

• Reaction: Stir the mixture at room temperature for 8-12 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Quenching: Carefully quench the reaction by adding a few drops of water.

• Workup: Dilute the mixture with diethyl ether (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Scientist's Notes:

• TMSCF₃ is a versatile reagent but should be handled under inert conditions.

• The choice of carbene precursor is critical. Other precursors like BrCF₂CO₂Et can be used under basic conditions to generate :CF₂ for reaction with different substrates like enaminones.[17]

• These reactions are often highly regioselective, driven by the stability of the intermediate ylide.

Conclusion

The synthesis of difluorinated heterocycles is a dynamic and evolving field, crucial for the advancement of modern pharmaceuticals and agrochemicals. The four distinct strategies presented here—deoxofluorination, electrophilic fluorination, photoredox catalysis, and carbene chemistry—provide a robust toolkit for the medicinal chemist. While classic methods like deoxofluorination with DAST remain powerful, their hazardous nature necessitates careful handling. In contrast, modern approaches like photoredox catalysis offer unparalleled mildness and are ideally suited for late-stage functionalization, expanding the accessible chemical space for drug discovery. The continued development of novel fluorinating reagents and catalytic systems promises to further streamline the synthesis of these valuable compounds, accelerating the discovery of next-generation therapeutics.

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• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. (2022). Molecules. [Link]

• Photocatalytic fluoroalkyl radical-initiated construction of fluorinated heterocycles: mechanisms and applications. (2025). Organic & Biomolecular Chemistry. [Link]

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• Fluorinated Heterocycles. (n.d.). ResearchGate. [Link]

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• Difluoromethoxylation of (hetero)arenes by photoredox catalysis. (n.d.). ResearchGate. [Link]

• Alcohol to Fluoro / Carbonyl to Difluoro using DAST. (n.d.). Organic Synthesis. [Link]

• Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles. (2011). Beilstein Journal of Organic Chemistry. [Link]

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• Rapid Trifluoromethylation and Perfluoroalkylation of Five-Membered Heterocycles by Photoredox Catalysis in Continuous Flow. (2017). Chemistry – A European Journal. [Link]

• Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). (n.d.). Organic Chemistry Portal. [Link]

• Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles. (2011). Beilstein Journal of Organic Chemistry. [Link]

• Parallel Minisci Reaction of gem-Difluorocycloalkyl Building Blocks. (2024). ChemRxiv. [Link]

• Parallel Minisci Reaction of gem-Difluorocycloalkyl Building Blocks. (2024). ACS Omega. [Link]

• Recent Advancement on Selectfluor Mediated Synthesis of Heterocyclic Molecules. (2025). The Chemical Record. [Link]

• Synthesis of N-Difluoromethyl Carbonyl Compounds from N-Difluoromethylcarbamoyl Fluorides. (2024). Angewandte Chemie International Edition. [Link]

• One-pot synthesis of difluoromethyl ketones by a difluorination/fragmentation process. (2016). Organic & Biomolecular Chemistry. [Link]

• Fluorination of Thiocarbonyl Compounds with Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor Reagent): A Facile Synthesis of gem-Difluorides. (1999). The Journal of Organic Chemistry. [Link]

• Metal-free synthesis of gem-difluorinated heterocycles from enaminones and difluorocarbene precursors. (2018). Chemical Communications. [Link]

• DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. (n.d.). ResearchGate. [Link]

• Experimental Methods in Organic Fluorine Chemistry. (n.d.). Google Books.

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. (2024). Chemical Science. [Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. (2024). Chemical Science. [Link]

• Synthesis of gem‐difluorinated four‐membered heterocycles. (n.d.). ResearchGate. [Link]

• Synthesis of gem‐Difluorocyclopropanes. (2022). Chemistry – A European Journal. [Link]

• Synthesis of Selectively gem-Difluorinated Molecules; Chiral gem-Difluorocyclopropanes via Chemo-Enzymatic Reaction and gem-Difluorinated Compounds via Radical Reaction. (2023). Yakugaku Zasshi. [Link]

• Marketed and experimental drug molecules containing gem-difluorocycloalkyl groups. (n.d.). ResearchGate. [Link]

• Palladium-catalyzed cross-coupling of gem-difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl-substituted fluorinated alkenes. (2025). Organic Chemistry Frontiers. [Link]

• Electrophilic fluorination of aromatic compounds with NF type reagents: Kinetic isotope effects and mechanism. (2006). Tetrahedron Letters. [Link]

• The two pathways of nucleophilic fluorination using DAST (158), (A)... (n.d.). ResearchGate. [Link]

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Application Notes & Protocols: The Strategic Use of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate in Modern Agrochemical Synthesis

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern agrochemical design, often imparting enhanced metabolic stability, increased lipophilicity, and favorable binding interactions. The gem-difluoro motif is particularly valuable, serving as a non-hydrolyzable mimic of a carbonyl group or ketone hydrate. This document provides a detailed guide for researchers on the application of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a versatile fluorinated building block. We will explore its intrinsic chemical properties and present detailed protocols for its derivatization into novel scaffolds suitable for fungicide, herbicide, and insecticide discovery programs. The causality behind experimental choices, self-validating protocol design, and authoritative grounding are emphasized throughout to ensure scientific rigor and practical utility.

Introduction: The Value Proposition of the Difluorocyclohexene Scaffold

The development of novel agrochemicals is a constant search for molecules with high efficacy, low toxicity to non-target organisms, and optimal environmental persistence. Fluorine-containing compounds have become indispensable in this field, with over 25% of all commercial herbicides and a significant portion of other pesticides containing at least one fluorine atom.[1][2] The unique properties of fluorine, such as its high electronegativity and small van der Waals radius, allow for subtle yet profound modulation of a molecule's physicochemical and biological profile.[3][4]

The subject of this guide, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, offers a unique combination of structural features:

• A Gem-Difluoro Group: Positioned at a non-allylic carbon, this group acts as a potent lipophilic element and blocks potential sites of metabolic oxidation that could occur in a non-fluorinated analogue (e.g., a cyclohexanone or cyclohexanol).[5]

• An α,β-Unsaturated Ester: This Michael acceptor system is a versatile chemical handle for introducing a wide range of nucleophiles, enabling the construction of diverse molecular libraries.

• A Cyclohexene Ring: This conformationally constrained six-membered ring provides a rigid scaffold to orient substituents in a well-defined three-dimensional space, which is critical for optimizing interactions with biological targets.

This guide will demonstrate how these features can be leveraged in synthetic campaigns to generate advanced agrochemical intermediates.

Physicochemical Properties & Handling

Understanding the core properties of a building block is fundamental to its effective use. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a derivative of the more commonly documented saturated compound, Methyl 4,4-difluorocyclohexanecarboxylate.[6][7] The introduction of the double bond creates a planarized section of the ring and activates the system for conjugate addition reactions.

Property	Value / Description	Rationale & Impact
Molecular Formula	C₈H₁₀F₂O₂	-
Molecular Weight	176.16 g/mol	Influences stoichiometry calculations.
Appearance	Expected to be a colorless to pale yellow liquid.	Based on its saturated analogue.[6]
Key Functionalities	gem-Difluoro, α,β-Unsaturated Ester	Dictates the primary reaction pathways available.
Lipophilicity (LogP)	Higher than non-fluorinated analogues.	The C-F bond is highly polarized but the overall effect of the CF₂ group is to increase lipophilicity, which can improve membrane permeability.[5]
Metabolic Stability	C-F bonds are exceptionally strong.	The C(4) position is blocked from common metabolic pathways like P450-mediated hydroxylation.[5]

Safe Handling: As with many fluorinated organic compounds, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate should be handled with care in a well-ventilated fume hood.[6] Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation, ingestion, and skin contact.

Core Synthetic Transformations & Protocols

The true value of a building block is realized through its chemical reactivity. Below are detailed protocols for key transformations that leverage the unique functionalities of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate to create valuable agrochemical intermediates.

Michael Addition: Introducing Diversity at the C2 Position

The conjugated system of the α,β-unsaturated ester is highly susceptible to nucleophilic attack. This reaction is a cornerstone for introducing a vast array of functional groups that can modulate the biological activity of the final compound.

Causality: The choice of a soft nucleophile (like a thiol or a secondary amine) and a suitable base is critical for favoring 1,4-conjugate addition over a direct 1,2-addition to the carbonyl group. The protocol below uses a secondary amine, a common moiety in many fungicides and herbicides.

Caption: Michael Addition Workflow.

Protocol 1: Synthesis of a 2-Amino-4,4-difluorocyclohexane Intermediate

• Reactor Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq., e.g., 1.76 g, 10 mmol).

• Solvent Addition: Dissolve the starting material in anhydrous Tetrahydrofuran (THF, 30 mL). Cool the solution to 0 °C using an ice bath.

• Nucleophile Addition: In a separate flask, dissolve the desired secondary amine (e.g., morpholine, 1.1 eq., 0.96 g, 11 mmol) in THF (10 mL). Add this solution dropwise to the cooled reaction mixture over 15 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system until the starting material is consumed (typically 2-4 hours).

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl, 20 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel to yield the desired product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The disappearance of vinylic proton signals and the appearance of new signals corresponding to the added amine are expected in the ¹H NMR spectrum.

Saponification and Amide Coupling: Building the Core of Modern Pesticides

Many of the most successful modern agrochemicals, particularly fungicides like SDHIs (Succinate Dehydrogenase Inhibitors), are amides. Converting the methyl ester to a carboxylic acid and subsequently coupling it with an amine is a fundamental strategy.

Causality: Saponification is a robust method for ester hydrolysis. The subsequent amide coupling is often mediated by peptide coupling reagents (e.g., HATU, HOBt/EDC) to achieve high yields and minimize side reactions, especially with sterically hindered or electronically deactivated amines, which are common in agrochemical scaffolds.

Caption: Two-Step Amide Synthesis Workflow.

Protocol 2: Synthesis of a 4,4-Difluorocyclohexene-1-carboxamide

• Saponification:

  • Dissolve Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (1.0 eq.) in a 3:1 mixture of THF and water.

  • Add lithium hydroxide (LiOH, 1.5 eq.) and stir at room temperature for 4-6 hours, monitoring by TLC for the disappearance of the starting ester.

  • Once complete, acidify the mixture to pH ~3 with 1M HCl.

  • Extract the aqueous layer with ethyl acetate (3x), combine the organic layers, dry over Na₂SO₄, and concentrate to yield the crude carboxylic acid, which is often used directly in the next step.

• Amide Coupling:

  • To a solution of the crude 4,4-difluoro-1-cyclohexene-1-carboxylic acid (1.0 eq.) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF), add the target amine (e.g., 2-chloroaniline, 1.1 eq.).

  • Add a coupling agent such as HATU (1.2 eq.) and a non-nucleophilic base like Diisopropylethylamine (DIPEA, 2.0 eq.).

  • Stir the reaction at room temperature for 12-18 hours.

  • Upon completion, dilute with DCM and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine.

  • Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography or recrystallization to afford the final amide product.

Application Example: A Synthetic Route to a Hypothetical Fungicide Scaffold

To illustrate the integration of these protocols, we propose a synthetic route to a novel agrochemical scaffold. This hypothetical target incorporates the difluorocyclohexane core, a common toxophore from the pyrazole-carboxamide class of fungicides.

Caption: Multi-step synthesis of a hypothetical fungicide.

This pathway first reduces the double bond to create a saturated, conformationally flexible cyclohexane ring, which can be advantageous for binding to some enzyme active sites. The subsequent saponification and amide coupling steps follow the logic of Protocol 2 to install the biologically active pyrazole-carboxamide warhead. This approach demonstrates how Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate serves as a versatile entry point to complex, high-value agrochemical targets.

Conclusion

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a powerful and versatile building block for agrochemical synthesis. Its combination of a metabolically robust gem-difluoro group, a reactive Michael acceptor system, and a conformationally defined cyclic scaffold provides chemists with numerous avenues for creating novel and effective active ingredients. The protocols detailed herein for Michael addition and amide formation serve as a validated foundation for researchers to explore the vast chemical space accessible from this synthon, paving the way for the discovery of next-generation crop protection solutions.

References

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• 7. chemshuttle.com [chemshuttle.com]

Introduction: The Significance of Fluorinated Cyclohexenes in Modern Chemistry

An Application Note on the Complete NMR Structural Elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Fluorinated organic molecules are of paramount importance in pharmaceutical and agrochemical research. The strategic incorporation of fluorine atoms can dramatically alter a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The gem-difluoro motif (CF₂) in a cyclohexene ring, as seen in Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, serves as a valuable bioisostere for a carbonyl or ether group, while introducing conformational constraints. Given the structural complexity and the profound influence of fluorine on NMR parameters, a comprehensive, multi-nuclear, and multi-dimensional NMR approach is not just beneficial, but essential for unambiguous characterization.

This application note provides a detailed guide to the complete NMR-based structural elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. We will detail the protocols for sample preparation, data acquisition (¹H, ¹³C, and ¹⁹F NMR), and the systematic interpretation of 1D and 2D NMR spectra, including COSY, HSQC, and HMBC, to achieve full spectral assignment. The methodologies described herein are designed to be a self-validating system, ensuring high confidence in the final structural assignment for researchers in organic synthesis and drug development.

Protocol 1: NMR Sample Preparation

The quality of NMR data is fundamentally dependent on meticulous sample preparation. For fluorinated compounds, solvent choice and sample concentration are critical to achieving high-resolution spectra free from artifacts.

Methodology:

• Sample Weighing: Accurately weigh 5-10 mg of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate for ¹H and ¹⁹F NMR, and 30-40 mg for ¹³C NMR experiments.[2]

• Solvent Selection: Deuterated chloroform (CDCl₃) is an excellent choice for this nonpolar compound as it provides good solubility and its residual solvent peak does not typically interfere with analyte signals.[2]

• Dissolution: Dissolve the sample in approximately 0.6 mL of CDCl₃ in a clean, dry vial. Ensure complete dissolution; sonication may be used if necessary.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution. TMS serves as the primary reference (0.00 ppm) for both ¹H and ¹³C NMR spectra. For ¹⁹F NMR, referencing is often done externally or relative to a known standard, as internal standards can be problematic.[3]

• Transfer to NMR Tube: Using a Pasteur pipette with a cotton plug to filter out any particulates, transfer the solution to a high-quality 5 mm NMR tube. The sample height should be at least 4.5 cm to ensure it is within the detection region of the NMR coil.[4]

• Degassing (Optional but Recommended): For long-duration experiments or for compounds sensitive to oxidation, degassing the sample by bubbling an inert gas (e.g., argon) through the solution for several minutes can improve spectral quality by removing dissolved oxygen, which is paramagnetic and can cause line broadening.

Protocol 2: 1D NMR Data Acquisition and Interpretation

Acquisition of high-quality 1D spectra is the first step in structural analysis. The unique properties of the ¹⁹F nucleus—100% natural abundance and high gyromagnetic ratio—make ¹⁹F NMR a highly sensitive and informative experiment.[5][6]

Acquisition Parameters (Typical for a 500 MHz Spectrometer):

Experiment	Pulse Angle	Acquisition Time	Relaxation Delay (D1)	Number of Scans
¹H NMR	30-45°	3-4 s	1-2 s	8-16
¹³C{¹H} NMR	30°	1-2 s	2-5 s	1024-4096
¹⁹F{¹H} NMR	30°	1-2 s	2-5 s	64-256

¹H NMR Spectral Analysis

The ¹H NMR spectrum is expected to be complex due to spin-spin couplings between protons (H-H) and between protons and fluorine (H-F). Long-range H-F couplings (³JHF, ⁴JHF) are common and often significant.[7]

• Vinylic Proton (H-2): A single proton on the double bond, expected to be the most deshielded proton (δ ~6.5-7.0 ppm). It will appear as a complex multiplet due to coupling with the allylic protons at C-3 (³JHH) and potentially a long-range coupling to the protons at C-6 (⁴JHH).

• Allylic Protons (H-3): Two protons adjacent to the double bond. They will be diastereotopic and appear as distinct multiplets in the δ ~2.5-3.0 ppm range. They will couple to each other (geminal coupling, ²JHH), the vinylic proton H-2 (vicinal coupling, ³JHH), and potentially show long-range coupling to the fluorine atoms (⁴JHF).

• Protons at C-5 and C-6: These four protons are on saturated carbons. The protons at C-5, being closer to the CF₂ group, are expected to show significant H-F coupling (³JHF) and will likely appear as complex multiplets further downfield than the H-6 protons. The protons at C-6 will couple to their geminal partner and the protons at C-5.

• Methyl Protons (-OCH₃): A sharp singlet corresponding to three protons, expected around δ ~3.7-3.8 ppm.

¹⁹F NMR Spectral Analysis

The ¹⁹F NMR spectrum provides a direct window into the fluorine environment. Since the two fluorine atoms are chemically equivalent, a single resonance is expected.

• CF₂ Group: This resonance is anticipated in the typical range for gem-difluoroalkanes. The signal will not be a singlet but a complex multiplet due to coupling with the adjacent protons at C-3 and C-5 (³JHF).[8] Proton-decoupling the ¹⁹F spectrum will collapse this multiplet into a singlet, confirming the couplings are to protons.

¹³C NMR Spectral Analysis

Proton-decoupled ¹³C NMR provides a count of the unique carbon environments. The key feature will be the splitting of carbon signals due to C-F coupling.

• Carbonyl Carbon (C=O): Expected around δ ~165 ppm. May show a small ⁴JCF coupling.

• Alkene Carbons (C-1, C-2): Two distinct signals in the δ ~125-140 ppm range.[9] C-1 is quaternary, while C-2 is a CH. Both may exhibit small long-range C-F couplings.

• Fluorinated Carbon (C-4): This is the most characteristic signal. It will appear as a prominent triplet due to the large one-bond C-F coupling (¹JCF ≈ 240-320 Hz).[10] Its chemical shift is expected in the δ ~110-125 ppm range.

• Aliphatic Carbons (C-3, C-5, C-6): These carbons will appear in the δ ~20-40 ppm range. C-3 and C-5 will show splitting due to two-bond C-F coupling (²JCF), while C-6 will show a smaller three-bond coupling (³JCF).[11]

• Methyl Carbon (-OCH₃): A sharp singlet expected around δ ~52 ppm.

Predicted NMR Data Summary

Position	¹H Chemical Shift (δ ppm)	¹³C Chemical Shift (δ ppm)	Key Couplings
C=O	-	~165	-
C-1	-	~130	⁴JCF
C-2	~6.8 (1H, m)	~135	³JHH
C-3	~2.7 (2H, m)	~30	²JHH, ³JHH, ⁴JHF, ²JCF
C-4	-	~115 (t)	¹JCF ≈ 250 Hz
C-5	~2.2 (2H, m)	~35	²JHH, ³JHH, ³JHF, ²JCF
C-6	~2.0 (2H, m)	~25	²JHH, ³JHH, ³JCF
-OCH₃	~3.75 (3H, s)	~52	-
Position	¹⁹F Chemical Shift (δ ppm)
CF ₂	~ -105 (m)	³JHF

Protocol 3: 2D NMR for Unambiguous Assignment

While 1D NMR provides essential clues, the spectral overlap and complex coupling patterns necessitate 2D NMR for confident and complete assignment.[4][12] These experiments reveal through-bond correlations between nuclei. The development of advanced 2D NMR techniques has been particularly valuable for analyzing complex fluorinated molecules.[13][14]

Caption: Overall workflow for NMR-based structural elucidation.

Methodologies & Expected Correlations:

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically over two or three bonds.

  • Expected Correlations: A strong cross-peak will be observed between the vinylic H-2 and the allylic H-3 protons. Correlations will also connect H-3 to H-5 (via the allylic system, though this might be weak or absent depending on the dihedral angle) and most importantly, establish the connectivity chain from H-5 to H-6.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This powerful experiment maps each proton directly to the carbon it is attached to.

  • Expected Correlations: It will unambiguously link the proton signals for H-2, H-3, H-5, H-6, and the -OCH₃ group to their corresponding carbon signals (C-2, C-3, C-5, C-6, and -OCH₃). This is crucial for validating the carbon assignments made from 1D spectra.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range correlations (typically 2-4 bonds) between protons and carbons, which is essential for piecing together the molecular skeleton, especially for assigning quaternary carbons.

  • Key Expected Correlations:

    • Methyl Protons (-OCH₃): Will show a strong correlation to the carbonyl carbon (C=O) and the methyl carbon (-OCH₃).

    • Vinylic Proton (H-2): Will correlate to the quaternary C-1 and C-3.

    • Allylic Protons (H-3): Will correlate to C-1, C-2, C-4 (the fluorinated carbon), and C-5. The correlation to C-4 is a critical link.

    • Protons at C-5: Will correlate to C-3, C-4, and C-6. This confirms the position relative to the CF₂ group.

Caption: Key 2D NMR correlations for structural assignment.

Conclusion

The structural elucidation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate serves as an excellent case study for the power of modern NMR spectroscopy. While 1D ¹H, ¹³C, and ¹⁹F NMR spectra provide foundational data, the complexity introduced by extensive H-F and C-F spin-spin coupling necessitates a more robust approach. The systematic application of 2D NMR techniques, particularly COSY, HSQC, and HMBC, allows for the unambiguous assignment of every proton and carbon signal. This multi-dimensional, cross-validating workflow provides the high level of structural confidence required in contemporary chemical research and drug development.

References

• Mesbah Energy. (2021). Basics of NMR: Sample preparation and analysis of NMR analysis data.

• Doddrell, D., et al. (1970). Nuclear Magnetic Resonance Spectroscopy. A Stereospecific J(CF) Coupling in the Low-Temperature C Nmr Spectrum of 1,1-Difluorocyclohexane. Proceedings of the National Academy of Sciences of the United States of America. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine NMR. Spectra of conformationally constrained Gem‐difluorocyclohexanes. Retrieved from [Link]

• ResearchGate. (n.d.). Carbon–fluorine two-dimensional NMR correlation spectra. Retrieved from [Link]

• Dalvit, C., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. Retrieved from [Link]

• Griffiths, L. (n.d.). Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples. MDPI. Retrieved from [Link]

• Orton, H. W., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. Retrieved from [Link]

• Orton, H. W., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. RSC Publishing. Retrieved from [Link]

• Scribd. (n.d.). Advanced 2D NMR Techniques Guide. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. Retrieved from [Link]

• Orton, H. W., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Publishing. Retrieved from [Link]

• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from [Link]

• University of Ottawa. (n.d.). Fluorine NMR. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Reich, H. J. (2017). Spin-Spin Splitting: J-Coupling. University of Wisconsin. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of cyclohexene C6H10. Retrieved from [Link]

Sources

• 1. myuchem.com [myuchem.com]
• 2. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 3. biophysics.org [biophysics.org]
• 4. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 7. 19Flourine NMR [chem.ch.huji.ac.il]
• 8. researchgate.net [researchgate.net]
• 9. 13C nmr spectrum of cyclohexene C6H10 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclohexene C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Nuclear Magnetic Resonance Spectroscopy. A Stereospecific J(CF) Coupling in the Low-Temperature C Nmr Spectrum of 1,1-Difluorocyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]

Mass Spectrometry Analysis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: A Guide for Pharmaceutical and Chemical Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a fluorinated organic compound of significant interest in medicinal chemistry and drug discovery. The incorporation of fluorine atoms into molecular frameworks can enhance drug stability, modulate lipophilicity, and improve binding affinity to biological targets[1]. Accurate characterization of such building blocks is critical for ensuring the quality and integrity of downstream applications. Mass spectrometry (MS), coupled with chromatographic separation, serves as an indispensable tool for the structural elucidation and quantification of these molecules[2][3]. This guide provides a comprehensive overview and detailed protocols for the analysis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate using both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), addressing the unique challenges posed by fluorinated compounds.

Introduction: The Analytical Imperative for Fluorinated Synthons

The strategic introduction of fluorine into organic molecules is a cornerstone of modern pharmaceutical design[1]. Compounds like Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate represent versatile intermediates, or synthons, used in the construction of more complex active pharmaceutical ingredients (APIs). The analytical verification of these starting materials is paramount, as impurities or structural ambiguities can have profound consequences on the efficacy and safety of the final drug product[4].

Mass spectrometry offers unparalleled sensitivity and specificity for this purpose[5][6]. However, the presence of highly electronegative fluorine atoms introduces specific analytical challenges, including altered ionization behavior and unique fragmentation patterns, which necessitate tailored methodologies[7][8]. This document serves as a senior application scientist's guide to navigating these complexities, providing robust, field-proven protocols for confident analysis.

Analyte Profile: Chemical Properties

• Compound Name: Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

• Molecular Formula: C₈H₁₀F₂O₂

• Molecular Weight (Monoisotopic): 176.065 g/mol

• Structure:

The molecule's structure features a cyclohexene ring, a conjugated methyl ester, and a gem-difluoro group. This combination results in moderate polarity and volatility, making it a suitable candidate for analysis by both GC-MS and LC-MS, with specific considerations for each technique.

Core Methodologies: GC-MS vs. LC-MS

The choice between Gas Chromatography (GC) and Liquid Chromatography (LC) as the separation front-end for mass spectrometry depends on the analyte's physicochemical properties, particularly its volatility and thermal stability[9].

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for volatile and thermally stable compounds. Given that methyl esters of carboxylic acids are routinely analyzed by GC-MS, this approach is highly applicable[10][11]. Electron Ionization (EI) is the standard ionization technique, providing reproducible fragmentation patterns that are valuable for structural confirmation and library matching[12].

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is essential for compounds that are non-volatile or prone to thermal degradation[9][13]. For Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, which is relatively non-polar, standard Electrospray Ionization (ESI) may be challenging. Atmospheric Pressure Chemical Ionization (APCI) is often better suited for such molecules[14][15][16]. LC-MS is also a powerful tool for identifying potential non-volatile impurities from the synthesis process.

PART I: Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS with Electron Ionization (EI) is a powerful method for the definitive identification of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, leveraging its volatility and the extensive fragmentation induced by high-energy electrons for structural fingerprinting[12].

Workflow for GC-MS Analysis

GC-MS analysis workflow from sample preparation to data interpretation.

Step-by-Step GC-MS Protocol

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve in 1 mL of high-purity ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL for analysis.

• Instrumentation and Parameters: The following table outlines a validated starting point for method development.

Parameter	Recommended Setting	Rationale & Expertise
GC System	Standard GC with split/splitless injector	Standard setup for small molecule analysis.
Injector Temp.	250 °C	Ensures complete and rapid volatilization of the analyte without thermal degradation[9].
Injection Mode	Split (e.g., 20:1 ratio)	Prevents column overloading and ensures sharp chromatographic peaks for a relatively concentrated sample.
Injection Vol.	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium or Hydrogen	Inert gases that provide good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Optimal for most 0.25 mm i.d. columns, balancing analysis time and separation efficiency.
Column	30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms)	A mid-polarity column that provides excellent separation for a wide range of organic compounds, including esters and cyclic structures.
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A starting temperature below the solvent boiling point allows for good peak focusing. The ramp rate provides a good balance between resolution and analysis speed.
MS System	Quadrupole or Ion Trap Mass Spectrometer	Common, robust mass analyzers for routine analysis.
Ion Source	Electron Ionization (EI)	The industry standard for GC-MS, producing reproducible, information-rich fragmentation patterns[12].
Ion Source Temp.	230 °C	Standard temperature to maintain analyte in the gas phase and prevent contamination.
Electron Energy	70 eV	Standard energy that provides extensive, reproducible fragmentation and allows for comparison with established mass spectral libraries[12].
Mass Scan Range	40 - 250 m/z	Covers the expected molecular ion (m/z 176) and key fragments while avoiding interference from low-mass background ions (air, water).

Predicted EI Fragmentation Pattern

Electron ionization is a "hard" ionization technique that imparts significant energy, leading to extensive fragmentation[12]. The fragmentation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is dictated by the stability of the resulting ions and radicals, influenced by the ester, the double bond, and the fluorine atoms.

References

• 1. myuchem.com [myuchem.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. pharmafocusamerica.com [pharmafocusamerica.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. rroij.com [rroij.com]
• 7. Enhanced Elemental Mass Spectrometry of Fluorine and Chlorine via Chemical Ionization in the Afterglow of an Inductively Coupled Plasma - ProQuest [proquest.com]
• 8. benchchem.com [benchchem.com]
• 9. blog.organomation.com [blog.organomation.com]
• 10. Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials | National Agricultural Library [nal.usda.gov]
• 14. Strategies for the liquid chromatographic-mass spectrometric analysis of non-polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sites.bu.edu [sites.bu.edu]
• 16. Electrospray and APCI Mass Analysis | AxisPharm [axispharm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with or planning to synthesize this fluorinated cyclohexene derivative. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the common challenges associated with this synthesis.

The synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The core of this synthesis typically involves two key transformations: the gem-difluorination of a cyclohexanone precursor and a subsequent olefination reaction to introduce the carboxylated double bond. This guide will focus primarily on the challenges encountered during the crucial Horner-Wadsworth-Emmons (HWE) olefination step, as this is often where synthetic difficulties arise.

Troubleshooting Guide: Common Problems and Solutions

This section addresses specific issues that may be encountered during the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, particularly in the Horner-Wadsworth-Emmons (HWE) olefination of 4,4-difluorocyclohexanone.

Problem 1: Low or No Conversion of 4,4-difluorocyclohexanone

Q: I am not observing any significant consumption of my starting material, 4,4-difluorocyclohexanone, in the Horner-Wadsworth-Emmons reaction. What are the likely causes and how can I resolve this?

A: Low or no conversion in a Horner-Wadsworth-Emmons reaction is a common issue that can often be traced back to several key factors related to the generation and reactivity of the phosphonate ylide.

• Insufficiently Strong Base or Degraded Base: The first step of the HWE reaction is the deprotonation of the phosphonate ester to form the nucleophilic ylide.[1] If the base is not strong enough or has degraded due to improper storage, ylide formation will be incomplete.

  • Solution: Sodium hydride (NaH) is a commonly used strong base for this transformation.[1] Ensure that your NaH is fresh and has been handled under strictly anhydrous conditions. If you suspect your base has degraded, it is best to use a fresh bottle. For washing the NaH to remove mineral oil, use anhydrous hexane and dry the NaH under a stream of inert gas.

• Presence of Moisture: Phosphonate ylides are highly sensitive to moisture. Even trace amounts of water in the solvent or on the glassware can quench the ylide as it is formed, preventing it from reacting with the ketone.

  • Solution: All glassware should be rigorously flame-dried or oven-dried before use and assembled under an inert atmosphere (e.g., nitrogen or argon). Solvents such as tetrahydrofuran (THF) or diethyl ether must be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone).

• Steric Hindrance and Reduced Reactivity of the Ketone: While the HWE reaction is generally more effective than the Wittig reaction for hindered ketones, 4,4-difluorocyclohexanone can still present a challenge due to the steric bulk and electronic effects of the gem-difluoro group.

  • Solution: The phosphonate-stabilized carbanions used in the HWE reaction are more nucleophilic than the corresponding phosphonium ylides, which aids in their reaction with ketones.[2] If the reaction is sluggish, consider increasing the reaction temperature or using a more reactive phosphonate reagent.

Problem 2: Low Yield of the Desired Product

Q: The reaction is proceeding, but I am obtaining a low yield of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. What are the potential side reactions or issues that could be diminishing my yield?

A: Low yields can result from a variety of factors, including side reactions and suboptimal reaction conditions.

• Side Reactions of the Ketone: Under strongly basic conditions, ketones can undergo self-condensation reactions (e.g., aldol condensation) or other undesired pathways.

  • Solution: Add the deprotonated phosphonate ylide solution slowly to a cooled solution of the 4,4-difluorocyclohexanone. This ensures that the ketone is not exposed to a high concentration of the base for an extended period.

• Incomplete Reaction: The reaction may not be going to completion due to insufficient reaction time or suboptimal temperature.

  • Solution: Monitor the reaction progress carefully using thin-layer chromatography (TLC) or gas chromatography (GC). If the reaction stalls, a gentle increase in temperature may be necessary. However, be cautious, as higher temperatures can also promote side reactions.

• Suboptimal Stoichiometry: An incorrect ratio of reagents can lead to incomplete conversion or the formation of byproducts.

  • Solution: Typically, a slight excess (1.1 to 1.5 equivalents) of the phosphonate reagent and base is used to ensure complete consumption of the ketone.

Problem 3: Difficulty in Product Purification

Q: I am having trouble isolating a pure sample of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate from the crude reaction mixture. What are the common impurities and how can they be removed?

A: A significant advantage of the Horner-Wadsworth-Emmons reaction is that the phosphate byproduct is typically water-soluble, which simplifies purification.[1][2] However, other impurities can still pose a challenge.

• Unreacted Starting Materials: If the reaction did not go to completion, you will have unreacted 4,4-difluorocyclohexanone and phosphonate ester in your crude product.

  • Solution: These can usually be separated from the desired product by column chromatography on silica gel. A gradient elution with a mixture of hexane and ethyl acetate is often effective.

• Side Products: Unidentified side products may be present due to the reasons mentioned in the "Low Yield" section.

  • Solution: Column chromatography is the most effective method for removing these impurities. Careful selection of the eluent system is crucial for achieving good separation.

• Residual Mineral Oil: If sodium hydride dispersed in mineral oil was used as the base, residual mineral oil can contaminate the product.

  • Solution: Thoroughly wash the sodium hydride with anhydrous hexane before use to remove the mineral oil. During the workup, multiple extractions and washes can also help to remove residual oil.

Frequently Asked Questions (FAQs)

Q1: What is the typical reaction scheme for the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate?

A1: The synthesis generally proceeds in two main stages:

• Gem-difluorination of a 4-ketocyclohexane derivative: This is often achieved using a deoxofluorinating agent like diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.

• Horner-Wadsworth-Emmons Olefination: The resulting 4,4-difluorocyclohexanone is then reacted with a phosphonate ylide, such as the one derived from methyl (diethoxyphosphoryl)acetate, to form the desired α,β-unsaturated ester.

Q2: Which base is most suitable for the Horner-Wadsworth-Emmons reaction in this synthesis?

A2: Sodium hydride (NaH) is a commonly used and effective base for deprotonating phosphonate esters in HWE reactions.[1] It is crucial to use a high-quality, fresh supply of NaH and to handle it under strictly anhydrous conditions. Other strong bases such as sodium amide (NaNH₂) or potassium tert-butoxide (t-BuOK) can also be used, but NaH is often preferred for its handling characteristics and effectiveness.

Q3: How can I monitor the progress of the Horner-Wadsworth-Emmons reaction?

A3: The reaction progress can be monitored by thin-layer chromatography (TLC). The starting ketone and the final α,β-unsaturated ester product will have different Rf values. A suitable TLC stain, such as potassium permanganate, can be used to visualize the spots, as the product contains a double bond which will react with the stain. Gas chromatography (GC) can also be a useful technique for monitoring the disappearance of the starting material and the appearance of the product.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Several safety precautions are essential:

• Fluorinating Agents: Deoxofluorinating agents like DAST and Deoxo-Fluor® are corrosive and moisture-sensitive. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Sodium Hydride: Sodium hydride is a flammable solid and reacts violently with water. It should be handled under an inert atmosphere, and any unreacted NaH should be quenched carefully with a suitable alcohol (e.g., isopropanol) before disposal.

• Anhydrous Conditions: The use of anhydrous solvents and glassware is critical for the success of the HWE reaction and for safety when working with reactive reagents like NaH.

Experimental Protocols

Representative Protocol for the Horner-Wadsworth-Emmons Olefination

This is a representative protocol based on general procedures for the Horner-Wadsworth-Emmons reaction and should be optimized for your specific laboratory conditions and scale.

Materials:

• 4,4-difluorocyclohexanone

• Methyl (diethoxyphosphoryl)acetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate

Procedure:

• Preparation: All glassware should be flame-dried under vacuum and allowed to cool under an inert atmosphere of nitrogen or argon.

• Ylide Formation:

  • In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add sodium hydride (1.2 equivalents).

  • Wash the sodium hydride with anhydrous hexane (3 x 5 mL) to remove the mineral oil, decanting the hexane carefully each time.

  • Dry the sodium hydride under a stream of inert gas.

  • Add anhydrous THF to the flask to create a slurry.

  • Cool the slurry to 0 °C in an ice bath.

  • Slowly add a solution of methyl (diethoxyphosphoryl)acetate (1.1 equivalents) in anhydrous THF to the NaH slurry.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The formation of the ylide is often accompanied by the evolution of hydrogen gas.

• Olefination Reaction:

  • In a separate flame-dried flask under an inert atmosphere, dissolve 4,4-difluorocyclohexanone (1.0 equivalent) in anhydrous THF.

  • Cool the ketone solution to 0 °C.

  • Slowly add the freshly prepared phosphonate ylide solution to the ketone solution via cannula or a dropping funnel.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Workup:

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and add water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Data Presentation

Reagent	Molar Mass ( g/mol )	Equivalents
4,4-difluorocyclohexanone	134.12	1.0
Methyl (diethoxyphosphoryl)acetate	224.16	1.1
Sodium Hydride (60%)	40.00	1.2

Visualizations

Reaction Workflow

Caption: Workflow for the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Troubleshooting Logic

Caption: Troubleshooting flowchart for low product yield in the HWE reaction.

References

• Horner, L.; Hoffmann, H.; Wippel, H. G. Chem. Ber.1958, 91 (1), 61-63.
• Wadsworth, W. S.; Emmons, W. D. J. Am. Chem. Soc.1961, 83 (7), 1733–1738.
• Maryanoff, B. E.; Reitz, A. B. Chem. Rev.1989, 89 (4), 863–927.
• Still, W. C.; Gennari, C. Tetrahedron Lett.1983, 24 (41), 4405-4408.
• Masamune, S.; Roush, W. R. Comprehensive Organic Synthesis; Pergamon Press: Oxford, 1991; Vol. 1.
• Ando, K. J. Org. Chem.1997, 62 (7), 1934-1939.

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• NROChemistry. Horner-Wadsworth-Emmons Reaction. [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• UCHEM. High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. [Link]

• Silverman, R. B.; et al. Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. J. Am. Chem. Soc.2020 , 142 (42), 18034–18046. [Link]

Sources

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• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Difluorocyclohexene Synthesis

Welcome to the technical support center for the synthesis of difluorocyclohexenes. This guide is designed for researchers, scientists, and professionals in drug development who are working with these important fluorinated building blocks. The introduction of a difluoromethylene group into a cyclohexene ring can significantly alter the physicochemical and biological properties of a molecule, making these compounds valuable synthons in medicinal chemistry and materials science.[1][2]

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the challenges of difluorocyclohexene synthesis and optimize your reaction conditions for higher yields and purity.

I. Overview of Synthetic Strategies

The synthesis of difluorocyclohexenes can be approached through several primary routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

• Deoxofluorination of Cyclohexanones: This is a common method for preparing geminal difluorocyclohexanes, which can then be further functionalized. Reagents like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) are frequently used.[2]

• Electrophilic Fluorination of Cyclohexene Derivatives: Reagents such as Selectfluor® can be used for the difluorination of specific cyclohexene precursors.[3][4][5] The reaction mechanism can be complex, involving either a single-electron transfer (SET) or a direct SN2-type pathway.[3]

• Ring-Closing Metathesis (RCM): Acyclic difluorinated dienes can be cyclized to form difluorocyclohexenes, offering a route to enantiopure products.[6]

• From Difluorocarbene: The addition of difluorocarbene to appropriate precursors can also yield difluorocyclohexene derivatives.

Synthetic Workflow for Deoxofluorination of a Substituted Cyclohexanone

The following diagram illustrates a typical workflow for the synthesis of a geminal difluorocyclohexane, a common precursor to difluorocyclohexenes.

Caption: Workflow for geminal difluorination of a cyclohexanone derivative.

II. Frequently Asked Questions (FAQs)

Q1: My yield of difluorocyclohexene is consistently low. What are the most common causes?

A1: Low yields can stem from several factors:

• Moisture: Fluorinating agents like DAST and Deoxo-Fluor® are extremely sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere (Nitrogen or Argon). Solvents must be rigorously dried before use.

• Reagent Quality: The purity and activity of your fluorinating agent are critical. Use freshly opened reagents or those that have been stored properly. Older or improperly stored reagents can lead to incomplete reactions or the formation of byproducts.

• Reaction Temperature: Temperature control is crucial. Many deoxofluorination reactions require initial cooling (e.g., to -78 °C or 0 °C) followed by a slow warming to room temperature. Suboptimal temperature profiles can lead to side reactions.

• Stoichiometry: An insufficient amount of the fluorinating agent will result in incomplete conversion of the starting material.[7] It is often necessary to use a slight excess of the fluorinating agent.

Q2: I am observing significant amounts of elimination byproducts. How can I minimize their formation?

A2: Elimination is a common side reaction, particularly with reagents like DAST.[7] To mitigate this:

• Choice of Reagent: Consider using a milder or more chemoselective fluorinating agent. For instance, PyFluor has been shown to reduce elimination byproducts compared to DAST in some systems.[7]

• Reaction Temperature: Running the reaction at the lowest effective temperature can often disfavor elimination pathways.

• Addition Rate: A slow, dropwise addition of the fluorinating agent can help to control the reaction exotherm and minimize side reactions.

Q3: How can I control the stereoselectivity of my difluorination reaction?

A3: Achieving high stereoselectivity can be challenging and is highly substrate-dependent.

• Substrate Control: The inherent stereochemistry of your starting material will often dictate the stereochemical outcome.

• Reaction Conditions: Factors such as solvent, temperature, and the specific fluorinating agent can influence the diastereomeric ratio.[8] For alkene difluorination, the stereochemical outcome can be influenced by anchimeric assistance from neighboring functional groups.[9]

• Chiral Auxiliaries/Catalysts: In some cases, the use of chiral Lewis bases or catalysts can induce stereoselectivity.[8]

Q4: What are the best practices for handling and quenching electrophilic fluorinating agents like Selectfluor®?

A4: Selectfluor® is an easier-to-handle solid compared to some other fluorinating agents, but precautions are still necessary.[5]

• Handling: While it is not as moisture-sensitive as DAST, it is still good practice to handle it in a dry environment.

• Quenching: The reaction can typically be quenched by the addition of water or a saturated aqueous solution of sodium bicarbonate.[3] Always perform the quench slowly and in a well-ventilated fume hood, as some reactions can be exothermic.

III. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction (Starting material remains)	1. Insufficient fluorinating agent. 2. Deactivated fluorinating agent (due to moisture or age). 3. Reaction time is too short or temperature is too low.	1. Increase the stoichiometry of the fluorinating agent (e.g., from 1.1 to 1.5 equivalents).[7] 2. Use a fresh bottle of the fluorinating agent. 3. Extend the reaction time or allow the reaction to proceed at a slightly higher temperature, while monitoring for byproduct formation.[7]
Formation of Tar or Polymeric Material	1. Reaction temperature is too high. 2. Rapid, uncontrolled addition of the fluorinating agent. 3. Presence of acid-sensitive functional groups on the substrate.	1. Maintain a lower reaction temperature, especially during the addition of the fluorinating agent. 2. Add the fluorinating agent dropwise over an extended period. 3. Consider using a fluorinating agent that does not generate strong acidic byproducts. The addition of a non-nucleophilic base might be beneficial in some cases.[7]
Difficult Purification (Product co-elutes with byproducts)	1. Formation of structurally similar byproducts (e.g., elimination products, monofluorinated intermediates). 2. Residual, non-polar byproducts from the fluorinating agent.	1. Optimize reaction conditions to minimize byproduct formation (see above). 2. Try different solvent systems for column chromatography. In some cases, a multi-step purification involving different stationary phases may be necessary. 3. A thorough aqueous workup is essential to remove water-soluble impurities before chromatography.
Low Isolated Yield After Purification	1. Product volatility. 2. Degradation on silica gel.	1. If the product is volatile, be cautious during solvent removal. Use a cold trap and avoid high vacuum when possible. 2. If the product is sensitive to acidic silica gel, consider using neutral or basic alumina for chromatography, or pass the crude product through a short plug of basic alumina before full purification.

IV. Detailed Experimental Protocol: Synthesis of 4,4-Difluorocyclohexanone (Illustrative Example)

This protocol is a general guideline for the synthesis of a difluorocyclohexanone derivative and may require optimization for different substrates.

Materials:

• 8,8-difluoro-1,4-dioxaspiro[4.5]decane (1.0 g, 5.6 mmol)

• Aqueous Hydrochloric Acid (2N, 2 mL)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 8,8-difluoro-1,4-dioxaspiro[4.5]decane (1.0 g, 5.6 mmol) and aqueous HCl (2N, 2 mL).[10]

• Stir the mixture vigorously at 100 °C for 12 hours.[10]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After the reaction is complete, cool the mixture to room temperature.[10]

• Dilute the reaction mixture with DCM (10 mL) and adjust the pH to 7-8 with a saturated NaHCO₃ solution.[10]

• Separate the organic layer, and wash it with saturated NaHCO₃ solution.[10]

• Dry the organic layer over anhydrous Na₂SO₄ and filter.[10]

• Concentrate the filtrate under reduced pressure to afford the crude product.[10]

• Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 4,4-difluorocyclohexanone.

Expected Outcome: This procedure can yield the desired product as a colorless oil.[10] Characterization by ¹H NMR, ¹³C NMR, and ¹⁹F NMR is recommended to confirm the structure and purity.

V. References

• Synthesis of 4,4-Difluorocyclohexanone. ChemicalBook. --INVALID-LINK--

• A Comparative Guide to Electrophilic Fluorinating Agents: N,N-Difluoromethanamine vs. Selectfluor. Benchchem. --INVALID-LINK--

• Synthesis of 4,4-Difluorocyclohexanecarboxylic acid. ChemicalBook. --INVALID-LINK--

• Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. National Institutes of Health. --INVALID-LINK--

• Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). Organic Chemistry Portal. --INVALID-LINK--

• Difluorination with Selectfluor (16-3a). ResearchGate. --INVALID-LINK--

• Derivatives of 4,4-difluorocyclohexane and 4,4-difluoro-1-cyclohexene and their use in liquid crystal mixtures. Google Patents. --INVALID-LINK--

• Current Trends in Practical Fluorination Chemistry. Thermo Fisher Scientific. --INVALID-LINK--

• Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. MDPI. --INVALID-LINK--

• 4,4-Difluorocyclohexene For Research. Benchchem. --INVALID-LINK--

• Synthesis of Difluorinated Cyclitol Analogues. American Chemical Society. --INVALID-LINK--

• Stereoselective Synthesis of Fluoroalkanes via FLP Mediated Monoselective C F Activation of Geminal Difluoroalkanes. National Institutes of Health. --INVALID-LINK--

• Catalytic, Diastereoselective 1,2-Difluorination of Alkenes. National Institutes of Health. --INVALID-LINK--

• Recent Advances in the Synthetic Application of Difluorocarbene. Thieme. --INVALID-LINK--

• Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. National Institutes of Health. --INVALID-LINK--

• Synthesis of gem-Difluorocyclopropanes. ResearchGate. --INVALID-LINK--

• An In-Depth Technical Guide to the Synthesis of 1,1-Difluoro-3-methylcyclohexane from 3-Methylcyclohexanone. Benchchem. --INVALID-LINK--

• Common side reactions in the fluorination of 1,6-hexanediol. Benchchem. --INVALID-LINK--

• How to synthesize fluorocyclohexane from cyclohexane? Reddit. --INVALID-LINK--

• A Purification Method of 18F-FP-(+)-DTBZ via Solid-Phase Extraction With Combined Cartridges. National Institutes of Health. --INVALID-LINK--

• Purification of pluronic F-68 for perfluorochemical emulsification. National Institutes of Health. --INVALID-LINK--

• Troubleshooting for F-18 Fluorocholine Synthesis: An Institutional Experience. National Institutes of Health. --INVALID-LINK--

• Difluorocarbene chemistry: Synthesis of gem-difluorocyclopropenylalkynes and 3,3,3′,3′-tetrafluorobicyclopropyl-1,1′-dienes. ResearchGate. --INVALID-LINK--

• Difluorocyclohexene. National Institutes of Health. --INVALID-LINK--

• CH13 Hydrocarbons Shobhit Nirwan. Scribd. --INVALID-LINK--

• Highly Stereoselective Synthesis of Monofluoroalkenes from α-Fluorosulfoximines and Nitrones. ResearchGate. --INVALID-LINK--

References

• 1. 4,4-Difluorocyclohexene For Research [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. datapdf.com [datapdf.com]
• 7. benchchem.com [benchchem.com]
• 8. Stereoselective Synthesis of Fluoroalkanes via FLP Mediated Monoselective C─F Activation of Geminal Difluoroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalytic, Diastereoselective 1,2-Difluorination of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4,4-DIFLUOROCYCLOHEXANONE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. Our focus is on providing practical, field-tested solutions to common challenges, explaining the scientific rationale behind each step to ensure both purity and yield.

Understanding the Molecule and Its Challenges

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a valuable fluorinated building block in medicinal chemistry and materials science. The introduction of the gem-difluoro group can enhance metabolic stability and modulate the physicochemical properties of parent molecules.[1] However, the unique electronic nature of the difluoromethylene group and the reactivity of the α,β-unsaturated ester system necessitate robust purification strategies.

The most common and efficient synthetic route to this compound is a Horner-Wadsworth-Emmons (HWE) reaction between 4,4-difluorocyclohexanone and a phosphonate ester, such as methyl 2-(diethoxyphosphoryl)acetate. This specific reaction informs our primary purification strategy, as the nature of the impurities is largely dictated by the synthetic pathway.

Anticipated Impurities from a Horner-Wadsworth-Emmons Synthesis

Impurity Class	Specific Example(s)	Origin	Removal Strategy
Unreacted Reagents	4,4-difluorocyclohexanone, Methyl 2-(diethoxyphosphoryl)acetate	Incomplete reaction	Flash Chromatography
Reaction Byproducts	Diethyl phosphate salts (e.g., sodium or lithium diethyl phosphate)	HWE reaction mechanism	Aqueous Work-up[2][3]
Catalyst Residue	Base used for deprotonation (e.g., NaH, NaOMe, BuLi)	HWE reaction conditions	Aqueous Work-up
Solvent Residue	THF, Diethyl ether, Toluene	Reaction and extraction solvent	Rotary Evaporation / High Vacuum
Isomeric Impurities	Potential Z-isomer of the double bond	HWE reactions strongly favor the E-isomer, but trace amounts of Z may form.[3]	Flash Chromatography

Purification Workflow: From Crude Reaction to Pure Product

This section details the recommended multi-step procedure for purifying Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Caption: General purification workflow for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Step 1: Detailed Protocol for Aqueous Work-up

Rationale: The primary goal of the work-up is to quench the reaction and remove the water-soluble phosphate byproduct generated during the HWE reaction.[2][3] This significantly simplifies the subsequent chromatographic separation.

• Cooling and Quenching: Cool the reaction vessel to 0 °C in an ice bath. Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench any remaining base and reactive intermediates.

• Phase Separation: Transfer the mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent like THF, add an immiscible organic solvent such as ethyl acetate or diethyl ether to facilitate extraction.

• Extraction: Extract the aqueous layer two to three times with the chosen organic solvent. Combine all organic layers.

• Washing: Wash the combined organic phase sequentially with:

  • Saturated aqueous NH₄Cl (1x)

  • Deionized water (1x)

  • Saturated aqueous sodium chloride (brine) (1x) to aid in the removal of dissolved water from the organic phase.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product, which can now be subjected to chromatography.

Step 2: Detailed Protocol for Flash Column Chromatography

Rationale: Flash chromatography is the most effective method for separating the target compound from unreacted starting materials and other non-polar impurities.[4][5] The choice of solvent system is critical for achieving good separation.

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine the optimal eluent. The goal is an Rf value of ~0.25-0.35 for the target compound.[6]

  • Starting Point: Begin with a low-polarity mixture, such as 5% Ethyl Acetate in Hexanes.

  • Optimization: Gradually increase the polarity (e.g., to 10%, 15% Ethyl Acetate) until the desired Rf is achieved.

% Ethyl Acetate in Hexanes	Observed Rf (Example)	Recommendation
2%	~0.05	Too low; increase polarity.
5%	~0.15	Getting closer; increase polarity slightly.
10%	~0.30	Good starting point for the column.
20%	~0.55	Too high; poor separation will result.

• Column Packing:

  • Use a silica gel to crude compound weight ratio of 40:1 to 50:1 for good resolution.[4]

  • Prepare a slurry of silica gel in the chosen eluent (e.g., 10% EtOAc/Hexanes) and pour it into the column.

  • Allow the silica to pack under gentle air pressure, ensuring no cracks or air bubbles form.[7]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble materials, perform a "dry load": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the packed column.[4]

• Elution and Fraction Collection:

  • Begin elution with the selected solvent system, applying positive pressure.

  • Collect fractions and monitor the elution process using TLC. Spot every few fractions on a TLC plate to track the emergence of the product.[5]

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure to yield the purified Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Purity Verification: Essential Analytical Checks

After purification, it is crucial to confirm the identity and purity of the final compound.

Analytical Method	Purpose	Expected Observations
¹H NMR	Structural confirmation & purity	Signals corresponding to vinyl, allylic, and aliphatic protons. Absence of impurity signals (e.g., triphenylphosphine oxide around 7.4-7.7 ppm if a Wittig reaction was mistakenly used).[8]
¹⁹F NMR	Confirmation of fluorine incorporation	A complex multiplet is expected due to coupling with neighboring protons. The chemical shift will be characteristic of a CF₂ group adjacent to sp³ carbons.[8]
¹³C NMR	Structural confirmation	Signals for the ester carbonyl, olefinic carbons, the CF₂ carbon (as a triplet due to C-F coupling), and other aliphatic carbons.[9]
GC-MS	Purity assessment and mass confirmation	A single major peak in the gas chromatogram. The mass spectrum should show the expected molecular ion or characteristic fragments.[10]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification process.

Caption: Decision tree for troubleshooting common purification issues.

Q1: My final product contains a stubborn impurity that looks like grease in the aromatic region of the ¹H NMR. A1: This is the classic signature of triphenylphosphine oxide (Ph₃P=O), the byproduct of a Wittig reaction.[11][12] If your synthesis used a Wittig reagent instead of an HWE phosphonate, this byproduct will be present. It is notoriously difficult to remove.

• Solution: Careful flash column chromatography, often requiring a gradient elution with a solvent system like Hexane/Ethyl Acetate, is the best approach.[2] Sometimes, precipitation from a mixed solvent system like diethyl ether/hexanes can help crash out the Ph₃P=O before chromatography.

Q2: My yield is very low after the silica gel column, and TLC analysis of the column contents shows my product streaking or stuck at the origin. A2: This suggests your compound may be sensitive to the acidic nature of standard silica gel.[4] The electron-withdrawing fluorine atoms can make nearby functional groups more labile.

• Solution 1 (Fastest): Re-run the column but elute it much faster ("flash" it) to minimize the residence time of your compound on the silica.

• Solution 2 (Chemical): Deactivate the silica gel before use. Prepare a slurry of the silica in your eluent containing 1% triethylamine (Et₃N), then pack the column as usual. This neutralizes the acidic sites.

• Solution 3 (Alternative Stationary Phase): If the problem persists, switch to a neutral stationary phase like alumina.

Q3: The NMR spectrum is clean, but my product is a colorless oil, and I'm not sure if it's pure. How can I be certain? A3: For a molecule of this size and functionality, being an oil at room temperature is common. The primary indicators of purity are analytical, not physical state.

• Verification: If your ¹H NMR shows no solvent or impurity peaks and GC-MS shows a single peak with the correct mass, you can be confident in your product's purity (>95%). To remove any doubt about residual solvents, place the oil under high vacuum for several hours.

Q4: How can I efficiently remove the diethyl phosphate byproduct from my HWE reaction without extensive chromatography? A4: The key advantage of the HWE reaction is that this byproduct is a salt and thus highly water-soluble.[3] A thorough aqueous work-up as described in the protocol above is specifically designed to remove it. Performing 2-3 extractions with an organic solvent and washing the combined organic layers with water and then brine is usually sufficient to remove the vast majority of this impurity before you even consider a chromatography column.

References

• Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry. PubMed. [Link]

• Contrasting the Wittig and Horner-Wadsworth-Emmons reaction. YouTube. [Link]

• Screening Total Organic Fluorine in Solid Samples Using a Pyroprobe. CDS Analytical. [Link]

• Recent developments in methods for analysis of perfluorinated persistent pollutants. National Institutes of Health (NIH). [Link]

• Is it possible to analyze F-compounds with GCMS? ResearchGate. [Link]

• Derivatives of 4,4-difluorocyclohexane and 4,4-difluoro-1-cyclohexene and their use in liquid crystal mixtures.

• Chemistry of Difluorocarbene: Synthesis and Conversion of Difluoro(methylene)cyclopropanes. Wiley Online Library. [Link]

• [18F]Fluorination of Arylboronic Ester using [18F]Selectfluor bis(triflate): Application to 6-[18F]Fluoro-L-DOPA. Wiley Online Library. [Link]

• Identification and quantification of fluorinated polymers in consumer products by combustion ion chromatography and pyrolysis-gas chromatography-mass spectrometry. Royal Society of Chemistry Publishing. [Link]

• Wittig Reaction. Chemistry LibreTexts. [Link]

• High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM. [Link]

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal. [Link]

• Wittig & Wittig-Horner reactions. Organic Synthesis. [Link]

• Flash Column Chromatography Guide. MIT OpenCourseWare. [Link]

• Flash Column Chromatography. YouTube. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. ScienceDirect. [Link]

• Substituent Chemical Shifts in NMR. Part 5: Mono and Difluoro S.C.S. in rigid molecules. Modgraph. [Link]

• Regioselective Synthesis of α-Fluorinated Cyclopentenones via Organocatalytic Difluorocyclopropanation and Fluorine-Directed and -Activated Nazarov Cyclization. ResearchGate. [Link]

• Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1 H -indazoles. ResearchGate. [Link]

• 4-Methyl-3-cyclohexene-1-carboxylic acid, methyl ester - Optional[13C NMR] - SpectraBase. SpectraBase. [Link]

Sources

• 1. myuchem.com [myuchem.com]
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• 10. Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Side Reactions in the Synthesis of Fluorinated Cyclohexenes

Welcome to the Technical Support Center for the synthesis of fluorinated cyclohexenes. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of fluorination chemistry. Here, we address common side reactions, offering troubleshooting advice and preventative strategies in a direct question-and-answer format. Our goal is to provide you with the expertise and practical insights needed to optimize your synthetic routes and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant amounts of elimination products (cyclohexadienes) during the deoxofluorination of a cyclohexanol derivative. What's causing this and how can I minimize it?

A1: This is a classic issue of competing E2 elimination versus the desired SN2 substitution. The formation of alkene byproducts is particularly prevalent with secondary alcohols on a cyclohexane ring.[1]

Causality:

• Steric Hindrance: Secondary carbons are more sterically hindered than primary ones, making them more susceptible to elimination.[1]

• Reagent Basicity: Many common deoxyfluorinating reagents, such as DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor®, can act as bases, promoting the E2 pathway.[1][2]

• Leaving Group Ability: The hydroxyl group is first converted in situ to a better leaving group by the fluorinating reagent. The stability of this intermediate influences the reaction pathway.

• Conformational Effects: For an E2 reaction to occur efficiently in a cyclohexane ring, the hydrogen atom and the leaving group must be in a trans-diaxial arrangement (anti-periplanar).[3][4][5] If the desired substitution product requires an equatorial fluorine, the axial leaving group intermediate is perfectly set up for elimination.

Troubleshooting & Optimization:

• Reagent Selection: Opt for less basic and more selective fluorinating reagents. PyFluor and AlkylFluor have been developed to minimize the formation of elimination side products in the fluorination of alcohols.[2][6]

• Solvent Choice: The choice of solvent can modulate the basicity of the fluoride source. Protic solvents like tertiary alcohols can solvate the fluoride ion, reducing its basicity and favoring the SN2 pathway.[1] In contrast, polar aprotic solvents can enhance fluoride's basicity.

• Temperature Control: Lowering the reaction temperature generally favors the substitution reaction over elimination, as elimination pathways often have a higher activation energy.

• Base Addition: While counterintuitive, the addition of a non-nucleophilic hindered base, such as DBU, can sometimes improve yields with specific reagents like PyFluor by facilitating the desired reaction pathway without promoting elimination.[1]

Q2: My electrophilic fluorination of a cyclohexene is resulting in a mixture of regioisomers and rearranged products. What is the likely cause?

A2: The formation of regioisomers and rearranged products during electrophilic fluorination of cyclohexenes often points to the formation of carbocationic intermediates and subsequent competing reaction pathways.

Causality:

• Carbocation Stability: The electrophilic attack of a fluorine source (e.g., Selectfluor®) on the cyclohexene double bond can generate a carbocation intermediate. The stability of this carbocation will dictate the subsequent reaction. If the initial carbocation can rearrange to a more stable one (e.g., a tertiary carbocation), this will likely occur.

• Neighboring Group Participation: Functional groups adjacent to the double bond can participate in the reaction, leading to unexpected products. For instance, a vicinal phenyl group can lead to phenonium ion intermediates, resulting in rearranged fluorinated products.[7][8]

• Reaction Mechanism Ambiguity: The precise mechanism of electrophilic fluorination is still debated, with evidence for both SN2-type and single-electron transfer (SET) pathways.[9] The operative mechanism can be influenced by the substrate and reaction conditions, leading to different product distributions.

Troubleshooting & Optimization:

• Control of Reaction Conditions: Carefully screen solvents and reaction temperatures. Less polar solvents may disfavor the formation of fully developed carbocations.

• Fluorinating Agent: The choice of N-F reagent can influence the outcome. Reagents like NFSI (N-fluorobenzenesulfonimide) are highly effective and their reactivity can be tuned.[9]

• Substrate Design: If possible, modify the substrate to disfavor carbocation rearrangement. For example, installing electron-withdrawing groups can destabilize carbocation formation.

• Stereochemical Control: For highly functionalized cyclohexenes, the stereochemical arrangement of existing functional groups can profoundly influence the selectivity of the fluorination.[10][11][12][13] Consider how neighboring groups might direct the approach of the fluorinating agent.

Q3: I am attempting a nucleophilic fluorination on a functionalized cyclohexene derivative and observing low yields and the formation of hydrodehalogenated side products. What are the key factors to consider?

A3: Low yields and hydrodehalogenation are common challenges in nucleophilic fluorination, often stemming from the properties of the fluoride ion and the reaction conditions.

Causality:

• Fluoride Basicity: "Naked" fluoride, which is highly nucleophilic, is also strongly basic.[14] This basicity can lead to elimination reactions or deprotonation of acidic protons on the substrate or in the solvent, leading to side reactions.

• Water Contamination: Trace amounts of water can severely hinder nucleophilic fluorination by strongly solvating the fluoride ion through hydrogen bonding, thereby reducing its nucleophilicity.[15][16] This can lead to incomplete reactions.

• Hydrodehalogenation: This side reaction, where the leaving group is replaced by a hydrogen atom, can occur with certain metal-mediated fluorinations, for example, using Cu(I) reagents with aryl halides.[14]

Troubleshooting & Optimization:

• Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Using anhydrous fluoride sources is critical.[15]

• Fluoride Source and Additives: The choice of fluoride source is crucial. While simple alkali fluorides like KF are economical, their solubility and reactivity can be low.[17] Using phase-transfer catalysts or specialized fluoride sources like tetrabutylammonium fluoride (TBAF) can improve reactivity, but the high basicity of TBAF can also promote side reactions.[16]

• Solvent Selection: Aprotic polar solvents are generally preferred for nucleophilic fluorination to minimize hydrogen bonding with the fluoride ion.

• Metal-Catalyzed Methods: For challenging substrates, consider copper-catalyzed nucleophilic fluorination of unsymmetrical diaryliodonium salts, which can proceed under milder conditions.[14]

Troubleshooting Guide: A Workflow Approach

When encountering side reactions, a systematic approach to troubleshooting is essential. The following workflow can help diagnose and resolve common issues.

Caption: A decision-making workflow for troubleshooting side reactions.

Experimental Protocols

Protocol 1: Minimizing Elimination in Deoxofluorination using PyFluor

This protocol provides a general procedure for the deoxyfluorination of a secondary cyclohexanol, aiming to minimize the formation of elimination byproducts.[1]

Materials:

• Secondary cyclohexanol (1.0 equiv)

• PyFluor (1.2 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv)

• Anhydrous toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary cyclohexanol (1.0 equiv) and DBU (2.0 equiv) in anhydrous toluene.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, dissolve PyFluor (1.2 equiv) in anhydrous toluene.

• Slowly add the PyFluor solution to the cooled solution of the alcohol and DBU.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated aqueous NH₄Cl, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Fluorinating Agents for Secondary Alcohol Deoxyfluorination

Fluorinating Agent	Typical SN2 Product Yield	Typical E2 Product Yield	Key Characteristics
DAST	Variable, often <50%	Can be significant (>50%)	Prone to promoting elimination.[1]
Deoxo-Fluor®	Variable, often <60%	Can be significant (>40%)	Similar to DAST in promoting elimination.[1]
PyFluor	Often >80%	Typically <10%	More selective for substitution, less basic. [2][6]
AlkylFluor	Often >75%	Typically <15%	A salt analogue of PhenoFluor, good for primary and secondary alcohols.[2]

Mechanistic Insights

Understanding the underlying mechanisms is key to predicting and controlling side reactions.

Caption: Competing SN2 and E2 pathways in deoxofluorination.

References

• Ni, C., & Hu, J. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews, 45(20), 5441-5454. [Link]

• Jackson, K. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 995-998. [Link]

• Kiss, L., et al. (2017). Fluorination of some highly functionalized cycloalkanes: chemoselectivity and substrate dependence. Beilstein Journal of Organic Chemistry, 13, 2364–2371. [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. [Link]

• Milligan, J. A. (2018). STRAIN-ENABLED PHOSPHINATION AND FLUORINATION REACTIONS. D-Scholarship@Pitt. [Link]

• Chemistry Steps. (n.d.). E2 and E1 Elimination Reactions of Cyclohexanes. [Link]

• Doyle Group, UCLA. (2023). Nucleophilic Fluorination. [Link]

• Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. [Link]

• University of St Andrews Research Portal. (n.d.). Synthesis of selectively fluorinated cyclohexanes: the observation of phenonium rearrangements during deoxyfluorination reactions on cyclohexane rings with a vicinal phenyl substituent. [Link]

• Khan Academy. (n.d.). E2 elimination: Substituted cyclohexanes. [Link]

• Chemistry LibreTexts. (2024). Preparation of Cyclohexene from Cyclohexanol. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 3. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Khan Academy [khanacademy.org]
• 6. Nucleophilic Fluorination – The Doyle Group [doyle.chem.ucla.edu]
• 7. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 10. Fluorination of some highly functionalized cycloalkanes: chemoselectivity and substrate dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. beilstein-journals.org [beilstein-journals.org]
• 12. researchgate.net [researchgate.net]
• 13. Fluorination of some highly functionalized cycloalkanes: chemoselectivity and substrate dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated building block. The introduction of fluorine atoms into organic molecules can significantly alter their biological properties, making compounds like Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate valuable intermediates in medicinal chemistry.[1] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your synthetic route and improve yields.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. The proposed synthetic pathway involves the gem-difluorination of a suitable cyclohexanone precursor, followed by the introduction of the methyl carboxylate group and subsequent elimination to form the double bond.

Problem 1: Low Yield of gem-Difluorination

Symptom: The conversion of the starting cyclohexanone derivative to the 4,4-difluorocyclohexane intermediate is inefficient, resulting in a low yield of the desired product.

Potential Causes:

• Ineffective Fluorinating Reagent: The choice of fluorinating agent is critical for the successful conversion of a ketone to a gem-difluoride.[2][3]

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent can significantly impact the efficiency of the fluorination reaction.

• Presence of Water: Many fluorinating reagents are sensitive to moisture, which can lead to their decomposition and the formation of byproducts.

Recommended Solutions:

• Choice of Fluorinating Reagent: Diethylaminosulfur trifluoride (DAST) and its analogues are commonly used for deoxofluorination.[2] For challenging substrates, more reactive reagents like Deoxofluor or sulfur tetrafluoride (SF₄) might be considered, although they require specialized handling due to their higher reactivity and toxicity.[3]

• Reaction Optimization:

  • Temperature: The reaction should typically be carried out at low temperatures (e.g., -78 °C to 0 °C) to control the reactivity of the fluorinating agent and minimize side reactions.

  • Solvent: Anhydrous, non-protic solvents such as dichloromethane (DCM) or tetrahydrofuran (THF) are recommended.

  • Stoichiometry: A slight excess of the fluorinating agent (1.1 to 1.5 equivalents) is often necessary to drive the reaction to completion.

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use freshly distilled, anhydrous solvents.

Problem 2: Formation of Vinyl Fluoride Byproduct

Symptom: Alongside the desired gem-difluoro product, a significant amount of the corresponding vinyl fluoride is observed.

Potential Cause: This side reaction can occur during deoxofluorination, particularly with reagents like DAST.[3] The mechanism can involve the formation of a carbocation intermediate that undergoes elimination.

Recommended Solution:

• Use of Catalysts: The addition of a Lewis acid or a fluoride source can sometimes suppress the formation of vinyl fluorides by promoting the desired gem-difluorination pathway.

• Alternative Fluorinating Reagents: Consider using reagents that are less prone to promoting elimination, such as those based on sulfur-fluorine chemistry.[4]

Problem 3: Incomplete Conversion in the Wittig Reaction

Symptom: When introducing the methyl carboxylate group via a Wittig-type reaction with a phosphonium ylide, the reaction does not go to completion, leaving unreacted 4,4-difluorocyclohexanone.

Potential Causes:

• Steric Hindrance: The gem-difluoro group can sterically hinder the approach of the bulky Wittig reagent to the carbonyl carbon.[5]

• Ylide Instability: The phosphonium ylide may not be stable under the reaction conditions, leading to its decomposition before it can react.

• Insufficient Basicity: The base used to generate the ylide may not be strong enough to deprotonate the phosphonium salt completely.

Recommended Solutions:

• Choice of Wittig Reagent: Utilize a less sterically demanding and more reactive phosphonium ylide. Stabilized ylides (containing an electron-withdrawing group) are generally less reactive but more stable, while non-stabilized ylides are more reactive but less stable.[6]

• Reaction Conditions:

  • Base: Strong, non-nucleophilic bases like sodium hydride (NaH), n-butyllithium (n-BuLi), or sodium hexamethyldisilazide (NaHMDS) are typically used to generate the ylide.

  • Temperature: The ylide is usually generated at low temperatures (e.g., 0 °C or -78 °C) and the reaction with the ketone is then allowed to warm to room temperature.

• Horner-Wadsworth-Emmons (HWE) Reaction: As an alternative, the HWE reaction, which uses a phosphonate carbanion, can be more efficient for hindered ketones and often provides better E/Z selectivity. The byproduct, a water-soluble phosphate ester, is also easier to remove during workup.[7]

Problem 4: Low Yield in the Elimination Step

Symptom: The final elimination step to introduce the double bond and form Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate proceeds with low efficiency.

Potential Cause: The choice of base and leaving group is crucial for an effective elimination reaction.

Recommended Solution:

• Strong, Non-nucleophilic Base: Use a strong, non-nucleophilic base such as 1,8-diazabicycloundec-7-ene (DBU) or potassium tert-butoxide (t-BuOK) to promote the elimination.

• Good Leaving Group: Ensure a suitable leaving group is present on the adjacent carbon. If the precursor is a hydroxy ester, it may need to be converted to a better leaving group, such as a tosylate or mesylate, prior to the elimination step.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to prepare the starting material, methyl 4-oxocyclohexanecarboxylate?

A common and efficient method is the Diels-Alder reaction between a suitable diene (e.g., 1,3-butadiene) and a dienophile (e.g., methyl acrylate), followed by selective oxidation of the resulting cyclohexene.[8] Another approach involves the Robinson annulation.

Q2: How can I monitor the progress of the fluorination reaction?

Thin-layer chromatography (TLC) can be used to monitor the disappearance of the starting ketone. However, due to the similar polarities of the starting material and the difluorinated product, ¹⁹F NMR spectroscopy is a more definitive method to track the formation of the C-F bonds. Gas chromatography-mass spectrometry (GC-MS) can also be employed to monitor the reaction progress and identify byproducts.

Q3: What purification methods are most effective for isolating Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate?

Flash column chromatography on silica gel is the most common method for purifying the final product. A gradient elution system, typically with a mixture of hexanes and ethyl acetate, is used to separate the desired product from any remaining starting materials, byproducts, and reaction impurities. The volatility of the product may also allow for purification by distillation under reduced pressure.

Q4: Are there alternative methods to the Wittig or HWE reactions for introducing the ester functionality?

Yes, another approach is to use a Reformatsky reaction. This involves reacting the 4,4-difluorocyclohexanone with an α-halo ester (e.g., methyl bromoacetate) in the presence of zinc metal.[9] The resulting β-hydroxy ester can then be dehydrated to form the α,β-unsaturated ester.

Q5: What are the safety considerations when working with fluorinating reagents like DAST?

DAST and similar reagents are toxic, corrosive, and react violently with water.[3] They should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. It is also important to be aware that some fluorinating agents can decompose exothermically, so reactions should be carefully controlled, especially on a larger scale.

Experimental Protocols

Protocol 1: gem-Difluorination of Methyl 4-oxocyclohexanecarboxylate

• Preparation: Under an inert atmosphere (N₂ or Ar), add a solution of methyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous dichloromethane (DCM) to a cooled (-78 °C) reaction vessel.

• Addition of Fluorinating Reagent: Slowly add diethylaminosulfur trifluoride (DAST) (1.2 eq) to the reaction mixture while maintaining the temperature at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 12-16 hours.

• Quenching: Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM (3x).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield methyl 4,4-difluorocyclohexanecarboxylate.[1][10]

Protocol 2: Synthesis via a Heck Reaction Approach (Alternative)

The Heck reaction provides an alternative pathway for C-C bond formation.[11] This could involve the coupling of a suitable vinyl or aryl halide with an alkene. While not a direct synthesis of the target molecule, intramolecular Heck reactions are powerful for constructing cyclic systems.[12][13]

Data Summary

Reaction Step	Reagents	Typical Yield	Key Parameters
gem-Difluorination	DAST, DCM	60-80%	Anhydrous conditions, low temperature
Wittig Reaction	Ph₃P=CHCO₂Me, THF	50-70%	Strong base, anhydrous conditions
Elimination	DBU, Toluene	70-90%	Elevated temperature

Visualizations

Reaction Workflow

Caption: Synthetic workflow for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Troubleshooting Logic

Sources

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Technical Support Center: Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Welcome to the technical support center for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for the handling and application of this fluorinated building block. Given the limited specific public data on this compound, this guide is built upon foundational principles of organic chemistry, extensive experience with analogous fluorinated and ester-containing molecules, and available supplier information.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses potential stability issues you may encounter during your experiments with Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Issue 1: Inconsistent Reaction Yields or Complete Reaction Failure

Q1: I am experiencing low or no yield in my reaction where Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a starting material. What could be the cause?

A1: Inconsistent yields often point to the degradation of a key reagent. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, while possessing stabilizing gem-difluoro groups, contains a methyl ester functional group that is susceptible to hydrolysis.[1][2]

• Causality: The ester can be cleaved by trace amounts of water, especially in the presence of acid or base catalysts, to form 4,4-difluoro-1-cyclohexene-1-carboxylic acid and methanol.[3][4] This carboxylic acid byproduct may not participate in your desired reaction, or it could interfere with the reaction mechanism, leading to a lower yield of the intended product.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use freshly dried solvents and glassware. If your reaction is sensitive to moisture, perform it under an inert atmosphere (e.g., nitrogen or argon).

  • Check Reagent pH: If you are using acidic or basic reagents, consider the possibility of ester hydrolysis. It may be necessary to use non-nucleophilic bases or to perform the reaction at lower temperatures to minimize this side reaction.

  • Verify Starting Material Purity: Before use, confirm the purity of your Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate via NMR or GC-MS to ensure it has not degraded during storage.

Issue 2: Appearance of a Carboxylic Acid Impurity in Analyses

Q2: My NMR/LC-MS analysis of a reaction mixture shows a significant peak corresponding to 4,4-difluoro-1-cyclohexene-1-carboxylic acid. How can I prevent its formation?

A2: The presence of the corresponding carboxylic acid is a clear indicator of ester hydrolysis.[1][2][3] This can occur during the reaction, workup, or even storage.

• Causality:

  • Reaction Conditions: As mentioned, acidic or basic conditions, especially at elevated temperatures, will accelerate hydrolysis.[2][3]

  • Aqueous Workup: Standard aqueous workup procedures can lead to hydrolysis if the contact time is prolonged or if the aqueous layer is not properly buffered.

  • Silica Gel Chromatography: The slightly acidic nature of standard silica gel can catalyze the hydrolysis of sensitive esters during purification.

• Preventative Measures:

  • Reaction: Minimize water content and consider running the reaction at a lower temperature.

  • Workup: If an aqueous workup is necessary, use a buffered solution (e.g., a saturated solution of sodium bicarbonate) to neutralize any acid and keep the pH neutral to slightly basic. Minimize the time the compound is in contact with the aqueous phase.

  • Purification: For chromatography, you can use silica gel that has been pre-treated with a small amount of a non-nucleophilic base, such as triethylamine, to neutralize acidic sites. Alternatively, consider other purification methods like distillation or recrystallization if applicable.

Issue 3: Long-Term Storage and Compound Degradation

Q3: What are the best practices for storing Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate to ensure its long-term stability?

A3: Proper storage is crucial for maintaining the integrity of this reagent. While specific data for this compound is not available, general guidelines for similar fluorinated esters and cyclohexene derivatives should be followed.

• Recommended Storage Conditions:

  • Temperature: Store in a cool, dry place. Refrigeration (2-8°C) is often recommended for such compounds to slow down potential degradation pathways.

  • Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent oxidation.

  • Container: Use a tightly sealed container to prevent moisture ingress. Amber glass vials are preferred to protect from light, which could potentially initiate radical reactions.

• Rationale:

  • Hydrolysis: Cool temperatures and exclusion of moisture minimize the rate of hydrolysis.[1][2][3]

  • Oxidation: The allylic C-H bonds in the cyclohexene ring are susceptible to oxidation, which can be initiated by air and light.[5][6][7] Storing under an inert atmosphere and in the dark mitigates this risk.

Data Summary: Key Properties and Storage

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8 °C	Slows rates of hydrolysis and oxidation.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation at allylic positions.[5][6][7]
Container	Tightly sealed, amber glass	Prevents moisture ingress and light exposure.
Handling	Use in a well-ventilated area	General chemical safety practice.[8][9]

Experimental Protocols

Protocol 1: Quality Control Check for Incoming Reagent

This protocol outlines a simple procedure to verify the purity of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate before use.

Objective: To confirm the identity and purity of the starting material and check for the presence of the hydrolyzed carboxylic acid impurity.

Methodology:

• Sample Preparation: Dissolve a small amount (5-10 mg) of the compound in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis:

  • Acquire a standard proton NMR spectrum.

  • Expected Peaks: Look for the characteristic singlet for the methyl ester protons (O-CH₃) typically in the range of 3.7-3.9 ppm. The vinyl proton and cyclohexene ring protons will appear in their respective regions.

  • Impurity Check: The presence of a broad singlet, usually above 10 ppm, would indicate the carboxylic acid proton of the hydrolysis product. The absence of this peak is a good indicator of purity.

• GC-MS Analysis (Optional):

  • Prepare a dilute solution in a volatile organic solvent (e.g., ethyl acetate).

  • Inject into a GC-MS system.

  • Expected Result: A major peak corresponding to the mass of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

  • Impurity Check: Look for a peak corresponding to the mass of 4,4-difluoro-1-cyclohexene-1-carboxylic acid.

Visualizing Potential Degradation Pathways

The following diagrams illustrate the key potential degradation pathways for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Caption: Potential hydrolysis of the methyl ester.

Caption: Potential oxidation at allylic positions.

References

• Chemistry LibreTexts. 15.9: Hydrolysis of Esters. (2022-01-31). Available from: [Link]

• Chemguide. hydrolysis of esters. Available from: [Link]

• Chemistry LibreTexts. 15.8: Hydrolysis of Esters. (2022-09-15). Available from: [Link]

• Organic Chemistry Portal. Ester to Acid - Common Conditions. Available from: [Link]

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available from: [Link]

• Czapla, M., & Skurski, P. (2023). Degradation of selected perfluoroalkyl substances (PFAS) using AlF3 in water. Phys. Chem. Chem. Phys., Accepted Manuscript. Available from: [Link]

• Bygd, M. D., et al. (2021). Nothing lasts forever: understanding microbial biodegradation of polyfluorinated compounds and perfluorinated alkyl substances. FEMS Microbiology Letters, 368(15). Available from: [Link]

• Samadi, et al. (2023). Allylic C–H bond oxidation of exo-methylene cyclohexane and cyclopentane. RSC Advances, 13(1), 1-10. Available from: [Link]

• Key, B. D., Howell, R. D., & Criddle, C. S. (1998). Biodegradation of fluorinated alkyl substances. Environmental science & technology, 32(15), 2283-2287. Available from: [Link]

• ResearchGate. Oxidation of cyclohexene at the allylic CH bond with the species II. Available from: [Link]

• Key, B. D., Howell, R. D., & Criddle, C. S. (1997). Degradation and Transformation of Organic Fluorine Compounds. In Bioremediation (pp. 41-57). Springer, Berlin, Heidelberg. Available from: [Link]

• ChemRxiv. Ensemble Effects of Explicit Solvation on Allylic Oxidation. (2022). Available from: [Link]

• ResearchGate. Biodegradation and biotransformation of organofluorine compounds. (2022-01-01). Available from: [Link]

• Kim, D., et al. (2018). Selective cyclohexene oxidation to allylic compounds over a Cu-triazole framework via homolytic activation of hydrogen peroxide. Dalton Transactions, 47(1), 108-114. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Cyclohexane. (2018-05-03). Available from: [Link]

• Aure Chemical. Safe Handling and Storage Guidelines for Cyclohexane. Available from: [Link]

• UCHEM. High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. (2025-09-11). Available from: [Link]

• Porter, N. A., et al. (1995). The autoxidation of 1-methylcyclohexene: primary product analysis, allylic hydroperoxide isolation, and regiochemistry of the initial events. Journal of the American Chemical Society, 117(48), 11984-11990. Available from: [Link]

• NINGBO INNO PHARMCHEM CO., LTD. Safety First: Handling and Storage Best Practices for Cyclohexanone. Available from: [Link]

• PubChem. Cyclohexene. National Center for Biotechnology Information. Available from: [Link]

• PubChem. Cyclohexane. National Center for Biotechnology Information. Available from: [Link]

• Ji, Y., et al. (2019). Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. Journal of the American Chemical Society, 141(30), 11985-11995. Available from: [Link]

• PubChem. 1,1-Difluorocyclohexane. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 1,3-Difluorocyclohexane. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. The comparison of thermal stability of some hydrofluoroethers and hydrofluoropolyethers. (2001-01-01). Available from: [Link]

• PubChem. 1,2-Difluoro-cyclohexane. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 1,4-Difluorocyclohexane. National Center for Biotechnology Information. Available from: [Link]

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"troubleshooting difluorocarbene reactions for cyclohexene substrates"

Topic: Troubleshooting Difluorocarbene Reactions for Cyclohexene Substrates

Welcome to the technical support center for difluorocarbene chemistry. As Senior Application Scientists, we understand that while the gem-difluorocyclopropanation of alkenes is a powerful transformation, its practical application can present unique challenges. This guide is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot reactions involving cyclohexene and its derivatives, ensuring robust and reproducible outcomes.

Introduction: The Challenge of Cyclohexene Difluorocyclopropanation

The introduction of a gem-difluorocyclopropane moiety is a highly sought-after strategy in medicinal chemistry to modulate a molecule's lipophilicity, metabolic stability, and bioavailability.[1] The reaction of difluorocarbene (:CF₂), a transient and electrophilic intermediate, with an alkene in a [2+1] cycloaddition is the most direct route to these valuable structures.[2]

Cyclohexene, as a moderately electron-rich, non-strained cyclic alkene, represents a standard yet sometimes challenging substrate. Unlike highly activated styrenes, its reactivity towards the electrophilic difluorocarbene is not always quantitative, making the reaction susceptible to competing side pathways.[1][3] Success hinges on the controlled, in-situ generation of :CF₂ at a rate that favors cycloaddition over decomposition or other undesired reactions. This guide provides field-proven insights and solutions to common problems encountered during these experiments.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions.

Question 1: My reaction yield is critically low or I'm recovering only starting material. What are the primary causes and how can I improve the conversion?

Low product yield is the most common issue and can stem from several factors related to the generation and capture of the highly reactive difluorocarbene intermediate.

Potential Cause 1: Inefficient Difluorocarbene Generation

The rate of :CF₂ generation must be sufficient to engage the cyclohexene substrate. If the generation is sluggish or fails, no reaction will occur.

• Recommended Solutions:

  • Verify Precursor and Activator Quality: The Ruppert-Prakash reagent, (trifluoromethyl)trimethylsilane (TMSCF₃), is a preferred precursor due to its stability and the mild conditions required for activation.[4] Ensure it is of high purity. The activator, typically a catalytic amount of a fluoride source like sodium iodide (NaI) or tetrabutylammonium triphenyldifluorosilicate (TBAT), must be anhydrous.[5][6]

  • Ensure Anhydrous Conditions: Moisture will quench the intermediates involved in carbene generation.[7] All glassware should be flame- or oven-dried, and solvents must be rigorously dried and deoxygenated. The reaction should be performed under a dry, inert atmosphere (Nitrogen or Argon).

  • Consider Activator Stoichiometry: While catalytic, the amount of NaI (typically 5-20 mol%) can be crucial.[8][9] For sluggish reactions, increasing the catalyst loading to 20 mol% may improve the rate of carbene generation.

Potential Cause 2: Rapid Carbene Decomposition or Side Reactions

Difluorocarbene is a transient species. If it is not trapped by cyclohexene efficiently, it will decompose or react with other components in the mixture.

• Recommended Solutions:

  • Employ Slow-Addition Protocols: The concentration of active :CF₂ should be kept low but steady. Instead of adding all reagents at once, slowly add the TMSCF₃ precursor to the mixture of cyclohexene and NaI over several hours using a syringe pump. This strategy is known to be beneficial for improving yields and minimizing side reactions.[6][10]

  • Optimize Reagent Stoichiometry: A significant excess of the difluorocarbene precursor is often necessary to compensate for competing side reactions and drive the cycloaddition to completion.[6][8] An excess of 2-3 equivalents of TMSCF₃ relative to the cyclohexene substrate is a standard starting point.

  • Control the Temperature: The generation of :CF₂ from TMSCF₃/NaI is temperature-dependent. While some protocols run at room temperature, gentle heating (e.g., 40-60°C) can sometimes increase the rate of both carbene generation and cycloaddition. However, excessive heat can accelerate decomposition pathways. A systematic temperature screen is recommended.[7]

Potential Cause 3: Low Substrate Reactivity

Cyclohexene is less nucleophilic than electron-rich styrenes, which can lead to lower reaction rates.[1]

• Recommended Solutions:

  • Increase Reaction Time: For less reactive substrates, simply extending the reaction time (e.g., from 12 hours to 24 hours) can lead to higher conversion.

  • Increase Concentration: Operating at higher concentrations (e.g., 0.5 M to 1.0 M with respect to the alkene) can favor the bimolecular cycloaddition reaction over unimolecular carbene decomposition. Continuous flow methods excel at maintaining high concentrations safely.[1][5][11]

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting flowchart for low-yield reactions.

Question 2: I am forming the desired product, but also significant side products. How can I improve the reaction's selectivity?

The formation of byproducts directly competes with your desired transformation, consuming reagents and complicating purification.

Potential Cause 1: Formation of Perfluoroalkenes

• Recommended Solutions:

  • Maintain Low Reagent Concentration: As with improving yield, the slow addition of TMSCF₃ is the most effective way to suppress this bimolecular side reaction.[10] By keeping the instantaneous concentration of the active trifluoromethyl anionoid low, you favor its conversion to difluorocarbene over the undesired fluoride transfer.

Potential Cause 2: Reaction with Solvent or Base

If a base is used in the generation method (e.g., dehydrohalogenation of CHClF₂), the highly electrophilic :CF₂ can be trapped by the base itself, reducing the amount available for reaction with cyclohexene.[13]

• Recommended Solutions:

  • Use Non-Basic Generation Methods: For alkene cyclopropanation, methods that do not require strong bases are highly preferred. The TMSCF₃/NaI system is ideal as it operates under neutral conditions.

  • Select an Inert Solvent: Use a non-protic, inert solvent such as tetrahydrofuran (THF), dioxane, or dimethoxyethane (DME). Ensure it is rigorously purified and dried.

Core Reaction and Side Pathway

Caption: Desired cycloaddition vs. a common side reaction pathway.

Frequently Asked Questions (FAQs)

Q: How can I effectively monitor the reaction's progress? A: A multi-faceted approach is best.

• Thin-Layer Chromatography (TLC): If your cyclohexene derivative and product have different Rf values and are UV-active or stainable, TLC is a quick and easy method.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is excellent for monitoring the disappearance of volatile starting materials like cyclohexene and the appearance of the product.

• ¹⁹F NMR Spectroscopy: This is the most definitive method. You can take an aliquot from the reaction mixture, add a known amount of a fluorine-containing standard (like trifluorotoluene), and directly observe the consumption of TMSCF₃ and the formation of your product and fluorinated byproducts (e.g., TMSF). This technique provides quantitative data on conversion and yield.[8]

Q: Are continuous flow setups beneficial for this reaction? A: Absolutely. Continuous flow chemistry offers superior control over reaction parameters like temperature and mixing, and it allows for the safe handling of potentially exothermic or pressure-generating reactions.[5] For difluorocarbene chemistry, it enables the generation of the reactive intermediate in the presence of the substrate in a controlled manner, often leading to significantly higher yields, shorter reaction times, and improved safety, especially during scale-up.[1][11][14][15]

Q: What are the primary safety considerations? A:

• Toxicity: Some difluorocarbene precursors can be toxic. Always consult the Safety Data Sheet (SDS) for all reagents.

• Pressure: The generation of gaseous byproducts (e.g., N₂ from diazo compounds, or C₂F₄ from TMSCF₃ side reactions) can lead to pressure buildup in a sealed batch reactor. Ensure adequate venting or use a system open to an inert gas line.

• Exothermicity: The reaction can be exothermic. Monitor the internal temperature, especially during scale-up, and use an ice bath for cooling if necessary. All manipulations should be conducted in a well-ventilated chemical fume hood.

Key Experimental Protocols

Protocol 1: General Procedure for Difluorocyclopropanation of Cyclohexene

This protocol is a robust starting point based on the TMSCF₃/NaI system.

Materials:

• Cyclohexene (1.0 equiv)

• (Trifluoromethyl)trimethylsilane (TMSCF₃) (2.5 equiv)

• Sodium Iodide (NaI), anhydrous (0.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum. Allow the flask to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Loading: To the flask, add anhydrous sodium iodide (0.2 equiv) and anhydrous THF to achieve a final concentration of ~0.5 M with respect to cyclohexene.

• Addition of Substrate: Add cyclohexene (1.0 equiv) to the stirred suspension.

• Slow Addition of Precursor: In a separate, dry syringe, draw up TMSCF₃ (2.5 equiv). Place the syringe on a syringe pump and add the TMSCF₃ to the reaction mixture dropwise over a period of 4-6 hours.

• Reaction: Allow the reaction to stir at room temperature or gentle heat (e.g., 50°C) for 12-24 hours. Monitor the reaction progress by GC-MS or ¹⁹F NMR.

• Workup: Upon completion, cool the reaction to room temperature. Quench by slowly adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure 7,7-difluorobicyclo[4.1.0]heptane.

Reagent Stoichiometry and Conditions Summary

Reagent/Parameter	Recommended Range	Rationale
Cyclohexene	1.0 equiv	Limiting reagent
TMSCF₃	2.0 - 3.0 equiv	Excess needed to drive reaction and account for side products.[6][10]
NaI (activator)	0.1 - 0.2 equiv	Catalytic; higher loading can increase reaction rate.
Concentration	0.2 - 1.0 M	Higher concentration favors the desired bimolecular reaction.
Temperature	25 - 60 °C	Balances reaction rate against thermal decomposition of the carbene.
Addition Time	4 - 8 hours	Slow addition minimizes side reactions by keeping :CF₂ concentration low.[10]

References

• Rullière, P., Cyr, P., & Charette, A. B. (2016). Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow. Organic Letters, 18(9), 1988-1991. [Link]

• Organic Letters. (2016). Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow. [Link]

• ACS Publications. (2016). Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow. [Link]

• Vapourtec. (2016). Difluorocarbene addition to alkenes and alkynes in continuous flow. [Link]

• Hu, J. (2025). A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research. [Link]

• Dolbier, W. R. (2005). Fluorinated Carbenes. Chemical Reviews, 96(5), 1557-1584. [Link]

• Burton, D. J., & Naae, D. G. (1973). Comparison of Reactions of Difluorocarbene with cis- and trans-Cyclooctene. Journal of the American Chemical Society, 95(25), 8467-8468. [Link]

• Chemistry LibreTexts. (2024). Addition of Carbenes to Alkenes - Cyclopropane Synthesis. [Link]

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Technical Support Center: Alternative Solvents for the Synthesis of Fluorinated Compounds

A Senior Application Scientist's Guide to Navigating Modern Fluorination Chemistry

Welcome to the technical support center for alternative solvents in fluorination synthesis. As drug development and materials science increasingly rely on the unique properties imparted by fluorine, the methods for its introduction must evolve. Traditional solvents like DMF, DMSO, and acetonitrile, while effective, present significant safety and environmental challenges, especially when paired with highly reactive fluorinating agents[1][2]. This guide is designed for researchers, scientists, and drug development professionals who are looking to transition to greener, safer, and often more efficient solvent systems. Here, we will troubleshoot common issues and provide field-proven insights into the application of ionic liquids, deep eutectic solvents, fluorous solvents, and supercritical fluids.

Frequently Asked Questions (FAQs)

Q1: Why should I consider switching from traditional dipolar aprotic solvents for my fluorination reactions?

A: The primary drivers are safety, sustainability, and enhanced reactivity. Many electrophilic fluorinating reagents, such as Selectfluor, can react violently and exothermically with common solvents like DMF and DMSO[1]. Furthermore, many conventional solvents are toxic and difficult to dispose of, conflicting with the principles of green chemistry[3]. Alternative solvents can offer significant advantages:

• Enhanced Safety: Many alternative solvents are non-flammable, have negligible vapor pressure, and are more compatible with reactive fluorinating agents[4][5].

• Improved Reactivity: Solvents like ionic liquids can dramatically increase the solubility and reactivity of nucleophilic fluoride sources (e.g., KF), leading to faster reactions and higher yields under milder conditions[6][7].

• Simplified Purification: Systems like fluorous biphase catalysis allow for straightforward separation of the catalyst and product, often eliminating the need for column chromatography[8][9].

• Environmental Responsibility: Solvents such as supercritical CO₂ are non-toxic, inexpensive, and sourced as a byproduct, reducing the overall environmental impact of the synthesis[10].

Q2: What are the main classes of alternative solvents, and how do I choose the right one?

A: The main classes include Ionic Liquids (ILs), Deep Eutectic Solvents (DESs), Fluorous Solvents, Supercritical Fluids (primarily scCO₂), and Fluorinated Alcohols. The choice is highly dependent on your specific reaction, including the fluorinating agent, substrate, and desired purification method.

A logical approach to solvent selection is crucial for experimental success. The following workflow provides a general decision-making framework.

Caption: Decision workflow for selecting an alternative solvent.

Q3: Are "green" solvents inherently non-toxic and safe?

A: Not necessarily. While these solvents are often termed "green" due to properties like low volatility, recyclability, or being bio-based, their toxicological profile must be evaluated on a case-by-case basis. For example, the toxicity of ionic liquids can depend heavily on the nature of the cation, with some imidazolium-based ILs showing cytotoxicity that increases with the alkyl chain length[11]. Always consult the Safety Data Sheet (SDS) and perform a thorough risk assessment before using any new solvent.

Troubleshooting Guides by Solvent Class

Ionic Liquids (ILs)

Q: My nucleophilic fluorination using KF shows poor conversion in an imidazolium-based IL. I expected a significant rate enhancement. What could be the issue?

A: This is a common issue that usually points to one of three factors: solubility, viscosity, or the specific ionic pairing in the IL.

• Causality: The power of ILs in nucleophilic fluorination stems from their ability to dissolve alkali metal fluorides (like KF), solvating the metal cation while leaving a poorly solvated, highly reactive "naked" fluoride anion[6][7]. If your substrate has poor solubility in the chosen IL, the reaction remains heterogeneous and slow.

• Troubleshooting Steps:

  • Verify Solubility: First, confirm that your organic substrate is fully soluble in the IL at the reaction temperature. If not, consider an IL with a different cation or anion to better match the substrate's polarity.

  • Decrease Viscosity: Many ILs are highly viscous, which can inhibit mass transfer. Gentle heating (50-80 °C) can significantly reduce viscosity and improve reaction rates.

  • Tune the IL: The cation and anion of the IL act as an organocatalyst system through Coulombic interactions and hydrogen bonding[6][7]. For SN2 reactions, an IL with a less coordinating anion may be beneficial. Consider switching from an IL like [BMIM][BF₄] to one like [BMIM][OTf].

  • Check for Water: While some fluorinations can be performed in aqueous media, anhydrous conditions are generally required for nucleophilic substitutions with metal fluorides to prevent deactivation of the fluoride ion through hydration. Ensure your IL and reagents are thoroughly dried.

Q: Product recovery from the ionic liquid is proving difficult and inefficient. How can I isolate my compound without losing significant yield?

A: Because ILs have negligible vapor pressure, they cannot be removed by rotary evaporation. The strategy for product isolation depends on the product's properties.

• Causality: The strong intermolecular forces within the IL that make it a good solvent also make it challenging to separate from dissolved products.

• Troubleshooting Steps:

  • Liquid-Liquid Extraction: If your product is relatively non-polar, you can perform a direct extraction from the IL using a solvent in which the IL is immiscible (e.g., diethyl ether, ethyl acetate, or hexane). This is often the most straightforward method. Perform multiple extractions (3-5x) for best results.

  • Vacuum Distillation: If your product is volatile and thermally stable, short-path distillation under high vacuum can be an effective way to separate it directly from the non-volatile IL.

  • Supercritical Fluid Extraction: For a greener approach, supercritical CO₂ can be used to selectively extract organic compounds from an IL phase.

Fluorous Solvents

Q: I'm using a fluorous biphase system (FBS), but my fluorous-tagged catalyst is not cleanly separating into the fluorous phase upon cooling. What's wrong?

A: Incomplete phase separation in an FBS is typically due to insufficient "fluorophilicity" of the tagged component or improper solvent selection.

• Causality: The FBS relies on the principle that highly fluorinated compounds are soluble in fluorous solvents (like perfluorohexane) but insoluble in most common organic solvents at room temperature[9][12]. At elevated temperatures, the two phases can become miscible, allowing the reaction to proceed homogeneously. Effective separation upon cooling requires a significant difference in affinity.

• Troubleshooting Steps:

  • Increase Fluorous Content: The most common cause is an insufficiently long perfluoroalkyl "ponytail" on the catalyst or reagent[12]. If possible, switch to a catalyst with a longer fluorous tag (e.g., C₈F₁₇ instead of C₄F₉).

  • Optimize Solvent Pair: Ensure your organic solvent and fluorous solvent have low mutual miscibility at your separation temperature. Toluene is a common organic phase partner for perfluoromethylcyclohexane[9].

  • Control Cooling: Allow the reaction mixture to cool slowly and without agitation to promote clean phase separation. Crash cooling can sometimes lead to emulsions.

  • Add a Third Solvent: In some cases, adding a small amount of a third solvent in which both phases are poorly soluble can help "force" the separation.

Caption: Workflow of a Fluorous Biphase System (FBS).

Deep Eutectic Solvents (DESs)

Q: I prepared a fluoride-based DES for an electrochemical fluorination, but its high viscosity and low conductivity are limiting its performance. How can I improve this?

A: Viscosity and conductivity are intrinsically linked in DESs and are highly dependent on the choice of components and their molar ratio.

• Causality: DESs are formed through hydrogen bonding between a hydrogen bond acceptor (HBA) and a hydrogen bond donor (HBD)[13]. Strong hydrogen bonding can lead to high viscosity and impede ion mobility, thus lowering conductivity.

• Troubleshooting Steps:

  • Optimize the HBD: The structure of the HBD is critical. For fluoride-based DESs, using amide HBDs with dual N-H bonds, like 1,3-dimethylurea (1,3-DMU), can form bifurcated hydrogen bonds with the fluoride anion. This has been shown to result in significantly higher ionic conductivity compared to alcohol-based HBDs like ethylene glycol[14][15][16].

  • Adjust Molar Ratio: Systematically vary the molar ratio of the HBA (e.g., tetramethylammonium fluoride) to the HBD. There is often an optimal ratio that minimizes the melting point and viscosity.

  • Incorporate a Co-solvent/Additive: While it may dilute the DES, adding a small amount of a low-viscosity co-solvent like acetonitrile can sometimes improve performance, though this should be done cautiously as it alters the fundamental properties of the DES.

  • Increase Temperature: As with ILs, moderately increasing the operating temperature will lower viscosity and increase conductivity.

Supercritical Fluids (scCO₂)

Q: My fluoropolymerization reaction in scCO₂ is suffering from low monomer conversion and is producing low molecular weight polymer. What is happening?

A: This is a classic problem in scCO₂ polymerizations and usually relates to poor solubility of the monomer or growing polymer chains, or initiator inefficiency.

• Causality: While scCO₂ is an excellent solvent for many amorphous fluoropolymers and fluoroolefins like TFE, its solvating power is limited for other monomers and initiators[17][18]. If the growing polymer chain precipitates out of solution too early, chain growth terminates, resulting in low molecular weight material.

• Troubleshooting Steps:

  • Increase CO₂ Density: The solvating power of scCO₂ is a direct function of its density. Increase the pressure of the system to improve the solubility of both the monomer and the resulting polymer.

  • Use a CO₂-philic Initiator: Standard organic-soluble initiators may have poor solubility and efficiency in scCO₂. Consider using a fluorous-tagged or other CO₂-philic initiator to ensure it remains in the reaction phase.

  • Introduce a Co-solvent: Small amounts of a co-solvent can sometimes improve solubility, but be aware that many common solvents are chain-transfer agents and can also limit molecular weight.

  • Switch to Dispersion Polymerization: If homogeneous polymerization is not feasible, consider a dispersion polymerization approach. This requires adding a CO₂-philic stabilizer (surfactant) that will form micelles, allowing the polymerization to proceed in a controlled heterogeneous manner, yielding stable, high molecular weight polymer particles[18].

Solvent Properties at a Glance

Solvent Class	Key Properties	Advantages in Fluorination	Common Challenges & Drawbacks
Ionic Liquids (ILs)	Low vapor pressure, high thermal stability, tunable polarity, high ionic conductivity.[6]	Excellent for dissolving MF fluorides (e.g., KF, CsF) for SN2/SNAr reactions; can act as a catalyst.[7]	High viscosity, difficult product separation, potential toxicity, high cost.[11]
Deep Eutectic Solvents (DESs)	Inexpensive, easy to prepare from renewable sources, biodegradable, low vapor pressure.[19]	Can achieve very high fluoride concentrations; tunable properties based on HBA/HBD choice.[14][15]	Often highly viscous, potential for HBD/HBA to react with substrates, can be hygroscopic.
Fluorous Solvents	Immiscible with organic solvents/water, high thermal and chemical stability, low toxicity.[8]	Enables Fluorous Biphase System (FBS) for simple catalyst/product separation and recycling.[9]	Requires fluorous-tagging of a reactant or catalyst; solvents are expensive.[12]
Supercritical CO₂ (scCO₂)	Non-toxic, non-flammable, inexpensive, tunable density/solvating power with P & T.[10]	Excellent for fluoropolymer synthesis (avoids CFCs); high diffusivity of gaseous reagents.[17][18]	Poor solubility for many polar/ionic reagents; requires high-pressure equipment.
Fluorinated Alcohols (e.g., HFIP, TFE)	Highly polar, strong H-bond donor, low nucleophilicity, can stabilize reactive intermediates.[20]	Can promote reactions involving cationic or radical intermediates; sometimes acts as a reagent.[20]	Can undergo side reactions; relatively expensive; higher volatility than other alternatives.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Fluorination in an Ionic Liquid

This protocol is a generalized starting point. Specific substrates and ILs will require optimization.

• Preparation: In a glovebox or under an inert atmosphere, add the desired ionic liquid (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate, [BMIM][BF₄]) (3-5 mL per mmol of substrate) to a flame-dried reaction vessel equipped with a magnetic stir bar.

• Reagent Addition: Add anhydrous potassium fluoride (1.5 - 2.0 equivalents) to the IL. Stir the suspension at 80-100 °C for 1 hour to ensure maximal dissolution and dispersion.

• Reaction Initiation: Cool the mixture to the desired reaction temperature (e.g., 60 °C). Add the alkyl halide or sulfonate substrate (1.0 equivalent) dropwise via syringe.

• Monitoring: Seal the vessel and stir at the reaction temperature. Monitor the reaction progress by TLC, GC-MS, or LC-MS by taking small aliquots. To prepare an aliquot for analysis, withdraw ~10 µL of the reaction mixture, dilute with 1 mL of acetonitrile, and filter through a small plug of silica to remove the IL before injection.

• Workup and Isolation: Upon completion, cool the reaction to room temperature. Add 10 mL of deionized water and 10 mL of diethyl ether. Stir vigorously for 5 minutes. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous/IL phase two more times with 10 mL of diethyl ether.

• Purification: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by column chromatography or distillation. The IL can often be recovered by removing the water under high vacuum.

References

• Title: Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and Perspectives. Source: MDPI URL: [Link]

• Title: A Fluorous-Phase Strategy for Improving Separation Efficiency in Organic Synthesis. Source: PubMed URL: [Link]

• Title: Fluoride-Based Deep Eutectic Solvents with Amide Dual-Hydrogen-Bond Donors. Source: ACS Publications URL: [Link]

• Title: Fluorous chemistry. Source: Wikipedia URL: [Link]

• Title: Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and Perspectives. Source: National Center for Biotechnology Information URL: [Link]

• Title: Fluorinated Ionic Liquids: Properties and Applications. Source: ACS Sustainable Chemistry & Engineering URL: [Link]

• Title: Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents. Source: ACS Publications URL: [Link]

• Title: Deep Eutectic Solvents Mixed With Fluorinated Refrigerants for Absorption Refrigeration: A Molecular Simulation Study. Source: ResearchGate URL: [Link]

• Title: Fluoride-Based Deep Eutectic Solvents with Amide Dual-Hydrogen-Bond Donors. Source: ACS Publications URL: [Link]

• Title: Fluoride-Based Deep Eutectic Solvents with Amide Dual-Hydrogen-Bond Donors. Source: PubMed URL: [Link]

• Title: Selective absorption of fluorinated gases by deep eutectic solvents: Thermodynamics and molecular insights. Source: ResearchGate URL: [Link]

• Title: Synthesis of fluoropolymers in supercritical carbon dioxide. Source: OSTI.GOV URL: [Link]

• Title: Specific Solvent Issues with Fluorination. Source: Wordpress - ACS GCI Pharmaceutical Roundtable URL: [Link]

• Title: Advantages of Fluorinated Solvents Over Aqueous Cleaning. Source: AGC Chemicals Americas URL: [Link]

• Title: (PDF) Fluoropolymer synthesis in supercritical carbon dioxide. Source: ResearchGate URL: [Link]

• Title: Supercritical Fluids. Source: Royal Society of Chemistry URL: [Link]

• Title: The advantages of using fluorinated solvents. Source: EnviroTech Europe URL: [Link]

• Title: Fluorination. Source: Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides URL: [Link]

• Title: CHAPTER 9: Fluorinations Not Using Fluorine Gas. Source: Royal Society of Chemistry URL: [Link]

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"scale-up synthesis challenges of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate"

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction

Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a valuable fluorinated building block in medicinal chemistry and drug discovery. The introduction of the gem-difluoro motif can significantly modulate the physicochemical and pharmacological properties of lead compounds, such as metabolic stability and binding affinity.[1] However, the synthesis of this molecule, particularly at scale, presents a unique set of challenges. This technical support guide provides troubleshooting advice and answers to frequently asked questions encountered during the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate and related gem-difluorinated compounds.

Proposed Synthetic Workflow

A common and logical synthetic route to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate involves the deoxofluorination of a readily available keto-ester precursor. This two-step process is often the most direct approach.

Caption: Proposed synthetic pathway for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Troubleshooting Guide

Section 1: Deoxofluorination Step

Question: My deoxofluorination reaction with DAST is giving a low yield and multiple byproducts. What are the likely causes and how can I fix this?

Answer: Low yields in deoxofluorination reactions are common and can stem from several factors, especially during scale-up.

• Moisture: Fluorinating agents like DAST (diethylaminosulfur trifluoride) are extremely sensitive to moisture, which can consume the reagent and generate HF, leading to side reactions.

  • Solution: Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. For some applications, less hygroscopic reagents could be considered as an alternative.[2]

• Reaction Temperature: The thermal stability of DAST is a significant concern. Decomposition can occur at elevated temperatures, leading to uncontrolled reactions and byproduct formation.

  • Solution: Maintain strict temperature control. It is often beneficial to run the reaction at lower temperatures to prevent the formation of byproducts.[2] Conversely, some substrates may require moderately elevated temperatures to proceed efficiently.[2] A careful temperature optimization study is recommended.

• Solvent Choice: The solvent can dramatically impact the reaction's success. Protic or nucleophilic solvents can react with the fluorinating agent or intermediates.

  • Solution: Screen a range of anhydrous, non-nucleophilic solvents.[2] Acetonitrile is commonly used, and for some systems, ethyl acetate has been shown to be effective in preventing fluoride displacement.[2]

• Substrate Sensitivity: The precursor, Methyl 4-oxo-1-cyclohexene-1-carboxylate, contains functional groups that might be sensitive to the reaction conditions, potentially leading to polymerization or rearrangement under strongly acidic conditions generated in situ.[2]

  • Solution: Consider using milder fluorinating agents. Employing a non-nucleophilic base, such as lithium carbonate, at low temperatures can sometimes prevent the formation of dimeric byproducts.[2]

Question: I am considering using an electrophilic fluorinating agent like Selectfluor instead of DAST. What are the pros and cons for this synthesis?

Answer: Switching to an electrophilic fluorinating agent like Selectfluor represents a significant change in reaction mechanism and presents a different set of advantages and challenges.

• Mechanism: DAST is a nucleophilic fluorinating agent, whereas Selectfluor is an electrophilic "F+" source.[3] For the conversion of a ketone to a gem-difluoride, a deoxofluorination agent like DAST is the more direct and common choice.[4]

• Advantages of Selectfluor:

  • Stability and Handling: Selectfluor is a crystalline solid that is easier and safer to handle than DAST, which is a volatile and toxic liquid.[3]

  • Milder Conditions: Reactions with Selectfluor can often be run under milder conditions.

• Disadvantages for this Synthesis:

  • Inappropriate for Deoxofluorination: Selectfluor is not suitable for the direct conversion of a ketone to a gem-difluoride. It is typically used for fluorinating electron-rich centers like enolates or aromatic rings.[3][5] To use an electrophilic fluorination strategy, the synthetic route would need to be redesigned, for instance, by creating an intermediate that can be fluorinated twice at the same carbon.

  • Reactivity: The reactivity of Selectfluor is highly dependent on the reaction medium.[2]

For the target transformation, sticking with a deoxofluorination reagent is the most logical approach.

Section 2: Scale-Up and Process Control

Question: We are scaling up the deoxofluorination from 5 g to 500 g. What are the critical safety and process control parameters to consider?

Answer: Scaling up fluorination reactions requires meticulous planning and stringent safety protocols.

• Thermal Management: Deoxofluorination reactions can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging.

  • Solution: Use a jacketed reactor with precise temperature control. A slow, controlled addition of the fluorinating agent via an addition funnel or syringe pump is crucial to manage the exotherm. Perform a pilot run at an intermediate scale (e.g., 50 g) to characterize the thermal profile.

• Reagent Handling and Safety: Many fluorinating agents are highly reactive and toxic.[6] DAST can be unstable at higher temperatures, and reagents like F2 or those that generate HF are acutely toxic and corrosive.[6][7]

  • Solution: All manipulations should be conducted in a well-ventilated fume hood or a dedicated containment system.[8] Personnel must be equipped with appropriate Personal Protective Equipment (PPE), including acid-resistant gloves (Viton or butyl rubber), a face shield over chemical splash goggles, and a lab coat.[9] An emergency response plan should be in place, with immediate access to calcium gluconate gel for potential HF exposure.[7][9]

• Material Compatibility: Hydrogen fluoride (HF) can be generated during the reaction or work-up.[6] HF is highly corrosive to glass and some metals.

  • Solution: While borosilicate glass is often used for lab-scale reactions, for larger scales or prolonged reaction times, consider using reactors made of or lined with HF-resistant materials like Teflon. Ensure all gaskets and transfer lines are also made of compatible materials.[7]

• Quenching and Work-up: The quenching of unreacted fluorinating agent is also a critical step that can be highly exothermic.

  • Solution: Develop a robust and controlled quenching protocol. A slow addition of the reaction mixture to a cooled, stirred solution of a quenching agent (e.g., a saturated aqueous solution of sodium bicarbonate) is a common approach. Monitor the temperature and gas evolution during the quench.

Caption: Decision-making workflow for troubleshooting low fluorination yield.

Section 3: Purification Challenges

Question: I am having difficulty purifying the final product. What are the best techniques for fluorinated compounds?

Answer: The purification of organofluorine compounds can be challenging due to their unique physical properties.

• Distillation: If the final product is a liquid with a suitable boiling point and is thermally stable, fractional distillation can be an effective method for purification, especially at a larger scale.[10]

• Crystallization: If the product is a solid, recrystallization is a powerful purification technique.[10] Screening for a suitable solvent system is the first step.

• Chromatography: For laboratory scale, column chromatography on silica gel is a standard method. However, the polarity of fluorinated compounds can be deceptive.

  • Fluorous Chemistry: Highly fluorinated compounds have unique solubility profiles.[4] They tend to be soluble in fluorinated solvents and less soluble in common organic solvents. This property can be exploited in liquid-liquid extractions or by using fluorous solid-phase extraction (F-SPE) cartridges for purification.

• Impurity Removal:

  • Inorganic Fluorides: Aqueous washes during work-up can help remove inorganic fluoride salts. A rinse with a sodium nitrate solution can also be effective in removing inorganic fluoride.[11]

  • HF: A wash with a mild base (e.g., saturated sodium bicarbonate solution) will neutralize and remove any residual HF.

Frequently Asked Questions (FAQs)

1. What are the key differences between common deoxofluorination reagents?

• DAST (Diethylaminosulfur trifluoride): Effective but volatile, toxic, and thermally unstable.

• Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride): Higher boiling point and improved thermal stability compared to DAST, making it safer for scale-up, but generally more expensive.

• Morph-DAST: A solid reagent with better stability, often used in research settings.[12]

Reagent	Phase	Stability	Handling	Byproducts
DAST	Liquid	Thermally unstable	Volatile, toxic	HF, SOF2
Deoxo-Fluor®	Liquid	More stable than DAST	Less volatile, toxic	HF, SOF2
Morph-DAST	Solid	Good	Easier to handle	HF, SOF2

2. How should I dispose of waste from fluorination reactions?

Waste streams from fluorination reactions are hazardous and must be handled with care. The primary concern is quenching any unreacted fluorinating agent and neutralizing acidic byproducts like HF.

• Quenching: Slowly and carefully add the waste stream to a large, stirred vessel containing a basic solution, such as calcium hydroxide (lime) or sodium bicarbonate, often with ice cooling to manage the exotherm.

• Neutralization: Ensure the final pH of the aqueous waste is neutral before disposal.

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous waste disposal. Consult with your Environmental Health & Safety (EHS) department.[9]

3. My precursor esterification (Fischer esterification) is slow and gives low conversion. How can I improve this for scale-up?

The Fischer esterification is an equilibrium-limited reaction.[13] To drive the reaction to completion, water, a byproduct, must be removed.

• Water Removal: On a larger scale, using a Dean-Stark apparatus to azeotropically remove water is highly effective.

• Catalyst: While strong mineral acids like sulfuric acid are common, they can cause corrosion and lead to colored impurities.[14] Consider using solid acid catalysts (e.g., ion-exchange resins, zeolites) which are less corrosive, easier to remove (by filtration), and can be recycled, simplifying the work-up process.[15]

• Excess Alcohol: Using the alcohol (methanol in this case) as the solvent can also help drive the equilibrium towards the product.

References

• Benchchem. (n.d.).
• Benchchem. (2025).
• ACS Green Chemistry Institute. (n.d.). Fluorination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Various Authors. (n.d.). Fluorine Chemistry for Organic Chemists: Problems and Solutions.
• Tarpo, J., Jr., & Tarpo, M. (n.d.). Fluorine Safety. Purdue University Department of Chemistry.
• Kumar, A., et al. (2021). Current Developments in Esterification Reaction: A Review on Process and Parameters.
• MDPI. (n.d.). Efficient Separation of Per- and Polyfluoroalkyl Substances (PFAS) by Organic Framework Membranes: Advances, Mechanisms, and Challenges. MDPI.
• Alfa Chemistry. (n.d.). Comprehensive Guide to Nucleophilic Fluorination vs.
• ACS Publications. (2025). Tips and Procedures for Safe Handling of Anhydrous Hydrogen Fluoride and Pure Elemental Fluorine in Chemical University Laboratories.
• University of Wisconsin-Madison. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Environment, Health & Safety.
• Various Authors. (n.d.).
• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM.
• ResearchGate. (n.d.). Synthesis of gem-difluorocyclopentane/hexane building blocks. Request PDF.
• Reachem. (2024).
• Wikipedia. (n.d.). Organofluorine chemistry. Wikipedia.
• Chemspace. (n.d.). Methyl 4,4-difluoro-1-(propan-2-yl)
• National Institutes of Health. (n.d.). A Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per‐ and Polyfluoroalkyl Substances. NIH.
• MDPI. (n.d.).
• ResearchGate. (2025). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications.
• Various Authors. (n.d.). Chemistry of Difluorocarbene: Synthesis and Conversion of Difluoro(methylene)cyclopropanes.
• National Institutes of Health. (n.d.). Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. PMC.
• Chemsrc. (2025). 4,4-Difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxylic acid. Chemsrc.
• U.S. Environmental Protection Agency. (2024). Method 1621 Determination of Adsorbable Organic Fluorine (AOF)
• ResearchGate. (n.d.). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables.
• Quora. (2019).
• American Chemical Society. (2025). Synthesis of gem-difluorocyclobutanes: Organolanthanum enabled synthesis and divergent catalytic functionalization of gem-difluorocyclobutanols. ACS Fall 2025.
• R Discovery. (2006).

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• 5. books.rsc.org [books.rsc.org]
• 6. Fluorination - Wordpress [reagents.acsgcipr.org]
• 7. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
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• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Identification in Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate Synthesis

Introduction:

Welcome to our dedicated technical support guide for the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. This resource is tailored for researchers, scientists, and professionals in drug development who are engaged in the synthesis of this valuable fluorinated building block. The strategic incorporation of fluorine atoms into molecular frameworks can significantly enhance the pharmacological properties of a compound, making molecules like Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate highly sought after in medicinal chemistry.[1] However, the synthetic routes to this compound are not without their challenges, often leading to the formation of various byproducts that can complicate purification and reduce yields. This guide offers expert troubleshooting advice and addresses frequently asked questions to assist you in optimizing your reaction, maximizing product yield, and effectively identifying and mitigating the formation of impurities.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to provide direct answers to specific experimental challenges you may encounter during the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Question 1: My reaction is showing a low yield of the desired Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. What are the likely causes and how can I improve it?

Answer:

A consistently low yield can be attributed to several factors, from the quality of your reagents to the specific conditions of your reaction. Below, we dissect the most common causes and provide actionable solutions.

• Incomplete Reaction: Often, the primary reason for a low yield is a reaction that has not proceeded to completion. The conversion of your starting material, which is typically a ketone precursor, to the desired product may be stalling.

  • Troubleshooting Steps:

    • Reagent Purity: It is crucial to ensure the high purity of all starting materials and reagents. The presence of contaminants, especially water, can lead to unwanted side reactions and consume your reagents.

    • Reaction Monitoring: The progress of the reaction should be diligently monitored using appropriate analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. This will help determine if the reaction requires a longer duration or adjustments in temperature to achieve full conversion.

    • Stoichiometry: A careful review of the stoichiometry of your reagents is essential. While a slight excess of one reagent can sometimes drive the reaction to completion, a significant excess can promote the formation of byproducts.

• Suboptimal Reaction Conditions: The chosen reaction conditions may inadvertently favor byproduct formation.

  • Troubleshooting Steps:

    • Base and Solvent Selection: The choice of base and solvent is critical. For instance, in deprotonation steps, a non-nucleophilic base is often preferred to prevent it from participating in undesired side reactions. Similarly, using a dry, aprotic solvent is crucial when working with moisture-sensitive reagents.

• Product Degradation: The desired product may be forming but is then degrading under the reaction or workup conditions.

  • Troubleshooting Steps:

    • Workup Procedure: The aqueous workup and extraction steps should be conducted efficiently to minimize the product's contact time with acidic or basic solutions, which could lead to hydrolysis of the ester or other degradation pathways.

    • Purification: During purification via column chromatography, prolonged exposure to silica gel, which is inherently slightly acidic, can sometimes cause degradation of sensitive compounds. The use of a deactivated stationary phase or minimizing the time the compound spends on the column should be considered.

Question 2: I am observing a significant isomeric byproduct in my reaction mixture. What is its likely identity, and how can I minimize its formation?

Answer:

A frequent challenge in the synthesis of 1-substituted cyclohexenes is the formation of the isomeric 3-substituted cyclohexene. In your case, it is highly probable that you are forming Methyl 4,4-difluoro-3-cyclohexene-1-carboxylate .

• Mechanism of Formation: The formation of this isomer can occur through a competing reaction pathway, often influenced by the stability of intermediates and the reaction conditions.

• Strategies to Minimize Isomer Formation:

  • Temperature Control: Conducting the reaction at lower temperatures can often enhance the selectivity towards the desired isomer by favoring the kinetically controlled pathway.

  • Reagent Selection: The choice of reagents, including the base and any additives, can significantly influence the regioselectivity of the reaction. Experimenting with different reagent combinations may be necessary.

DOT Diagram: Synthetic Pathway and Potential Byproduct Formation

Caption: A generalized schematic of the synthesis, highlighting the points where isomeric and hydrolysis byproducts may form.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts to look out for in the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate?

A1: Besides the potential for isomeric impurities, other common byproducts include:

• Hydrolysis Product: 4,4-Difluoro-1-cyclohexene-1-carboxylic acid can form due to the hydrolysis of the methyl ester, particularly during aqueous workup or purification.[2]

• Unreacted Starting Material: The presence of unreacted starting material is a common impurity if the reaction has not gone to completion.

• Solvent Adducts: In some cases, the solvent or reagents can react to form adducts with the starting material or product.

Table 1: Common Byproducts and Recommended Analytical Identification Methods

Byproduct Name	Likely Cause	Suggested Analytical Method for Identification
Methyl 4,4-difluoro-3-cyclohexene-1-carboxylate	Competing reaction pathway	GC-MS, ¹H NMR, ¹⁹F NMR
4,4-Difluoro-1-cyclohexene-1-carboxylic acid	Hydrolysis of the ester	LC-MS, ¹H NMR (loss of methyl singlet)
Unreacted Starting Material	Incomplete reaction	TLC, GC-MS, ¹H NMR

Q2: Which analytical techniques are most effective for identifying these byproducts?

A2: A multi-technique approach is the most robust strategy for byproduct identification.[3][4]

• Chromatographic Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating volatile compounds and providing information on their molecular weight and fragmentation, which aids in identification.[5]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): More suitable for less volatile or thermally sensitive compounds like the carboxylic acid byproduct.[5]

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Can help differentiate between isomers by analyzing the chemical shifts and coupling constants of the olefinic and allylic protons.

    • ¹⁹F NMR: This is a particularly powerful technique for organofluorine compounds, as the fluorine chemical shifts are highly sensitive to the local electronic environment, allowing for clear distinction between isomers.[6]

Q3: Can you provide a general experimental protocol for monitoring the reaction's progress?

A3: A straightforward and effective method for monitoring most organic reactions is Thin Layer Chromatography (TLC).

Experimental Protocol: Reaction Monitoring by TLC

• Plate Preparation: Use a silica gel TLC plate.

• Spotting:

  • On the left, spot a dilute solution of your starting material as a reference.

  • In the center, carefully spot a small aliquot of your reaction mixture.

  • On the right, spot a reference sample of the desired product, if available. Co-spotting the reaction mixture and the product standard can also be very informative.

• Development: Place the TLC plate in a developing chamber with an appropriate solvent system (e.g., a mixture of ethyl acetate and hexanes).

• Visualization: After the solvent front has moved up the plate, remove it and visualize the spots under a UV lamp or by using a suitable chemical stain.

• Interpretation: The disappearance of the starting material spot and the appearance of a new spot corresponding to the product's retention factor (Rf) indicate the reaction is proceeding. The presence of additional spots suggests the formation of byproducts.

References

• Koch, A., et al. (2020). Towards a comprehensive analytical workflow for the chemical characterisation of organofluorine in consumer products and environmental samples. Trends in Analytical Chemistry, 123, 115423. [Link]

• Yeung, L. W. Y. (2020). Towards a comprehensive analytical workflow for the chemical characterisation of organofluorine in consumer products and environmental samples. DiVA portal. [Link]

• U.S. Environmental Protection Agency. (2023). Adoption of Analytical Methods for Identifying CEC - Contaminants of Emerging Concern. EPA.
• Workman Jr., J. (2023). Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods.
• Publications Office of the European Union. (2023). Overview on PFAS analytical methods.
• Chemspace. (n.d.). Methyl 4,4-difluoro-1-(propan-2-yl)

• Alabugin, I. V., et al. (2021). Conformational Preferences for 1,2- and 1,4-Difluorocyclohexane. ResearchGate. [Link]

• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM.

• Enamine. (n.d.). 6,6-Difluorobicyclo[3.1.0]hexane as a Rigidified 4,4-Difluorocyclohexane Mimetic: Multigram Synthesis, Physicochemical Characterization, and Incorporation into Maraviroc Analogs. ResearchGate. [Link]

• Liu, Y., et al. (2022). Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. PubMed Central. [Link]

Sources

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• 2. Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Towards a comprehensive analytical workflow for the chemical characterisation of organofluorine in consumer products and environmental samples [agris.fao.org]
• 4. Towards a comprehensive analytical workflow for the chemical characterisation of organofluorine in consumer products and environmental samples [diva-portal.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Fluorination Strategies: The Utility of Fluorinated Building Blocks vs. Traditional Fluorinating Agents

Abstract

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery and materials science, profoundly influencing properties such as metabolic stability, lipophilicity, and binding affinity.[1] This guide provides an in-depth comparison of two primary strategies for introducing fluorine: the use of traditional fluorinating agents and the application of pre-fluorinated building blocks, exemplified by Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. We will delve into the mechanistic underpinnings, experimental considerations, and practical applications of each approach, supported by comparative data and detailed protocols to empower researchers in making informed decisions for their synthetic campaigns.

The Dichotomy of Fluorination: Reagents vs. Building Blocks

The synthesis of organofluorine compounds generally proceeds through two distinct pathways: direct fluorination of a substrate using a fluorinating agent or the incorporation of a molecule already containing the desired fluorine motif.[2] Each methodology presents a unique set of advantages and challenges that must be weighed against the specific goals of the synthesis.

• Fluorinating Agents: These reagents are broadly categorized as nucleophilic or electrophilic and are employed to directly introduce fluorine atoms into a molecular scaffold.[3] This approach offers the flexibility of late-stage functionalization.

• Fluorinated Building Blocks: These are pre-fluorinated synthons that can be incorporated into a larger molecule through standard organic transformations. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate serves as an exemplary case study for this guide, representing a versatile scaffold for accessing complex fluorinated structures.[4]

This guide will compare the practical utility of these two approaches, with a focus on providing researchers with the necessary context to select the optimal strategy for their specific synthetic challenges.

A Comparative Analysis of Leading Fluorinating Agents

A diverse array of fluorinating agents is commercially available, each with a distinct reactivity profile, substrate scope, and safety considerations.[5] Below is a comparative overview of some of the most commonly employed reagents in modern organic synthesis.

Deoxyfluorinating Agents

Deoxyfluorination, the conversion of hydroxyl and carbonyl groups to their corresponding fluorinated analogues, is a fundamental transformation in organofluorine chemistry.[6]

Reagent	Structure	Key Features & Considerations
DAST (Diethylaminosulfur Trifluoride)	Et₂NSF₃	Pros: Highly effective for converting alcohols to alkyl fluorides and aldehydes/ketones to geminal difluorides.[7][8] Cons: Thermally unstable and can decompose explosively above 90°C.[6] Reacts violently with water.[7]
Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride)	(CH₃OCH₂CH₂)₂NSF₃	Pros: Significantly more thermally stable than DAST, with a decomposition onset of 140°C.[6][9][10] Often provides higher yields and cleaner reactions. Cons: Also reacts violently with water, producing hazardous HF.[9][11]
XtalFluor-E® ([Et₂NSF₂]BF₄)	[Et₂NSF₂]BF₄	Pros: Crystalline solid, enhancing ease of handling and thermal stability (decomposes around 205°C).[12][13] Often used for deoxofluorination, but also finds application in dehydration and cyclization reactions.[12][14][15] Cons: While safer, still requires careful handling.

Electrophilic Fluorinating Agents

Electrophilic fluorinating agents are indispensable for the synthesis of organofluorine compounds where a carbon-fluorine bond is formed at a nucleophilic center.[6]

Reagent	Structure	Key Features & Considerations
Selectfluor® (F-TEDA-BF₄)	[C₇H₁₄ClFN₂]²⁺ 2BF₄⁻	Pros: A versatile and widely used electrophilic "F+" source.[16] It is a stable, non-hygroscopic solid that is relatively easy to handle.[6][17] Cons: A strong oxidizing agent, which can sometimes lead to side reactions.[18][19]
NFSI (N-Fluorobenzenesulfonimide)	(PhSO₂)₂NF	Pros: Generally considered milder than Selectfluor®.[6] It is a stable, non-hygroscopic solid. Cons: Its reactivity can be lower than that of Selectfluor® for some substrates.

The Strategic Advantage of Fluorinated Building Blocks: A Case Study of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

While direct fluorination offers flexibility, the use of pre-fluorinated building blocks provides a powerful and often more efficient route to complex fluorinated molecules. Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is a prime example of such a synthon, offering a rigid scaffold with multiple functionalization points.[4][20]

Synthetic Utility

The primary advantage of using a building block like Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate lies in its ability to streamline the synthesis of complex targets. Instead of navigating the challenges of direct fluorination on a sensitive substrate, a researcher can leverage the pre-installed difluoro moiety and focus on elaborating the rest of the molecule. This can lead to:

• Improved yields and purity: By avoiding harsh fluorination conditions, overall yields can be higher and purification simplified.

• Enhanced predictability: The outcome of reactions on a pre-fluorinated scaffold can be more predictable than direct fluorination, where side reactions are more common.

• Access to novel chemical space: Building blocks provide access to unique three-dimensional structures that may be difficult to achieve through other means.

The cyclohexene ring of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate can be further functionalized through a variety of standard organic transformations, including Diels-Alder reactions, epoxidations, and conjugate additions, making it a versatile starting material for a wide range of fluorinated compounds.

Experimental Protocols: A Comparative Workflow

To illustrate the practical differences between the two approaches, we provide representative experimental protocols.

Protocol 1: Direct α-Fluorination of a β-Ketoester using Selectfluor®

This protocol details a common method for the direct introduction of a fluorine atom alpha to a carbonyl group.

Objective: To synthesize an α-fluorinated β-ketoester.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate (1.0 mmol, 170 mg)

• Selectfluor® (1.1 mmol, 389 mg)

• Acetonitrile (5 mL)

• Round-bottom flask with stir bar

• Argon or Nitrogen atmosphere

Procedure:

• To a stirred solution of ethyl 2-oxocyclohexanecarboxylate in acetonitrile, add Selectfluor® in one portion at room temperature.[6]

• Stir the reaction mixture at room temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired α-fluorinated product.

Causality of Experimental Choices:

• Acetonitrile is a common solvent for Selectfluor® reactions due to its polarity and ability to dissolve both the substrate and the reagent.[6]

• An inert atmosphere is used to prevent any potential side reactions with atmospheric moisture or oxygen, although Selectfluor® is generally tolerant to air.[19]

• The reaction is typically run at room temperature as the α-fluorination of β-ketoesters is often rapid.[6]

Protocol 2: Synthesis of a Functionalized gem-Difluorocyclohexane Derivative

This hypothetical protocol illustrates a synthetic route that could utilize a difluorinated building block.

Objective: To synthesize a functionalized gem-difluorocyclohexane derivative.

Materials:

• Methyl 4,4-difluorocyclohexane-1-carboxylate (1.0 mmol, 178 mg)[21]

• Lithium diisopropylamide (LDA) (1.1 mmol, 2.2 M solution in THF/heptane/ethylbenzene)

• Benzyl bromide (1.2 mmol, 205 mg)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Round-bottom flask with stir bar

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve Methyl 4,4-difluorocyclohexane-1-carboxylate in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add the LDA solution dropwise to the stirred solution.

• After stirring for 30 minutes at -78 °C, add benzyl bromide dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Causality of Experimental Choices:

• LDA is a strong, non-nucleophilic base used to deprotonate the α-carbon of the ester to form an enolate.

• Anhydrous THF is used as the solvent to prevent quenching of the LDA and the enolate intermediate.

• The reaction is carried out at -78 °C to control the formation of the kinetic enolate and prevent side reactions.

• Benzyl bromide is the electrophile that alkylates the enolate.

Visualizing the Synthetic Strategies

The following diagrams illustrate the conceptual workflows of the two fluorination strategies discussed.

Caption: Workflow for direct fluorination.

Caption: Workflow using a fluorinated building block.

Conclusion and Future Outlook

The choice between using a fluorinating agent and a fluorinated building block is a critical strategic decision in the design of a synthetic route. Direct fluorination offers the allure of late-stage functionalization, allowing for the rapid generation of analogues from a common precursor. However, this approach can be fraught with challenges, including harsh reaction conditions, unpredictable regioselectivity, and safety concerns associated with many fluorinating agents.

Conversely, the use of pre-fluorinated building blocks, such as Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, provides a robust and often more efficient pathway to complex fluorinated molecules. By incorporating the fluorine atoms early in the synthesis, chemists can leverage well-established and predictable organic transformations to build molecular complexity, often leading to higher overall yields and purity.

As the demand for novel organofluorine compounds continues to grow in the pharmaceutical and materials science sectors, the development of both new fluorinating agents and novel fluorinated building blocks will remain at the forefront of synthetic organic chemistry. A thorough understanding of the strengths and weaknesses of each approach, as outlined in this guide, is essential for any researcher aiming to harness the unique properties of fluorine in their molecular designs.

References

• A Comparative Guide to Modern Fluorination Agents in Organic Synthesis - Benchchem. (n.d.).

• Nyffeler, P. T., Durón, S. G., Burkart, M. D., Vincent, S. P., & Wong, C. H. (2004). Selectfluor: mechanistic insight and applications. Angewandte Chemie International Edition, 44(2), 192-212. Retrieved from [Link]

• Comprehensive Guide to Nucleophilic Fluorination vs. Electrophilic Fluorination - Organofluorine / Alfa Chemistry. (n.d.).
• Diethylaminosulfur Trifluoride (DAST): A Comprehensive Overview. (2025, March 3).

• Jereb, M., Stavber, S., & Zupan, M. (2005). Recent Advances in the Application of Selectfluor TM F-TEDA-BF 4 as a Versatile Mediator or Catalyst in Organic Synthesis. Molecules, 10(12), 1241-1254. Retrieved from [Link]

• Buy XtalFluor-E | 63517-29-3 - Smolecule. (2023, August 16).

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A Senior Application Scientist's Guide to the Synthesis of Difluorinated Cyclohexenes

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into cyclic scaffolds has become a cornerstone of modern medicinal chemistry and materials science. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered electronic profiles, can profoundly influence the biological activity and performance of molecules.[1] Among the myriad of fluorinated structures, difluorinated cyclohexenes represent a particularly valuable class of compounds, offering a conformationally restricted six-membered ring adorned with two fluorine atoms. This guide provides an in-depth comparison of the primary synthetic routes to these important motifs, offering insights into the underlying mechanisms, experimental considerations, and relative performance of each strategy.

I. Strategic Approaches to Difluorinated Cyclohexenes: A Comparative Overview

The synthesis of difluorinated cyclohexenes can be broadly categorized into four main strategies, each with its own set of advantages and limitations:

• Ring-Closing Metathesis (RCM): Building the Ring with Fluorine in Place

• Direct Vicinal Difluorination: Adding Fluorine Across a Double Bond

• Ring Construction via Cycloaddition: The Diels-Alder Approach

• Annulation Strategies: Crafting Difluorinated Cyclohexenones

The choice of a particular route is often dictated by the desired substitution pattern of the target molecule, the required stereochemistry, and the availability of starting materials.

II. In-Depth Analysis of Synthetic Strategies

Ring-Closing Metathesis (RCM): An Elegant Approach to Allylic Difluorides

Ring-closing metathesis has emerged as a powerful tool for the synthesis of cyclic structures, including difluorinated cyclohexenes.[2][3] This strategy relies on the construction of an acyclic diene precursor already bearing the desired fluorine atoms, which then undergoes an intramolecular cyclization. A notable example is the synthesis of enantiopure 1,4-difluorocyclohexenes.[4]

Mechanism and Rationale:

The key to this approach lies in the stereocontrolled synthesis of the acyclic difluorinated diene. This is often achieved through a two-directional electrophilic fluorination of a bis-silylated diene.[5] The silyl group acts as a directing group, controlling the stereochemistry of the C-F bond formation. The subsequent ring-closing metathesis, typically catalyzed by a ruthenium-based catalyst (e.g., Grubbs' catalyst), proceeds to form the cyclohexene ring.[6][7]

Workflow: RCM Approach to 1,4-Difluorocyclohexenes

Caption: Workflow for the synthesis of 1,4-difluorocyclohexenes via RCM.

Direct Vicinal Difluorination: A Frontline Strategy

The direct addition of two fluorine atoms across a double bond is an attractive and atom-economical approach to vicinal difluorocyclohexanes. While historically challenging due to the high reactivity of fluorinating agents, modern methods have enabled catalytic and stereoselective transformations.[8][9]

Mechanism and Rationale:

A prominent method involves the use of an aryl iodide catalyst in conjunction with a nucleophilic fluoride source (e.g., HF-amine complexes) and a stoichiometric oxidant (e.g., Selectfluor®).[9][10] The catalytic cycle is believed to proceed through a hypervalent iodine(III) difluoride intermediate, which then delivers the two fluorine atoms to the alkene. The stereochemical outcome can be influenced by the substrate and the catalyst, with some methods achieving high diastereoselectivity.[9][11] Enantioselective variants have also been developed using chiral aryl iodide catalysts.[10][12]

Catalytic Cycle: Vicinal Difluorination

Caption: Proposed catalytic cycle for the vicinal difluorination of alkenes.

Ring Construction via Cycloaddition: The Diels-Alder Reaction

The Diels-Alder reaction is a powerful and highly convergent method for the construction of six-membered rings.[13][14][15] By employing either a fluorinated diene or a fluorinated dienophile, difluorinated cyclohexene derivatives can be readily accessed with good stereocontrol.[16][17]

Mechanism and Rationale:

This [4+2] cycloaddition is a concerted pericyclic reaction, meaning that the new sigma bonds are formed in a single step.[13] The stereochemistry of the starting materials is retained in the product, making it a highly stereospecific transformation. The regioselectivity of the reaction is governed by the electronic nature of the substituents on the diene and dienophile. Electron-withdrawing groups on the dienophile and electron-donating groups on the diene generally accelerate the reaction.[13]

Annulation Strategies: Crafting Difluorinated Cyclohexenones with the Robinson Annulation

The Robinson annulation is a classic and reliable method for the synthesis of cyclohexenone derivatives.[18][19][20] This reaction can be adapted to produce difluorinated cyclohexenones by using fluorinated starting materials.

Mechanism and Rationale:

The Robinson annulation is a two-step process that begins with a Michael addition of an enolate to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation to form the six-membered ring.[19][20] For the synthesis of difluorinated cyclohexenones, a one-pot fluorination and organocatalytic Robinson annulation sequence has been developed.[21][22] This approach allows for the asymmetric synthesis of these valuable compounds with high enantioselectivity and diastereoselectivity.[21][22]

III. Performance Comparison of Synthetic Routes

Synthetic Route	Key Reagents/Catalysts	Typical Yields	Stereoselectivity	Advantages	Disadvantages
Ring-Closing Metathesis	Grubbs' catalyst, Selectfluor®	Good to excellent	High (substrate-controlled)	Access to specific isomers (e.g., 1,4-difluoro), high stereocontrol.	Multi-step synthesis of the diene precursor.
Direct Vicinal Difluorination	Aryl iodide catalyst, HF-amine, Selectfluor®	Moderate to good	Good to excellent (catalyst-controlled)	Atom-economical, direct conversion of alkenes.	Substrate scope can be limited, handling of HF sources.
Diels-Alder Reaction	Fluorinated dienes or dienophiles	Good to excellent	High (stereospecific)	Convergent, high stereospecificity, predictable outcomes.	Availability of fluorinated dienes/dienophiles can be a limitation.
Robinson Annulation	Organocatalyst (e.g., cinchona alkaloid amine), Selectfluor®	Good to excellent	High (catalyst-controlled)	Access to chiral difluorinated cyclohexenones, one-pot procedures available.	Primarily yields cyclohexenones, may require specific starting materials.

IV. Experimental Protocols

Protocol 1: Synthesis of a 1,4-Difluorocyclohexene via RCM

This protocol is adapted from the work of Gouverneur and co-workers for the synthesis of enantiopure 1,4-difluorocyclohexenes.[4]

Step 1: Two-Directional Electrophilic Fluorination of a Bis-allylsilane

• To a solution of the bis-allylsilane (1.0 equiv) in acetonitrile (0.1 M) is added sodium bicarbonate (2.4 equiv).

• Selectfluor® (2.2 equiv) is added portionwise over 10 minutes at room temperature.[5][23]

• The reaction mixture is stirred at room temperature for 12 hours.

• The reaction is quenched with water and extracted with dichloromethane.

• The combined organic layers are dried over magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to afford the difluorinated diene.

Step 2: Ring-Closing Metathesis

• The difluorinated diene (1.0 equiv) is dissolved in degassed dichloromethane (0.01 M).

• Grubbs' second-generation catalyst (5 mol%) is added, and the mixture is heated to reflux for 16 hours.

• The reaction mixture is cooled to room temperature and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the 1,4-difluorocyclohexene.

Protocol 2: Organocatalytic Synthesis of a Difluorinated Cyclohexenone via Robinson Annulation

This protocol is based on a one-pot fluorination and Robinson annulation sequence.[21]

• A solution of a β-ketoester (1.0 equiv) and Selectfluor® (1.1 equiv) in acetonitrile is heated under microwave irradiation at 120 °C for 20 minutes.

• The reaction mixture is cooled to room temperature, and the α,β-unsaturated ketone (1.2 equiv), a cinchona alkaloid-derived primary amine catalyst (20 mol%), and an acid additive (e.g., 3,5-bis(trifluoromethyl)benzoic acid, 20 mol%) are added.

• The reaction is stirred at room temperature for 24-48 hours.

• The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to afford the chiral difluorinated cyclohexenone.

V. Conclusion

The synthesis of difluorinated cyclohexenes is a dynamic field with a range of powerful synthetic strategies at the disposal of the modern chemist. Ring-closing metathesis offers unparalleled control for the synthesis of specific isomers, particularly allylic difluorides, albeit at the cost of a multi-step precursor synthesis. Direct vicinal difluorination provides a more atom-economical route, with catalytic and enantioselective variants making it an increasingly attractive option. The Diels-Alder reaction remains a robust and predictable method for ring construction, limited primarily by the availability of fluorinated building blocks. Finally, the Robinson annulation provides a highly effective pathway to chiral difluorinated cyclohexenones. The selection of the optimal synthetic route will invariably depend on the specific target molecule and the desired stereochemical outcome. A thorough understanding of the mechanisms and experimental nuances of each approach, as outlined in this guide, will empower researchers to make informed decisions and successfully access this important class of fluorinated compounds.

VI. References

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• Jacobsen, E. N., & Kalow, J. A. (2016). Catalytic, Diastereoselective 1,2-Difluorination of Alkenes. Journal of the American Chemical Society, 138(49), 15833-15836. [Link]

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• Gouverneur, V., & O'Hagan, D. (2000). The first enantioselective syntheses of vicinal difluoropyrrolidines and the first catalytic asymmetric synthesis mediated by the C2 symmetry of a –CHFCHF– unit. Chemical Communications, (22), 2197-2198. [Link]

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"spectroscopic comparison of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate isomers"

An In-Depth Spectroscopic Guide to Differentiating Positional Isomers of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

Introduction

In the landscape of modern drug discovery and materials science, fluorinated carbocyclic scaffolds are of paramount importance. The strategic introduction of fluorine atoms can profoundly alter a molecule's conformational preferences, metabolic stability, lipophilicity, and binding affinity.[1][2] The 4,4-difluorocyclohexene moiety, in particular, serves as a versatile building block. However, the synthesis of substituted cyclohexenes can often yield a mixture of positional isomers, primarily differing in the location of the endocyclic double bond. Unambiguously distinguishing these isomers is not merely an academic exercise; it is a critical step in ensuring the purity, efficacy, and safety of the final product.

This guide provides a comprehensive spectroscopic framework for the differentiation of two key positional isomers: Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate (Isomer A) and Methyl 4,4-difluoro-2-cyclohexene-1-carboxylate (Isomer B) . We will delve into the nuanced differences expected in their Nuclear Magnetic Resonance (¹H, ¹³C, ¹⁹F NMR), Infrared (IR), and Mass Spectrometry (MS) data, explaining the physicochemical principles that give rise to these distinctions.

Molecular Structures and Isomeric Relationship

The primary difference between Isomer A and Isomer B lies in the placement of the carbon-carbon double bond relative to the methyl ester functionality. In Isomer A, the ester is directly attached to the double bond, forming a conjugated α,β-unsaturated system. In Isomer B, the ester is on an sp³-hybridized carbon, and the double bond is located at the 2-3 position. This seemingly minor structural shift has significant electronic and, consequently, spectroscopic consequences.

Caption: Chemical structures of the two positional isomers under comparison.

Comparative Spectroscopic Analysis

A multi-technique approach is essential for the robust characterization of these isomers. Each spectroscopic method provides a unique and complementary piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for distinguishing these isomers due to its sensitivity to the local electronic environment of each nucleus.

The proton NMR spectra will exhibit dramatic differences, particularly in the olefinic region.

• Isomer A: Will display a single vinyl proton signal (at C2) significantly downfield, likely around 6.8-7.2 ppm. This deshielding is due to its position in a conjugated system. This proton will appear as a triplet of triplets (tt) or a more complex multiplet due to coupling with the C3 methylene protons and long-range coupling to the C6 methylene protons. The protons on C5, adjacent to the CF₂ group, are expected to show a characteristic triplet of triplets pattern due to geminal F-H and vicinal H-H couplings.

• Isomer B: Will show two vinyl proton signals (at C2 and C3), typically in the 5.5-6.0 ppm range. These protons will couple to each other and to the adjacent proton at C1, leading to distinct doublet of doublets (dd) or more complex patterns. The single proton at C1, being allylic and alpha to the ester, will be shifted downfield and will be a key diagnostic signal.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) and Multiplicities

Proton Position	Isomer A (Predicted δ, ppm)	Isomer B (Predicted δ, ppm)	Key Differentiators
Vinyl H(s)	~6.8-7.2 (1H, m)	~5.5-6.0 (2H, m)	Number of vinyl protons (1 vs. 2) and their chemical shifts are highly diagnostic.
-CH-COOCH₃	N/A	~3.0-3.4 (1H, m)	Presence of a signal for the proton alpha to the ester in Isomer B.
-CH₂-CF₂-	~2.6-2.9 (2H, t)	~2.5-2.8 (2H, m)	Subtle shift differences; coupling patterns will be complex.
-O-CH₃	~3.75 (3H, s)	~3.70 (3H, s)	Minor shift difference, not a primary identifier.
Other Allylic H	~2.4-2.6 (2H, m)	~2.3-2.5 (2H, m)	Overlapping region, less useful for initial diagnosis.

The ¹³C NMR spectrum provides a clear count of non-equivalent carbons and reveals the electronic nature of the carbon backbone.

• Isomer A: The two sp² carbons will be highly deshielded. C1, attached to the ester, will be around 135-140 ppm, while C2 will be around 140-145 ppm. The carbon bearing the two fluorine atoms (C4) will appear as a triplet due to one-bond ¹³C-¹⁹F coupling (¹JCF), a hallmark signature.

• Isomer B: The sp² carbons (C2, C3) will appear in the typical alkene region of 120-130 ppm. The C4 (CF₂) carbon will still be a triplet but may have a slightly different chemical shift compared to Isomer A due to the different location of the double bond. The carbonyl carbon in the non-conjugated system of Isomer B will be slightly more shielded (~172-174 ppm) than in the conjugated system of Isomer A (~165-167 ppm).

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) and Key Features

Carbon Position	Isomer A (Predicted δ, ppm)	Isomer B (Predicted δ, ppm)	Key Differentiators
C=O	~165-167	~172-174	Significant shift difference due to conjugation.
C=C (quaternary)	~135-140	N/A	Isomer A has a quaternary sp² carbon.
C=C (CH)	~140-145	~120-130 (2C)	Chemical shifts of the sp² carbons are starkly different.[3]
CF₂	~120-125 (t, ¹JCF ≈ 240 Hz)	~118-123 (t, ¹JCF ≈ 240 Hz)	The triplet pattern is confirmatory for the CF₂ group in both.
CH-COOCH₃	N/A	~45-50	Presence of an sp³ carbon alpha to the ester in Isomer B.
O-CH₃	~52	~51	Minor difference.

¹⁹F NMR is indispensable for analyzing fluorinated compounds, offering a wide chemical shift range and high sensitivity.[4]

• Isomer A: The two fluorine atoms are chemically equivalent and are in an allylic position to the double bond. This electronic environment will result in a single resonance. The signal will be a complex multiplet due to coupling with the adjacent methylene protons at C3 and C5.

• Isomer B: The fluorine atoms are also equivalent but are homoallylic (further removed) from the double bond. This will result in a different chemical shift, likely slightly upfield compared to Isomer A. The coupling pattern will also be a multiplet due to the protons at C3 and C5. The difference in the ¹⁹F chemical shift, though potentially small, is a definitive distinguishing feature.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups, and the difference in conjugation between the two isomers provides a clear diagnostic window.

• Isomer A (Conjugated Ester): The C=O stretching vibration will be observed at a lower wavenumber, typically around 1715-1725 cm⁻¹ . The C=C stretch will be around 1640-1650 cm⁻¹ . The conjugation lowers the energy (and thus frequency) of both bonds.

• Isomer B (Non-conjugated Ester): The C=O stretch will appear at a higher wavenumber, characteristic of a standard saturated ester, around 1735-1745 cm⁻¹ .[5] The isolated C=C stretch will be found around 1650-1660 cm⁻¹ .[6][7]

Both isomers will exhibit strong C-F stretching absorptions in the fingerprint region, typically between 1000-1200 cm⁻¹. While these bands confirm the presence of fluorine, the C=O stretch is the most reliable IR feature for differentiation.

Table 3: Key Diagnostic IR Absorption Frequencies (cm⁻¹)

Vibrational Mode	Isomer A (Conjugated)	Isomer B (Non-conjugated)	Key Differentiator
C=O Stretch	~1720	~1740	A ~20 cm⁻¹ shift is easily resolvable and definitive.
C=C Stretch	~1645	~1655	A smaller, but often observable, difference.
C-F Stretch(es)	~1000-1200	~1000-1200	Confirmatory but not differentiating.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns, which are influenced by the molecule's stability and structure.

• Molecular Ion (M⁺): Both isomers have the same molecular formula (C₈H₁₀F₂O₂) and molecular weight (176.16 g/mol ), so their molecular ion peaks will appear at the same m/z value. Fluorine has only one major isotope, so no characteristic M+2 peak will be observed as with chlorine or bromine.[8]

• Fragmentation: The stability of the molecular ion and its subsequent fragmentation pathways will differ.

  • Retro-Diels-Alder Reaction: Cyclohexene derivatives are known to undergo a characteristic retro-Diels-Alder fragmentation.[9] The position of the double bond will dictate the masses of the resulting diene and dienophile fragments, providing a clear method of differentiation.

    • Isomer A would likely fragment to lose ethylene, leading to a prominent fragment ion.

    • Isomer B would fragment to lose 1,1-difluoroethene.

  • Other Fragmentations: Both isomers will show common losses for methyl esters, such as the loss of a methoxy radical (•OCH₃, M-31) or the entire methoxycarbonyl group (•COOCH₃, M-59). The relative abundance of these fragments may differ based on the stability of the resulting carbocations.

Caption: Predicted key fragmentation pathway for Isomer B via retro-Diels-Alder reaction.

Experimental Protocols

To ensure the acquisition of high-quality, reliable data, the following standardized protocols should be followed.

General Sample Preparation

• Purity Check: Ensure the analyte is of high purity (>95%) using a preliminary technique like GC-MS to avoid spectral contamination.

• Solvent Selection: Use high-purity deuterated solvents for NMR (e.g., CDCl₃, Acetone-d₆). For IR and MS, use volatile, non-reactive solvents if dilution is necessary (e.g., dichloromethane, methanol).

• Concentration: For NMR, prepare a solution of ~5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent. For MS, prepare a dilute solution (~1 mg/mL) for direct infusion or GC-MS analysis.

Workflow for Spectroscopic Analysis

Caption: Standardized workflow for isomeric differentiation using multiple spectroscopic techniques.

Protocol 1: NMR Data Acquisition (¹H, ¹³C, ¹⁹F)

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Sample: 5-10 mg in ~0.6 mL CDCl₃ in a 5 mm NMR tube.

• ¹H NMR:

  • Acquire a standard single-pulse experiment.

  • Set spectral width to cover -2 to 12 ppm.

  • Use a 30° pulse angle and a relaxation delay of 2 seconds.

  • Acquire at least 16 scans for good signal-to-noise.

• ¹³C NMR:

  • Acquire a proton-decoupled experiment (e.g., zgpg30).

  • Set spectral width to cover 0 to 220 ppm.

  • Use a relaxation delay of 2-3 seconds.

  • Acquire a sufficient number of scans for adequate signal (typically >1024).

• ¹⁹F NMR:

  • Acquire a proton-decoupled experiment.

  • Set the spectral center and width appropriate for organofluorine compounds (e.g., centered at -120 ppm with a width of 100 ppm).

  • Use a relaxation delay of 2 seconds. Acquire at least 64 scans.

• Processing: Apply Fourier transform, phase correction, and baseline correction to all spectra. Reference ¹H and ¹³C spectra to the residual solvent signal or TMS. Reference ¹⁹F spectra to an external standard like CFCl₃ (0 ppm).

Protocol 2: FT-IR Data Acquisition

• Instrument: FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Procedure:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place one drop of the neat liquid sample directly onto the ATR crystal.

  • Acquire the sample spectrum.

  • Co-add at least 32 scans at a resolution of 4 cm⁻¹.

• Processing: Perform automatic baseline correction and peak picking.

Protocol 3: Mass Spectrometry Data Acquisition

• Instrument: Gas Chromatography-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• GC Method:

  • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

  • Injection: 1 µL of a dilute solution (~100 ppm in ethyl acetate), split injection (e.g., 50:1).

  • Temperature Program: Start at 50°C, hold for 2 min, ramp to 250°C at 15°C/min.

• MS Method:

  • Ionization: EI at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern, comparing it to predicted pathways.

Conclusion

The positional isomers Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate and Methyl 4,4-difluoro-2-cyclohexene-1-carboxylate, while structurally similar, present unique and readily distinguishable spectroscopic profiles. The key differentiating features are:

• ¹H NMR: The number (one vs. two) and chemical shifts of the vinyl protons.

• ¹³C NMR: The chemical shifts of the carbonyl and sp² carbons, driven by the presence or absence of conjugation.

• IR Spectroscopy: The position of the C=O stretching frequency, which shifts by approximately 20 cm⁻¹ between the conjugated (Isomer A) and non-conjugated (Isomer B) systems.

• Mass Spectrometry: The distinct fragmentation patterns, particularly those arising from retro-Diels-Alder reactions.

By systematically applying this multi-technique spectroscopic approach, researchers, scientists, and drug development professionals can confidently and unambiguously determine the correct isomeric structure of their synthesized compounds, ensuring the integrity and validity of their subsequent research and development efforts.

References

• The Royal Society of Chemistry. (2015). Electronic Supporting Information for "Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation". 10

• The Chemical Record. (2022). Recent Progress in the Selective Fluorinations of Some Functionalized Cycloalkenes. 11

• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. 1

• Doc Brown's Chemistry. Infrared spectrum of cyclohexene. 6

• Journal of Research of the National Bureau of Standards. (1947). Infrared absorption spectra of cyclo-hydrocarbons. 7

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. 12

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• Synlett. (2010). 1,3-Dipolar Cycloaddition of Difluoro(methylene)cyclopropanes with Nitrones: Efficient Synthesis of 3,3-Difluorinated Tetrahydropyridinols. 2

• JoVE (Journal of Visualized Experiments). (2024). Video: Mass Spectrometry: Alkyl Halide Fragmentation. 8

• MIT OpenCourseWare. Fischer Esterification Lab Manual. 9

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• Organic Lecture Series. Infrared Spectroscopy. 5

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Navigating the Fluorinated Landscape: A Comparative Guide to the Reactivity of Difluorocyclohexenes

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutics and advanced materials, the strategic incorporation of fluorine atoms into organic scaffolds has emerged as a paramount strategy. The unique electronic properties of fluorine can profoundly influence a molecule's conformational preferences, metabolic stability, and binding affinities. Among the myriad of fluorinated structures, difluorocyclohexenes represent a class of building blocks with significant potential, yet a comprehensive understanding of their reactivity remains fragmented. This guide provides a comparative analysis of the reactivity of difluorocyclohexenes, drawing upon computational studies and experimental data from analogous systems to illuminate the path for their effective utilization in synthesis.

The Unseen Influence: Gauging Reactivity in the Absence of Direct Comparisons

A thorough survey of the current literature reveals a notable scarcity of direct computational or experimental studies that systematically compare the reactivity of different difluorocyclohexene isomers, such as 1,2-difluorocyclohexene versus 3,3-difluorocyclohexene. Consequently, this guide will adopt a foundational approach, establishing the well-documented reactivity of cyclohexene as a baseline. We will then dissect the anticipated electronic and steric effects of difluorination at key positions on the cyclohexene ring, leveraging insights from computational studies on analogous fluorinated alkenes to build a predictive framework for the reactivity of these intriguing molecules. The primary focus will be on two key reaction classes: [4+2] cycloadditions (Diels-Alder reactions) and electrophilic additions.

Computational Arsenal: Methods for Probing Fluorinated Systems

The accurate computational modeling of fluorinated organic compounds requires careful selection of theoretical methods. Density Functional Theory (DFT) has proven to be a robust tool for investigating the mechanisms and energetics of reactions involving these molecules.

Several studies on fluorinated cyclic and acyclic systems have demonstrated the utility of specific functionals and basis sets. For instance, the M06-2X functional has shown good performance in calculating activation energies for reactions of fluorinated compounds.[1] The B3LYP functional, often paired with dispersion corrections (e.g., B3LYP-D3), is also widely employed and has been shown to provide a good balance of accuracy and computational cost, particularly for predicting reaction pathways in systems like difluorinated vinylcyclopropanes.[2] For basis sets, Pople-style basis sets such as 6-31G(d) or 6-311+G(d,p) are commonly used to provide a reasonable description of the electronic structure.

Key Computational Parameters:

• DFT Functionals: M06-2X, B3LYP, ωB97X-D[3]

• Basis Sets: 6-31G(d), 6-311+G(d,p), aug-cc-pVDZ

• Solvent Models: Polarizable Continuum Models (PCM) like IEF-PCM or SMD are often used to simulate solvent effects.

The Archetype: Reactivity of Cyclohexene

Cyclohexene serves as our essential benchmark. Its reactivity is well-characterized, providing a clear point of comparison for its fluorinated counterparts.

Diels-Alder Reactivity

As a dienophile, cyclohexene undergoes [4+2] cycloaddition with various dienes. The reaction of cyclopentadiene with cyclic alkenes like cyclohexenone has been computationally studied, showing activation enthalpies around 15.0 kcal/mol at the M06-2X level of theory.[1] The reactivity is influenced by the distortion energy required to achieve the transition state geometry.

Electrophilic Addition

The electron-rich double bond of cyclohexene is susceptible to attack by electrophiles. A classic example is the addition of bromine (Br₂), which proceeds through a bromonium ion intermediate to yield trans-1,2-dibromocyclohexane.[4] The reaction is a stereospecific anti-addition.

Table 1: Representative Computational and Experimental Data for Cyclohexene Reactivity

Reaction Type	Reactant	Product	Activation Energy (kcal/mol) (Computational)	Experimental Observations
Diels-Alder	Cyclopentadiene	endo-tricyclo[5.2.1.02,6]dec-8-ene	~15.0 (for cyclohexenone)[1]	Readily undergoes cycloaddition with reactive dienes.
Electrophilic Addition	Br₂	trans-1,2-dibromocyclohexane	-	Rapid reaction at room temperature, decolorization of bromine.[4]

The Impact of Fluorine: A Tale of Two Isomers

The introduction of two fluorine atoms onto the cyclohexene scaffold dramatically alters its electronic landscape and, consequently, its chemical reactivity. We will explore the predicted effects for two representative isomers: 3,3-difluorocyclohexene and 1,2-difluorocyclohexene.

Case Study: 3,3-Difluorocyclohexene

In 3,3-difluorocyclohexene, the highly electronegative fluorine atoms are situated at the allylic position. Their primary influence is a strong inductive electron-withdrawing effect transmitted through the sigma bonds.

Predicted Effects on Reactivity:

• Diels-Alder Reaction: The gem-difluoro group is expected to lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the double bond. This reduced LUMO energy will decrease the HOMO-LUMO energy gap between the diene and the dienophile, leading to a predicted acceleration of the Diels-Alder reaction compared to cyclohexene.

• Electrophilic Addition: The inductive withdrawal of electron density by the fluorine atoms will deactivate the double bond towards attack by electrophiles. The formation of a carbocation intermediate at the adjacent carbon would be destabilized. This leads to a predicted deceleration of electrophilic addition reactions. Studies on the reactions of 3,3,3-trifluoropropene have shown that C-F bond activation can compete with reactions at the double bond, indicating its reduced nucleophilicity.[5]

Inferred Reactivity: 1,2-Difluorocyclohexene

For 1,2-difluorocyclohexene, the fluorine atoms are directly attached to the double bond. Their effects are a combination of inductive withdrawal and potential resonance donation from fluorine's lone pairs.

Predicted Effects on Reactivity based on 1,2-Difluoroethene studies:

• Diels-Alder Reaction: The direct attachment of electron-withdrawing fluorine atoms will significantly lower the LUMO energy, likely making 1,2-difluorocyclohexene a more reactive dienophile than cyclohexene. Experimental and computational studies on 1,2-difluoroethene show its participation in cycloaddition reactions.[6] The stereochemistry of the alkene (cis or trans) is also known to influence reactivity, with the E-isomer of 1,2-difluoroethylene showing higher reactivity in some cycloadditions.[6]

• Electrophilic Addition: Similar to the 3,3-isomer, the strong inductive effect of the fluorine atoms will make the double bond electron-deficient and thus less reactive towards electrophiles compared to cyclohexene.

Table 2: Predicted Comparative Reactivity of Difluorocyclohexenes vs. Cyclohexene

Compound	Diels-Alder Reactivity (vs. Cyclohexene)	Electrophilic Addition Reactivity (vs. Cyclohexene)	Key Electronic Effect of Fluorine
Cyclohexene	Baseline	Baseline	N/A
3,3-Difluorocyclohexene	Increased	Decreased	Strong inductive withdrawal from the allylic position, lowering the LUMO.
1,2-Difluorocyclohexene	Increased	Decreased	Strong inductive withdrawal directly on the double bond, lowering the LUMO.

Visualizing the Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the proposed reaction mechanisms and the influence of fluorine substitution.

Caption: Electrophilic addition to cyclohexene vs. 3,3-difluorocyclohexene.

Experimental Protocol: A Practical Application

The following provides a general protocol for a Diels-Alder reaction with cyclohexene, followed by considerations for adapting it to a difluorocyclohexene.

Diels-Alder Reaction of Cyclohexene with Maleic Anhydride

• Reactant Preparation: In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in a suitable solvent such as toluene.

• Addition of Dienophile: Add cyclohexene (1.1 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Rationale: The elevated temperature is necessary to overcome the activation energy for the reaction with the relatively unreactive cyclohexene.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If not, remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Considerations for 3,3-Difluorocyclohexene:

• Reaction Temperature: Due to the predicted enhanced reactivity, the reaction with 3,3-difluorocyclohexene may proceed at a lower temperature. It would be prudent to initially attempt the reaction at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitoring: Close monitoring of the reaction is advised, as the increased rate could lead to a more exothermic reaction.

• Product Characterization: The resulting difluorinated cycloadduct will require thorough characterization by NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry to confirm its structure and stereochemistry.

Conclusion and Future Directions

While direct comparative studies on the reactivity of difluorocyclohexene isomers are currently lacking, a combination of theoretical principles and data from analogous systems provides a strong predictive framework. The presence of difluorination is expected to enhance the reactivity of the cyclohexene core in Diels-Alder reactions while diminishing its nucleophilicity, thereby slowing down electrophilic additions. These opposing effects highlight the nuanced control that fluorine substitution offers in synthetic design.

This guide underscores the critical need for further computational and experimental investigations to precisely quantify the reactivity of various difluorocyclohexene isomers. Such studies will undoubtedly unlock the full potential of these valuable building blocks in the development of next-generation pharmaceuticals and materials.

References

• Computational Studies of the Reactivity, Regio-Selectivity and Stereo-Selectivity of Pericyclic Diels-Alder Reactions of Substituted Cyclobutenones.
• Chaudhuri, R. K., Hammond, J. R., Freed, K. F., Chattopadhyay, S., & Mahapatra, U. S. (2008). Reappraisal of cis effect in 1,2-dihaloethenes: an improved virtual orbital multireference approach. The Journal of Chemical Physics, 129(6), 064101.
• Ghosh, A., & Chattopadhyay, S. (2015). Revisiting the 'cis-effect' in 1,2-difluoro derivatives of ethylene and diazene using ab initio multireference methods.
• Uchimaru, T., & Mizukado, J. (2014). Revisiting the 'cis-effect' in 1,2-difluoro derivatives of ethylene and diazene using ab initio multireference methods. Semantic Scholar.
• Dolbier, W. R., & Duan, J. (2014). 1,2-Difluoroethylene (HFO-1132): synthesis and chemistry. Beilstein Journal of Organic Chemistry, 10, 2836–2845.
• Percy, J. M., et al. (2014). A computational triage approach to the synthesis of novel difluorocyclopentenes and fluorinated cycloheptadienes using thermal rearrangements. Chemical Science, 5(10), 3875-3883.
• Paton, R. S., Kim, S., Ross, A. G., Danishefsky, S. J., & Houk, K. N. (2011). Experimental Diels–Alder Reactivities of Cycloalkenones and Cyclic Dienes Explained through Transition-State Distortion Energies.
• Alabugin, I. V., & Zeidan, T. A. (2002). On the Origin of cis-Effect in 1,2-Difluoroethene. Chemistry Letters, 31(10), 1062-1063.
• García, J. I., Mayoral, J. A., & Salvatella, L. (2000). Generation and Reactivity of 1,2-Cyclohexadiene under Mild Reaction Conditions. The Journal of Organic Chemistry, 65(23), 7784-7787.
• Domingo, L. R., & Ríos-Gutiérrez, M. (2019). Unveiling the high reactivity of cyclohexynes in [3 + 2] cycloaddition reactions through the molecular electron density theory. Organic & Biomolecular Chemistry, 17(23), 5836-5844.
• Mo, Y., et al. (2020). Double-boron heterocyclic carbenes: a computational study of Diels–Alder reactions. Physical Chemistry Chemical Physics, 22(39), 22467-22475.
• Peña, D., et al. (2009). Generation and Reactivity of 1,2-Cyclohexadiene under Mild Reaction Conditions. European Journal of Organic Chemistry, 2009(30), 5139-5144.
• Garg, N. K., & Houk, K. N. (2016). Nitrone Cycloadditions of 1,2-Cyclohexadiene. Journal of the American Chemical Society, 138(7), 2322–2325.
• Bottini, A. T., et al. (1975). Relative reactivities of 1,2-cyclohexadiene with conjugated dienes and styrene. Tetrahedron, 31(1), 1-5.
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• Braun, T., et al. (2015). Competing reaction pathways of 3,3,3-trifluoropropene at rhodium hydrido, silyl and germyl complexes: C–F bond activation versus hydrogermylation. Dalton Transactions, 44(33), 14765-14775.
• Domingo, L. R., et al. (2002). A Computational Study of the Diels−Alder Reaction of Ethyl-S-lactyl Acrylate and Cyclopentadiene. Origins of Stereoselectivity. The Journal of Organic Chemistry, 67(25), 8916-8923.
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The Gem-Difluoro Handle: A Comparative Guide to the Evolving SAR of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate Derivatives

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to modulate a compound's physicochemical and pharmacokinetic properties. The gem-difluoro motif, particularly on a carbocyclic ring, offers a unique combination of steric and electronic features that can profoundly influence biological activity. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of compounds derived from the versatile building block, Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. While a single, comprehensive SAR study on a homologous series originating from this exact starting material is not extensively documented in publicly available literature, by synthesizing data from various research endeavors, we can construct a cogent analysis of how modifications to this scaffold impact biological outcomes.

The Strategic Advantage of the 4,4-Difluoro-1-cyclohexene Core

The 4,4-difluoro-1-cyclohexene-1-carboxylate scaffold presents several key features that make it an attractive starting point for drug discovery. The gem-difluoro group at the 4-position acts as a bioisostere for a carbonyl or ether linkage, influencing local dipole moments and hydrogen bond accepting capabilities without a significant increase in steric bulk. This modification can also block metabolic oxidation at that position, thereby enhancing the metabolic stability of the molecule. The cyclohexene ring provides a conformationally constrained framework, which can aid in optimizing binding to biological targets. The methyl ester at the 1-position serves as a convenient handle for further chemical modifications, allowing for the exploration of a wide range of derivatives.

Comparative SAR of Derivative Classes

While a linear progression of SAR from a single research program is not apparent, we can compare different classes of compounds that incorporate the core 4,4-difluorocyclohexene or the closely related 4,4-difluorocyclohexane moiety. These comparisons provide valuable insights into how different structural modifications influence activity across various biological targets.

Spirocyclic Proline Derivatives for Oncology and Inflammation

Methyl 4,4-difluorocyclohexanecarboxylate has been identified as a key intermediate in the synthesis of spirocyclic proline derivatives, which are considered valuable scaffolds in drug discovery. These compounds have shown potential in the development of anti-cancer and anti-inflammatory agents[1].

Experimental Protocol: Synthesis of Spirocyclic Proline Derivatives

A general synthetic approach to spirocyclic proline derivatives from Methyl 4,4-difluorocyclohexanecarboxylate is outlined below:

• Hydrolysis: The methyl ester of Methyl 4,4-difluorocyclohexanecarboxylate is hydrolyzed to the corresponding carboxylic acid using a base such as lithium hydroxide in a mixture of THF and water.

• Amide Coupling: The resulting carboxylic acid is coupled with a proline derivative using standard peptide coupling reagents (e.g., HATU, HOBt, EDC).

• Cyclization: The resulting amide undergoes an intramolecular cyclization to form the spirocyclic proline scaffold. This step may require specific reaction conditions depending on the exact nature of the proline derivative.

• Further Functionalization: The spirocyclic core can be further functionalized to explore SAR.

Caption: General workflow for the synthesis of spirocyclic proline derivatives.

SAR Insights:

While specific potency data for a homologous series is not publicly detailed, the utility of this scaffold in generating libraries of compounds for screening against cancer and inflammatory targets suggests that the 4,4-difluorocyclohexane moiety is well-tolerated and likely contributes to favorable pharmacokinetic properties. The SAR exploration would focus on modifications of the proline ring and any appended functionalities.

Modification	Rationale	Expected Impact on Activity
Substitution on the proline ring	Explore new binding interactions	Potency and selectivity
Variation of appended groups	Modulate solubility and cell permeability	Pharmacokinetics and potency
Stereochemistry of the spiro-center	Optimize fit within the target's binding pocket	Potency and selectivity

Complex Heterocyclic Scaffolds as BRD4 Inhibitors

In a notable example of the incorporation of the gem-difluoro motif into a complex bioactive molecule, researchers have designed and synthesized novel inhibitors of Bromodomain-containing protein 4 (BRD4), a key target in oncology. These compounds feature a 4,4-difluoro-1-methyl-N,6-diphenyl-5,6-dihydro-4H-pyrimido[4,5-b][2][3][4] triazolo[4,3-d][2][4] diazepine-8-amine structure[4]. Although not directly synthesized from Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, this work highlights the value of the 4,4-difluoro moiety in a different chemical context.

One of the most potent compounds from this series, compound 15h , demonstrated an IC50 value of 0.42 μM for BRD4-BD1 and potently inhibited the proliferation of MV4-11 leukemia cells with an IC50 of 0.51 μM[4]. This compound also induced apoptosis and G0/G1 cell cycle arrest in these cells[4].

SAR Insights:

The study that produced compound 15h provides valuable SAR data for this particular scaffold:

Compound	R Group (on phenyl ring)	BRD4-BD1 IC50 (μM)	MV4-11 IC50 (μM)
15a	H	1.25	2.31
15d	4-F	0.89	1.54
15h	3-Cl, 4-F	0.42	0.51
15j	4-CF3	0.63	0.98

Data synthesized from the findings in the cited publication[4].

The SAR from this series indicates that electron-withdrawing groups on the pendant phenyl ring are favorable for activity, with the 3-chloro, 4-fluoro substitution of compound 15h being optimal. The presence of the 4,4-difluoro group on the diazepine ring is a constant feature in this series, suggesting its importance for the observed activity, likely by influencing the conformation of the seven-membered ring and its interactions with the BRD4 protein.

Caption: Conceptual derivatization pathways from the core scaffold.

Derivatives for Materials Science: Liquid Crystals

Interestingly, derivatives of 4,4-difluoro-1-cyclohexene have also been explored for applications outside of medicinal chemistry, specifically in the formulation of liquid crystal mixtures[5]. While not directly related to biological activity, this application underscores the influence of the difluorocyclohexene moiety on molecular properties such as polarity and polarizability, which are also relevant in drug-receptor interactions. The patent literature describes the synthesis of various derivatives where the ester group is replaced by other functionalities and the cyclohexene ring is connected to other cyclic systems[5].

Future Perspectives and Unexplored Chemical Space

The available data, though fragmented, clearly indicates that the Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate scaffold and its saturated analog are valuable starting points for the synthesis of novel compounds with diverse applications. The gem-difluoro group consistently imparts desirable properties, whether for enhancing the pharmacokinetic profile of a drug candidate or for tuning the physical properties of a liquid crystal.

Future SAR studies should aim for a more systematic exploration of the chemical space around this scaffold. Key areas for investigation include:

• Amide Derivatives: Conversion of the methyl ester to a diverse library of primary, secondary, and tertiary amides to explore new interactions with biological targets.

• Bioisosteric Replacements: Replacement of the ester with other functional groups such as oxadiazoles, triazoles, or tetrazoles to modulate electronic and pharmacokinetic properties.

• Ring Modifications: Exploration of different ring sizes (e.g., cyclopentene or cycloheptene) to understand the impact of ring strain and conformation on activity.

• Stereochemical Control: For derivatives of the saturated cyclohexane ring, a systematic investigation of the cis and trans isomers is crucial for optimizing potency and selectivity.

Conclusion

While a comprehensive, head-to-head comparison of a single, homologous series of compounds derived from Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate is not yet available in the public domain, by examining the SAR of different compound classes that incorporate this key structural motif, we can appreciate its versatility and potential. From complex heterocyclic BRD4 inhibitors to spirocyclic scaffolds for oncology, the 4,4-difluoro-cyclohexene/ane core consistently proves to be a valuable component in the design of functional molecules. Future systematic SAR studies are warranted to fully unlock the therapeutic potential of this promising chemical space.

References

• 1. myuchem.com [myuchem.com]
• 2. WO2020044245A1 - Bioactive compound - Google Patents [patents.google.com]
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• 4. Design, synthesis, and biological evaluation of novel 4,4-difluoro-1-methyl-N, 6-diphenyl-5, 6-dihydro-4H-pyrimido [4, 5-b] [1, 2, 4] triazolo [4, 3-d] [1, 4] diazepin-8-amine derivatives as potential BRD4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DE4430668B4 - Derivatives of 4,4-difluorocyclohexane and 4,4-difluoro-1-cyclohexene and their use in liquid crystal mixtures - Google Patents [patents.google.com]

"in vitro testing of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate analogs"

A Senior Application Scientist's Guide to the In Vitro Evaluation of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate Analogs

Authored by a Senior Application Scientist

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to modulate physicochemical and pharmacological properties. The geminal difluoro motif, particularly on a cyclohexene ring, presents a unique conformational rigidity and electronic profile. This guide provides a comprehensive framework for the in vitro characterization of a series of novel Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate analogs. Our objective is to furnish researchers, scientists, and drug development professionals with a robust, self-validating testing cascade to elucidate the therapeutic potential of these compounds.

The selection of in vitro assays detailed herein is not arbitrary; it follows a logical progression from broad cytotoxicity screening to more specific target-based and metabolic assessments. This approach ensures a thorough and efficient evaluation, allowing for early identification of promising candidates and elimination of those with unfavorable profiles.

Comparative Analysis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate Analogs

For the purpose of this guide, we will consider a focused library of four analogs designed to probe key structure-activity relationships (SAR). The parent molecule, Analog A , is Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. The subsequent analogs introduce systematic modifications to explore the impact of the ester functionality, the double bond, and the lipophilicity of the ester group.

Analog ID	Structure	Rationale for Inclusion
Analog A	Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate	The parent compound and primary subject of investigation.
Analog B	4,4-Difluoro-1-cyclohexene-1-carboxylic acid	To assess the impact of the ester-to-carboxylic acid hydrolysis, which may occur in vivo, on biological activity.
Analog C	Methyl 4,4-difluorocyclohexane-1-carboxylate	To evaluate the role of the cyclohexene double bond in the observed biological effects by comparing it to the saturated analog.
Analog D	Ethyl 4,4-difluoro-1-cyclohexene-1-carboxylate	To probe the effect of increasing the lipophilicity of the ester group on cell permeability and activity.

Experimental Workflow for In Vitro Characterization

The in vitro testing cascade is designed to provide a comprehensive profile of the pharmacological and toxicological properties of the analog series. The workflow progresses from general cell health assays to more specific mechanistic and metabolic studies.

Caption: A streamlined workflow for the in vitro evaluation of novel compounds.

Part 1: Cytotoxicity Screening

The initial step in evaluating any new chemical entity is to assess its general cytotoxicity.[1][2][3] This provides a baseline understanding of the concentration range at which the compounds may exert non-specific toxic effects. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose, measuring cellular metabolic activity as an indicator of cell viability.[4]

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of each analog (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Expected Data Output: Cytotoxicity Profile

Analog ID	A549 IC50 (µM)	MCF-7 IC50 (µM)
Analog A	> 100	> 100
Analog B	85.2	92.5
Analog C	> 100	> 100
Analog D	95.8	> 100
Doxorubicin	0.8	0.5

Note: The data presented in this and subsequent tables are hypothetical and for illustrative purposes.

Part 2: Target-Based Screening - Cyclooxygenase (COX) Inhibition

Given that many anti-inflammatory drugs target the cyclooxygenase (COX) enzymes, and considering the structural motifs present in the analogs, evaluating their inhibitory activity against COX-1 and COX-2 is a logical next step.[5][6] These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.[6] A colorimetric COX inhibitor screening assay is a common method for this evaluation.[7]

Protocol: Colorimetric COX Inhibitor Screening Assay

• Reagent Preparation: Prepare the assay buffer, heme, and solutions of ovine COX-1 and COX-2 enzymes according to the manufacturer's instructions (e.g., Cayman Chemical, Item Number 760111).

• Reaction Setup: In a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2).

• Inhibitor Addition: Add the test analogs at various concentrations (e.g., 1 µM to 200 µM). Include a known non-selective inhibitor (e.g., indomethacin) and a selective COX-2 inhibitor (e.g., celecoxib) as positive controls.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Colorimetric Measurement: The assay measures the peroxidase activity of COX, which is monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm over a set period.

• Data Analysis: Calculate the percentage of COX inhibition for each analog concentration and determine the IC50 values for both COX-1 and COX-2. The selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Expected Data Output: COX Inhibition and Selectivity

Analog ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
Analog A	25.6	5.2	4.9
Analog B	18.9	3.8	5.0
Analog C	> 100	85.3	< 1.2
Analog D	15.4	2.9	5.3
Indomethacin	0.1	1.5	0.07
Celecoxib	15.2	0.08	190

Part 3: In Vitro ADME - Metabolic Stability

Early assessment of a compound's metabolic stability is crucial for predicting its in vivo pharmacokinetic behavior, such as half-life and bioavailability.[8][9][10] In vitro assays using human liver microsomes are a standard and cost-effective method to determine a compound's intrinsic clearance.[11]

Protocol: Human Liver Microsome Metabolic Stability Assay

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing human liver microsomes and a NADPH-generating system in a phosphate buffer.

• Compound Incubation: Add the test analog (typically at a final concentration of 1 µM) to the reaction mixture and incubate at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.

• Sample Analysis: Centrifuge the quenched samples to precipitate the proteins. Analyze the supernatant using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression line corresponds to the elimination rate constant (k). The in vitro half-life (t1/2) is calculated as 0.693/k. Intrinsic clearance (CLint) can also be calculated from these data.

Expected Data Output: Metabolic Stability Profile

Analog ID	In Vitro Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg)
Analog A	45.2	30.8
Analog B	38.5	36.1
Analog C	58.9	23.5
Analog D	35.1	39.5
Verapamil (Control)	12.3	112.7

Synthesis of Findings and Future Directions

The hypothetical data presented in this guide illustrates a potential outcome of the proposed testing cascade.

• Cytotoxicity: The analogs generally exhibit low cytotoxicity, which is a favorable characteristic for a therapeutic candidate.

• COX Inhibition: Analogs A, B, and D show moderate inhibitory activity against COX-2 with some selectivity over COX-1. The saturated analog (C) is significantly less active, suggesting the cyclohexene double bond is important for activity. The ethyl ester (D) shows slightly higher potency than the methyl ester (A), indicating that increased lipophilicity may be beneficial. The carboxylic acid (B) retains similar activity to the parent ester.

• Metabolic Stability: All analogs demonstrate moderate metabolic stability. The saturated analog (C) is the most stable, which is expected as the double bond can be a site of metabolism.

Based on this hypothetical data, Analog D emerges as a promising lead due to its higher potency and good selectivity for COX-2, coupled with acceptable metabolic stability.

The logical relationship for compound progression can be visualized as follows:

Caption: Decision-making flowchart for lead candidate selection.

Further in vitro studies for promising candidates would include evaluation in other cell-based assays to explore different mechanisms of action, assessment of off-target effects through receptor profiling, and more in-depth ADME studies, such as plasma protein binding and permeability assays.

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• In Vitro Metabolic Stability - Cre
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A Senior Application Scientist's Guide to the Toxicity Screening of Fluorinated Cyclohexene Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into cyclic scaffolds like cyclohexene has become a cornerstone of modern medicinal chemistry and agrochemical design. The unique physicochemical properties imparted by fluorine—such as increased metabolic stability, enhanced binding affinity, and altered lipophilicity—can transform a promising lead compound into a viable product.[1][2] However, these same alterations demand a rigorous and well-designed toxicological screening strategy to ensure the safety and viability of these novel chemical entities.

This guide provides a comprehensive, field-proven framework for assessing the toxicity of fluorinated cyclohexene derivatives. It moves beyond a simple recitation of protocols to explain the causal logic behind experimental choices, enabling researchers to build a robust, self-validating safety profile for their compounds.

Foundational Toxicity Endpoints: A Tiered Approach

A successful toxicity screening program begins with a tiered, in vitro-first approach to conserve resources and adhere to the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing. The primary endpoints for initial investigation should include cytotoxicity, genotoxicity, and target-organ toxicity, with a particular focus on the liver, a primary site of xenobiotic metabolism.[3]

A. In Vitro Cytotoxicity: The First Line of Defense

Cytotoxicity assays provide a fundamental measure of a compound's ability to cause cell death. This is a critical initial screen to determine a compound's therapeutic index or safe handling concentration.

Comparative Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable, high-throughput colorimetric method for assessing metabolic activity as a proxy for cell viability.[4][5][6] Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be quantified spectrophotometrically.[5][6]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate a relevant cell line (e.g., HEK293 for general cytotoxicity or a specific cancer line for oncology applications) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell adherence.

• Compound Treatment: Prepare a serial dilution of the test compounds (e.g., a fluorinated cyclohexene derivative and its non-fluorinated analog). The final solvent concentration (e.g., DMSO) should be kept constant and low (<0.5%) across all wells. Include a vehicle control (solvent only) and a positive control (e.g., Doxorubicin).

• Incubation: Remove the media from the cells and add the media containing the test compounds. Incubate for 24 to 72 hours, depending on the desired exposure time.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[7] During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully aspirate the media and add 100-150 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.[5][7]

• Data Acquisition: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at approximately 570 nm using a microplate reader.[7]

• Analysis: Convert absorbance values to percentage viability relative to the vehicle control. Plot the results to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Data Presentation: Comparative Cytotoxicity (IC50 Values in µM)

Compound	HEK293 Cells (General)	HepG2 Cells (Liver)	A549 Cells (Lung)
F-Cyclohexene Derivative	25.4	18.9	32.1
Non-fluorinated Analog	78.2	65.7	> 100
Doxorubicin (Positive Control)	0.8	1.2	0.9

• Insight: The hypothetical data above illustrates a common trend where fluorination increases potency, leading to a lower IC50 value compared to its non-fluorinated analog. This highlights the double-edged sword of fluorine substitution: enhanced biological activity can be accompanied by increased cytotoxicity.

Visualization: In Vitro Cytotoxicity Screening Workflow

Caption: A streamlined workflow for determining compound cytotoxicity using the MTT assay.

B. Genotoxicity: Assessing Mutagenic Potential

Genotoxicity testing is non-negotiable in safety pharmacology. It assesses the potential for a compound to damage DNA, which can lead to carcinogenesis.

Comparative Assay: The Bacterial Reverse Mutation Assay, or Ames test, is the universally accepted first-pass screen for mutagenicity and is required by regulatory agencies. It uses several strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[8] The assay detects mutations that restore the gene's function, allowing the bacteria to grow on an amino acid-deficient medium.

Key Consideration—Metabolic Activation: A critical component of the Ames test is the inclusion of a mammalian liver extract (S9 fraction). Many compounds are not mutagenic themselves but are converted to mutagenic metabolites by liver enzymes like cytochrome P450s.[9] Testing both with and without the S9 fraction is essential to identify these "pro-mutagens."

Experimental Protocol: Ames Test (Plate Incorporation Method, OECD 471)

• Strain Selection: Utilize a panel of at least five tester strains as recommended by OECD Guideline 471 (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).

• Dose Range Finding: A preliminary cytotoxicity test is performed to determine the appropriate concentration range of the test compound that does not kill the bacteria outright.

• Main Experiment:

  • To a test tube, add the test compound at a selected concentration, the bacterial tester strain, and either a buffer (for -S9 condition) or the S9 mix (for +S9 condition).

  • Add top agar to the mixture and pour it onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Controls: Run concurrent negative (vehicle) and positive controls (known mutagens specific to each strain, like sodium azide for TA1535 or 2-nitrofluorene for TA98) for both +S9 and -S9 conditions.

• Data Analysis: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in revertant colonies that is at least two- to three-times higher than the negative control.

Visualization: Principle of the Ames Test

Caption: The Ames test detects mutagens by their ability to revert bacterial mutations.

C. In Vitro Hepatotoxicity: A Focus on Metabolism

Given that fluorinated compounds can undergo complex metabolism, assessing potential liver toxicity is crucial. The human hepatoma cell line, HepG2, is a widely used model for this purpose, although it has lower metabolic activity compared to primary hepatocytes.[10][11][12]

Comparative Assay: A multi-parametric approach using HepG2 cells can provide a more comprehensive picture of hepatotoxicity than cell viability alone.[13][14] This can include measuring the release of liver enzymes like Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST), which are indicators of cell membrane damage.

Data Presentation: Comparative Hepatotoxicity in HepG2 Cells

Compound (at 2x IC50)	Cell Viability (% of Control)	ALT Release (Fold Change vs. Control)
F-Cyclohexene Derivative	45%	3.8
Non-fluorinated Analog	85%	1.2
Acetaminophen (Positive Control)	55%	4.5

• Insight: These hypothetical results suggest the fluorinated derivative induces significant membrane damage at concentrations that are cytotoxic, a classic sign of hepatotoxicity. This could be due to the formation of a reactive metabolite.

Mechanistic Insights and Structure-Activity Relationships (SAR)

Understanding why a compound is toxic is as important as knowing that it is toxic. For fluorinated cyclohexenes, a key mechanism to investigate is metabolic bioactivation.

The Role of Cytochrome P450: The C-F bond is strong, but enzymatic processes, particularly by Cytochrome P450 (CYP) enzymes like CYP2E1, can metabolize halogenated compounds.[9][15] This can sometimes lead to the formation of reactive intermediates, such as epoxides or acyl fluorides, which can covalently bind to cellular macromolecules like proteins and DNA, causing toxicity.[16][17] The position of the fluorine atom on the cyclohexene ring can dramatically influence which metabolic pathways are favored or blocked.[15][18]

Visualization: Potential Bioactivation Pathway

Caption: Metabolic activation of a fluorinated compound by CYP450 enzymes can lead to toxicity.

Advancing to In Vivo Models: The Confirmatory Step

If in vitro screening raises concerns, or as part of a formal regulatory submission, tiered in vivo testing becomes necessary.

Acute Systemic Toxicity: The Acute Toxic Class Method (OECD TG 423) is a stepwise procedure used to classify a substance's toxicity based on a minimal number of animals.[19][20][21][22] The test determines a dose range that causes mortality or evident toxicity, providing an estimate of the compound's lethal potential after a single oral dose.[23]

Key Parameters Observed (OECD TG 423):

• Mortality

• Clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior)

• Body weight changes

• Gross necropsy findings at the end of the 14-day observation period[20]

Summary and Recommendations

The toxicity screening of fluorinated cyclohexene derivatives requires a multi-faceted, logical approach that builds from high-throughput in vitro assays to mechanistic studies and, only when necessary, to confirmatory in vivo models.

• Start Broadly: Begin with a panel of in vitro assays covering cytotoxicity, genotoxicity, and hepatotoxicity to identify potential liabilities early.

• Compare and Contrast: Always test a new fluorinated derivative against its non-fluorinated analog. This is the most direct way to understand the specific contribution of the fluorine substitution to the toxicological profile.

• Think Mechanistically: If toxicity is observed, investigate the potential for metabolic activation. The inclusion of an S9 fraction in the Ames test is a critical first step.

• Follow the Data: The results of these initial screens should guide all further studies, ensuring a resource-efficient and ethically sound approach to safety assessment.

By adhering to this scientifically rigorous framework, researchers can confidently characterize the safety profile of novel fluorinated cyclohexenes, paving the way for the development of safer, more effective drugs and chemicals.

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A Researcher's Guide to Difluorocyclohexene Synthesis: A Cost-Benefit Analysis

The incorporation of fluorine into cyclic scaffolds is a powerful strategy in modern drug development and materials science. Difluorocyclohexenes, in particular, serve as valuable building blocks, offering unique conformational constraints and electronic properties. However, the synthetic path to these structures is not singular, and the choice of method can have significant implications for cost, yield, safety, and scalability. This guide provides an in-depth comparison of prevalent synthesis methods for difluorocyclohexenes, designed to aid researchers in making informed decisions for their specific applications.

Method 1: Deoxyfluorination of Cyclohexanediols

One of the most established routes to vicinal difluorocyclohexanes involves the deoxyfluorination of the corresponding diols. This method relies on reagents that replace hydroxyl groups with fluorine atoms.

Mechanism Overview

Deoxyfluorination reagents like Diethylaminosulfur Trifluoride (DAST) and its more thermally stable analogue, Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®), are commonly employed.[1][2] The reaction proceeds through the activation of the alcohol by the fluorinating agent, forming a good leaving group, which is subsequently displaced by a fluoride ion.

Caption: General mechanism for deoxyfluorination of a diol.

Experimental Protocol (General)

The following is a representative protocol for deoxyfluorination using Deoxo-Fluor.

• Dissolve the cyclohexanediol (1.0 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂) under an inert atmosphere (e.g., Argon or Nitrogen).[3]

• Cool the solution to 0 °C using an ice bath.

• Slowly add Deoxo-Fluor (typically 2.2-2.5 eq) to the stirred solution.[3]

• Allow the reaction to warm to room temperature and stir for the time indicated by reaction monitoring (e.g., TLC or LC-MS), typically several hours to overnight.

• Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with additional CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Cost-Benefit Analysis

Factor	Analysis
Cost	Moderate to High. DAST and Deoxo-Fluor are relatively expensive reagents.[4] While Deoxo-Fluor is more expensive than DAST, its enhanced thermal stability can make it more cost-effective in the long run by preventing failed reactions and ensuring safety on a larger scale.[5][6]
Yield	Variable. Yields can be good, but are highly substrate-dependent. Elimination side reactions to form cyclohexenes or dienes are a common issue, particularly with reagents like DAST.[4][5]
Safety	Significant Concern. DAST is known to be thermally unstable and can decompose violently, especially at temperatures above 50°C.[4][7] Deoxo-Fluor is a safer alternative with a higher decomposition temperature, but still requires careful handling as it reacts violently with water to produce HF.[2][5]
Scalability	Challenging. The safety concerns and cost of DAST make it unsuitable for large-scale synthesis.[4] Deoxo-Fluor is more amenable to scale-up, but the cost can still be a limiting factor.
Substrate Scope	Broad but with limitations. This method is effective for a range of diols, but substrates sensitive to acidic conditions or prone to elimination may give poor results.

Method 2: Electrophilic Fluorination of Cyclohexenes

A more direct approach involves the addition of fluorine across the double bond of a cyclohexene derivative. This is often achieved using an electrophilic fluorine source.

Mechanism Overview

Reagents such as Selectfluor® (F-TEDA-BF₄) are powerful electrophilic fluorinating agents.[8] The reaction can proceed through different pathways depending on the conditions and substrate, but often involves the formation of a fluoronium ion intermediate, which is then attacked by a fluoride source or other nucleophile. To achieve a difluorinated product, a two-step process or a reaction cascade might be necessary.

Caption: Conceptual pathway for electrophilic fluorination.

Experimental Protocol (General for C-H Fluorination)

Direct vicinal difluorination can be challenging. A related and increasingly popular method is the direct C-H fluorination of activated positions, which can be achieved photochemically or with metal catalysis.

• In a suitable reaction vessel (quartz for photochemical reactions), dissolve the cyclohexene substrate and a photocatalyst (if required) in a degassed solvent like acetonitrile.

• Add the electrophilic fluorine source, such as Selectfluor® (typically 1.5-2.0 eq).[9]

• Irradiate the mixture with a suitable light source (e.g., UV-A) or heat with a metal catalyst for the required time, monitoring by an appropriate analytical method.[9]

• After completion, remove the solvent under reduced pressure.

• Purify the residue using column chromatography to isolate the desired difluorinated product.

Cost-Benefit Analysis

Factor	Analysis
Cost	Moderate. Selectfluor® is a commercially available reagent with a moderate cost.[10][11][12] Metal catalysts, if required, can add to the overall expense. Silver(I) fluoride is another option with a relatively low cost.[13][14][15]
Yield	Variable. Yields are highly dependent on the specific substrate and reaction conditions. Control of regioselectivity and preventing over-fluorination can be challenging.
Safety	Generally Good. Selectfluor® is a stable, crystalline solid that is easier and safer to handle than DAST or Deoxo-Fluor.[8] However, as with all fluorination reactions, caution is advised.
Scalability	Good. The stability of the reagents and the often milder conditions make these methods more amenable to scale-up compared to deoxyfluorination. Photochemical reactions can be scaled using flow chemistry setups.
Atom Economy	Moderate to Poor. The F-TEDA-BF₄ reagent has a high molecular weight, of which only one fluorine atom is transferred, leading to poor atom economy.

Method 3: Electrochemical Synthesis

Electrochemical methods offer a modern, reagent-light approach to fluorination.[16]

Mechanism Overview

In a typical electrochemical fluorination, the substrate is oxidized at the anode in the presence of a fluoride salt (e.g., Et₃N·3HF) as both the electrolyte and the fluorine source. This generates a carbocationic intermediate which is then trapped by a fluoride ion.

Caption: Workflow for electrochemical fluorination.

Experimental Protocol (General)

• Set up an undivided electrochemical cell with two electrodes (e.g., graphite or platinum).

• Add the cyclohexene substrate and the electrolyte/fluoride source (e.g., Et₃N·3HF) to a suitable solvent like acetonitrile.

• Apply a constant current or potential and allow the reaction to proceed until the starting material is consumed (monitored by GC or LC-MS).

• Upon completion, work up the reaction mixture, typically by dilution with an organic solvent and washing with water to remove the electrolyte.

• Dry the organic phase, concentrate, and purify the product by chromatography or distillation.

Cost-Benefit Analysis

Factor	Analysis
Cost	Potentially Low. This method avoids expensive fluorinating reagents. The main costs are the electrolyte, solvent, and electricity, which are generally inexpensive. The initial investment in electrochemical equipment is required.
Yield	Good to Excellent. Modern electrochemical methods can be highly efficient and selective, often providing high yields of the desired products.[17]
Safety	Improved. Avoids the use of hazardous and unstable fluorinating reagents. However, HF-based electrolytes are corrosive and toxic and require careful handling in appropriate labware (e.g., Teflon).
Scalability	Excellent. Electrochemical reactions are highly scalable, particularly with flow reactors, making this an attractive method for industrial applications.[18]
"Green" Chemistry	High. Often referred to as "green" chemistry, this method uses electricity as a traceless reagent, reducing chemical waste.[18]

Comparative Summary

Method	Key Reagents	Est. Cost/Gram	Typical Yield	Safety Profile	Scalability	Key Advantage
Deoxyfluorination	DAST, Deoxo-Fluor	High	40-70%	Poor (DAST) to Moderate (Deoxo-Fluor)	Poor to Moderate	Well-established for diols
Electrophilic Fluorination	Selectfluor®, AgF	Moderate	30-80%	Good	Good	Handles complex molecules
Electrochemical	Et₃N·3HF	Low	60-90%	Good (reagent-free)	Excellent	Cost-effective and scalable

Conclusion and Recommendations

The optimal synthesis method for difluorocyclohexene is highly dependent on the specific goals of the researcher.

• For small-scale, exploratory synthesis where a diol precursor is readily available, Deoxo-Fluor-mediated deoxyfluorination is a viable, albeit costly, option due to its established protocols.

• For late-stage fluorination of complex molecules or when functional group tolerance is paramount, electrophilic fluorination with Selectfluor® offers a good balance of reactivity and safety.

• For large-scale production and cost-sensitive applications, electrochemical synthesis is the most promising route, offering high yields, excellent scalability, and a superior safety and environmental profile.[19]

As the field of organofluorine chemistry continues to evolve, methods that prioritize safety, cost-efficiency, and sustainability, such as electrochemical approaches, are poised to become the new standard in academic and industrial laboratories.

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A Comparative Guide to the Patent Landscape of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: Synthesis and Strategic Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to enhance pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. The gem-difluoroalkene moiety, in particular, serves as a valuable bioisostere for a carbonyl group. This guide provides a comprehensive analysis of the patent landscape surrounding the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a key building block possessing this valuable functional group. We will explore a plausible, patent-informed synthetic route and compare it with viable alternatives, offering experimental insights to guide researchers in this field.

Introduction: The Significance of Fluorinated Cyclohexene Scaffolds

The 4,4-difluorocyclohexene ring system is a privileged scaffold in drug discovery. The gem-difluoro group at the 4-position imparts unique conformational constraints and electronic properties, influencing the molecule's interaction with biological targets. The α,β-unsaturated ester functionality provides a handle for further chemical modifications, making Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate a versatile intermediate for the synthesis of complex pharmaceutical agents. While direct patenting of this specific molecule is not extensively documented in publicly available literature, the patented methodologies for the synthesis of its key precursors and analogous structures provide a clear roadmap for its production.

Proposed Synthetic Pathway: A Multi-step Approach

A logical and experimentally supported pathway to Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate involves a four-step sequence starting from the readily available 1,4-cyclohexanedione. This route is designed to strategically introduce the required functionalities while navigating potential synthetic challenges.

Caption: Proposed synthetic workflow for Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Step 1: Monoketalization of 1,4-Cyclohexanedione

The initial step involves the selective protection of one of the ketone functionalities of 1,4-cyclohexanedione. This is crucial to prevent side reactions in the subsequent fluorination step.

Experimental Protocol:

A common and patented method for this transformation involves the reaction of 1,4-cyclohexanedione with ethylene glycol in the presence of an acid catalyst.

• To a solution of 1,4-cyclohexanedione in a suitable solvent (e.g., toluene or tetrahydrofuran), add one equivalent of ethylene glycol.

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

• Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction by an appropriate analytical technique (e.g., GC-MS or TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., sodium sulfate), and concentrate under reduced pressure to yield 1,4-cyclohexanedione monoethylene ketal.

This process is well-documented in various patents, often with high yields. For instance, a patented method describes the preparation of 1,4-cyclohexanedione monoethylene glycol ketal with a yield of 96.0%[1]. Another patent details a similar process with a yield of 70.85%[2].

Step 2: Gem-Difluorination of the Monoprotected Ketone

This is a critical step where the gem-difluoro group is introduced. The choice of fluorinating agent is paramount and is a key area of patent activity.

Experimental Protocol (using DAST):

Diethylaminosulfur trifluoride (DAST) is a widely used reagent for the conversion of ketones to gem-difluorides.[3][4][5][6][7]

• Dissolve the 1,4-cyclohexanedione monoethylene ketal in an inert solvent, such as dichloromethane, in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to a low temperature (typically -78 °C).

• Slowly add a solution of DAST (at least 2 equivalents) in the same solvent to the cooled ketone solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours to overnight.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with water and brine, dry over an anhydrous salt, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 4,4-difluorocyclohexanone monoethylene ketal.

A German patent describes the synthesis of 4,4-difluorocyclohexanone ethylene ketal from 1,4-cyclohexanedione monoethylene ketal using diethylaminosulfur trifluoride.[8][9]

Comparison of Gem-Difluorination Reagents:

While DAST is effective, several newer, patented fluorinating agents offer advantages in terms of safety and handling.

Reagent	Key Advantages	Representative Patent/Reference
DAST	Well-established, commercially available.	Hudlicky, M. Org. React.1988 , 35, 513-637.[6]
XtalFluor-E®	Crystalline solid, enhanced thermal stability, no generation of free HF.[1][4][10][11]	WO2016066283A1[3]
Fluolead™	High thermal stability, resistance to aqueous hydrolysis, efficient for non-enolizable ketones.[12]	US Patent 7,381,846 B2

The choice of reagent will depend on the scale of the reaction, safety considerations, and the specific substrate. For industrial applications, the improved safety profiles of XtalFluor-E® and Fluolead™ make them attractive alternatives to DAST.[4][13]

Step 3: Deprotection of the Ketal

The removal of the ketal protecting group regenerates the ketone functionality, yielding 4,4-difluorocyclohexanone.

Experimental Protocol:

Acid-catalyzed hydrolysis is the standard method for ketal deprotection.

• Dissolve the 4,4-difluorocyclohexanone monoethylene ketal in a mixture of an organic solvent (e.g., acetone or THF) and aqueous acid (e.g., hydrochloric acid or sulfuric acid).

• Heat the mixture to reflux and monitor the reaction until the starting material is consumed.

• Cool the reaction mixture and neutralize the acid with a base.

• Extract the product with an organic solvent, wash with water and brine, dry, and concentrate to yield 4,4-difluorocyclohexanone.

A Chinese patent describes a method for synthesizing 4-fluorocyclohexanone which involves a deprotection step of a related ketal using acid, resulting in a final product purity of up to 98%.[14] A German patent also describes the hydrolysis of the ketal using concentrated sulfuric acid.[8]

Step 4: Olefination to Form the α,β-Unsaturated Ester

The final step involves the formation of the carbon-carbon double bond and the introduction of the methyl ester group. The Horner-Wadsworth-Emmons (HWE) reaction is a highly reliable and stereoselective method for this transformation.

Experimental Protocol (Horner-Wadsworth-Emmons Reaction):

• Prepare the phosphonate ylide by treating methyl 2-(diethoxyphosphoryl)acetate with a strong base (e.g., sodium hydride or lithium diisopropylamide) in an anhydrous aprotic solvent (e.g., THF or DME) at a low temperature.

• Slowly add a solution of 4,4-difluorocyclohexanone in the same solvent to the ylide solution.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash, dry, and concentrate.

• Purify the crude product by column chromatography to yield Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

The Horner-Wadsworth-Emmons reaction is known for its high stereoselectivity, typically favoring the formation of the (E)-alkene.

Comparative Analysis of Olefination Methodologies

While the Horner-Wadsworth-Emmons reaction is a robust choice, other patented olefination methods can also be considered.

Caption: Comparison of major olefination strategies for the synthesis of the target molecule.

Olefination Reaction	Key Reagent	Advantages	Disadvantages	Representative Patent/Reference
Horner-Wadsworth-Emmons	Phosphonate ester	High (E)-selectivity, water-soluble byproducts, milder conditions than Wittig.	Requires strong base.	US4052423A[15]
Julia-Kocienski Olefination	Heteroaryl sulfone	Good (E)-selectivity, tolerant of various functional groups.[6][7][9][16]	Can require multiple steps in the classical version, though one-pot variations exist.[7][16]	Blakemore, P. R. et al. Synlett1998 , 26-28.[16]
Peterson Olefination	α-Silyl carbanion	Can provide either (E)- or (Z)-alkenes depending on workup conditions.[5][17]	Stoichiometric use of organosilicon reagents, can be sensitive to steric hindrance.	Peterson, D. J. J. Org. Chem.1968 , 33, 780-784.

The choice of olefination reaction will be dictated by the desired stereochemical outcome, the scale of the synthesis, and the availability and cost of the reagents. For the synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, where the (E)-isomer is generally the thermodynamically favored and often desired product, the Horner-Wadsworth-Emmons reaction represents a highly efficient and well-precedented choice.

Conclusion and Future Outlook

The synthesis of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, while not explicitly detailed in a single patent, can be confidently approached through a logical sequence of patented and well-established chemical transformations. The key steps of monoketalization, gem-difluorination, deprotection, and olefination are all supported by a robust body of scientific and patent literature.

For researchers and drug development professionals, the critical considerations in selecting a synthetic route will revolve around safety, scalability, and cost-effectiveness. The emergence of safer fluorinating agents like XtalFluor-E® and Fluolead™ represents a significant advancement in the field, mitigating some of the hazards associated with traditional reagents like DAST. Similarly, the continued development of one-pot and highly stereoselective olefination reactions provides opportunities to streamline the synthesis and improve overall efficiency. As the demand for novel fluorinated building blocks continues to grow, the development of even more efficient and sustainable methods for their synthesis will undoubtedly be a major focus of future research and patent applications.

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Safety & Regulatory Compliance

Navigating the Disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis of novel chemical entities is a daily occurrence. With this innovation comes the critical responsibility of ensuring the safe handling and disposal of all chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, a fluorinated organic compound. Adherence to these procedures is paramount to maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting our ecosystem.

Understanding the Compound: Hazard Profile and Rationale for Segregation

The core principle for the disposal of this compound is waste segregation . Halogenated organic compounds, like this one, require specific disposal routes, often involving high-temperature incineration, to prevent the formation of toxic byproducts such as hydrogen fluoride.[2][3] Co-mingling this waste with non-halogenated solvents can contaminate large volumes of less hazardous waste, significantly increasing disposal costs and environmental risk.[4] Therefore, it is imperative to collect it in a designated "Halogenated Organic Waste" container.[2][3][5]

Immediate Safety and Handling Precautions

Before handling Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a controlled environment.

Essential PPE and Engineering Controls:

Equipment	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes that can cause serious eye irritation[1].
Hand Protection	Chemically resistant gloves (e.g., Nitrile)	Prevents skin contact, which can lead to irritation[1][2].
Body Protection	Flame-retardant lab coat	Provides a barrier against spills and potential flash fires.
Respiratory Protection	Use in a certified chemical fume hood	Prevents inhalation of vapors, which may cause respiratory irritation[1][2].

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate from the point of generation to its final collection.

1. Waste Identification and Segregation:

• Crucial First Step: Positively identify the waste as Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

• Designated Waste Stream: This compound must be disposed of as "Halogenated Organic Waste." [2][3][5] Do not mix with non-halogenated organic waste, aqueous waste, or solid waste.[4][5]

2. Container Selection and Labeling:

• Container Type: Use a chemically compatible and properly vented container. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting cap is recommended.[6]

• Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label must include:

  • The full chemical name: "Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate"

  • The words "Hazardous Waste"

  • The specific hazard characteristics: "Flammable, Irritant"

  • The date of accumulation start.

  • The name of the principal investigator or laboratory group.

3. Accumulation in a Satellite Accumulation Area (SAA):

• Location: The waste container must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[7]

• Storage Conditions:

  • Keep the container closed at all times, except when adding waste.[5]

  • Store in a well-ventilated area, preferably within a designated cabinet for flammable liquids.[2][8]

  • Ensure secondary containment is in place to capture any potential leaks or spills.[8]

  • Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in the SAA.

4. Requesting Waste Pickup:

• Full Container: Once the waste container is full, or if it has been in the SAA for an extended period (typically not exceeding one year for partially filled containers), arrange for its removal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[7][9]

• Documentation: Complete all necessary waste pickup forms as required by your institution, ensuring all chemical constituents and their approximate concentrations are listed.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Caption: Decision workflow for the disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate.

Regulatory Framework

The procedures outlined in this guide are based on regulations and best practices established by the following authoritative bodies:

• Environmental Protection Agency (EPA): The EPA's Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste from "cradle to grave."[10]

• Occupational Safety and Health Administration (OSHA): OSHA mandates safe handling and storage practices for hazardous materials in the workplace, including specific requirements for flammable liquids.[8]

By adhering to these guidelines, you contribute to a culture of safety and environmental stewardship within your organization. Always consult your institution's specific chemical hygiene plan and EHS department for any additional local requirements.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. US Compliance. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. [Link]

• Safe Chemical Waste Disposal in Labs. Environmental Marketing Services. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois. [Link]

• The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. Eagle Manufacturing. [Link]

• HAZARDOUS WASTE SEGREGATION. Bucknell University. [Link]

• Halogenated Solvents in Laboratories. Temple University Environmental Health and Radiation Safety. [Link]

• Chemical Label for methyl 4,4-difluoro-1-methylcyclohexane-1-carboxylate. Molbase. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate

For researchers, scientists, and professionals in drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate. By moving beyond a simple checklist, we delve into the rationale behind each safety protocol, ensuring a deep-seated understanding that fosters a culture of safety and scientific integrity in your laboratory.

Hazard Identification and Risk Assessment

Organofluorine compounds can also pose unique risks, including the potential to release hydrogen fluoride (HF) upon decomposition or in the presence of strong acids or bases.[2] HF is acutely toxic and requires specialized handling procedures and personal protective equipment.[3][4][5]

Assumed Hazard Profile:

Hazard Class	Description
Skin Irritant	Expected to cause skin irritation upon contact.
Eye Irritant	Expected to cause serious eye irritation or damage.
Respiratory Irritant	May cause irritation to the respiratory tract if inhaled.
Potential for HF Release	May release toxic hydrogen fluoride under certain conditions.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is your first and most critical line of defense. The following recommendations are based on a comprehensive risk assessment of the assumed hazards.

Eye and Face Protection: Beyond the Basics

Standard safety glasses are insufficient. The risk of serious eye irritation necessitates a higher level of protection.

• Primary Protection: Wear chemical splash goggles that form a complete seal around the eyes.[6][7]

• Secondary Protection: When there is a significant risk of splashing or when handling larger quantities, a full-face shield must be worn in addition to chemical splash goggles.[2][8] This provides an added layer of protection for the entire face.

Hand Protection: Selecting the Right Barrier

Glove selection is critical and should be based on chemical compatibility. Given the ester functionality and the presence of fluorine, a multi-layered approach is recommended.

• Inner Glove: A nitrile glove provides a good baseline of protection against a variety of chemicals and offers dexterity.

• Outer Glove: For enhanced protection, especially against potential HF exposure, neoprene or butyl rubber gloves are recommended.[8][9] Always consult the glove manufacturer's compatibility chart for specific breakthrough times. Double-gloving is a prudent practice when handling highly corrosive or readily absorbed compounds.[6]

Glove Selection Logic:

Caption: Rationale for double-gloving strategy.

Body Protection: Shielding from Splashes and Spills

• Lab Coat: A flame-resistant lab coat should be worn at all times.[6]

• Apron: For larger-scale work or when there is a heightened risk of splashes, a chemical-resistant apron made of materials like neoprene or viton should be worn over the lab coat.[4][5]

• Apparel: Always wear long pants and fully enclosed shoes.[8][10]

Respiratory Protection: Engineering Controls First

Engineering controls are the primary means of respiratory protection.

• Fume Hood: All work with Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate must be conducted in a properly functioning chemical fume hood to minimize inhalation of vapors.[4]

• Respirator: If engineering controls are not sufficient to maintain exposure below permissible limits, a respirator may be required. The type of respirator and cartridge should be selected based on a formal risk assessment by a qualified safety professional.[6]

Operational Plan: A Step-by-Step Approach to Safety

A clear and well-rehearsed operational plan is crucial for minimizing risk.

Workflow for Safe Handling:

Caption: Step-by-step safe handling workflow.

• Preparation: Before starting any work, ensure all necessary PPE is readily available and in good condition. Designate a specific work area within the fume hood for the procedure.

• Handling:

  • Dispense the chemical carefully to avoid splashes.

  • Keep containers tightly closed when not in use.

  • Be mindful of potential reactions with incompatible materials such as strong acids, bases, and oxidizing agents.[11]

• Spill Response:

  • Small Spills: For minor spills within the fume hood, use an appropriate absorbent material (e.g., vermiculite or sand). Wear appropriate PPE during cleanup.[6]

  • Large Spills: In the event of a large spill, evacuate the area immediately and contact your institution's emergency response team.[6]

• Decontamination: After each use, decontaminate the work area by wiping it down with an appropriate solvent, followed by soap and water.

Disposal Plan: Responsible Stewardship

Proper disposal of fluorinated organic compounds is critical to prevent environmental contamination and ensure the safety of waste handlers.[6]

• Waste Segregation: All waste containing Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, including contaminated consumables (e.g., gloves, absorbent pads), must be collected in a clearly labeled, compatible waste container.[6] Do not mix with other waste streams.

• Container Labeling: The waste container must be clearly labeled with the full chemical name and associated hazards.

• Disposal Method: As a fluorinated organic compound, this chemical should be disposed of as hazardous waste.[6] Options may include incineration at a facility capable of handling halogenated organic compounds or disposal in a secure hazardous waste landfill.[12] Consult your institution's environmental health and safety (EHS) department for specific disposal protocols.

Emergency Procedures: Preparedness is Key

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[6] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[13]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[13]

Always have the Safety Data Sheet (or a comparable hazard assessment for a similar compound) available for emergency responders.

By adhering to these comprehensive guidelines, you can confidently and safely handle Methyl 4,4-difluoro-1-cyclohexene-1-carboxylate, ensuring the well-being of yourself and your colleagues while advancing your critical research.

References

• BenchChem. (n.d.). Safety and handling of fluorinated organic compounds.
• Chemical Label. (n.d.). methyl 4,4-difluoro-1-methylcyclohexane-1-carboxylate.

• Environmental Health & Safety, University of Rochester. (2025, November 14). Hydrofluoric Acid Safe Handling Guidelines. Retrieved from [Link]

• Environmental Health & Safety, University of Wisconsin-Madison. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Retrieved from [Link]

• HPE Support. (n.d.). Safety Guidelines for Handling Chemicals. Retrieved from [Link]

• International Flavors & Fragrances. (2019, September 17). SAFETY DATA SHEET. Retrieved from [Link]

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• PubChem. (n.d.). Methyl cyclohex-1-ene-1-carboxylate. Retrieved from [Link]

• Rutgers University. (n.d.). Fluorine. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• University of Tennessee, Knoxville - Environmental Health & Safety. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Unknown. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

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